IR-825

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of IR-825 in Photothermal Therapy

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth exploration of the core mechanisms governing the action of IR-825, a near-infrared (NIR) cyanine (B1664457) dye, in the context of photothermal therapy (PTT) for cancer treatment. It details the photophysical principles, cellular interactions, and downstream biological effects, supported by quantitative data and established experimental protocols.

Core Principles of IR-825 Mediated Photothermal Therapy

Photothermal therapy is a therapeutic strategy that utilizes photothermal agents (PTAs) to convert light energy into heat, inducing localized hyperthermia to ablate tumor cells.[1][2] The efficacy of PTT hinges on the properties of the PTA and the wavelength of the activating light.

1.1 The Role of Near-Infrared (NIR) Light

PTT typically employs light in the NIR window (700-1000 nm).[1][3] This is because biological tissues, such as hemoglobin and water, have minimal light absorption in this range, allowing for deeper tissue penetration and reduced damage to surrounding healthy tissue.[1][3]

1.2 IR-825 as a Photothermal Agent

IR-825 is a small molecule cyanine dye characterized by its strong absorbance in the NIR spectrum and high photothermal conversion efficiency.[4] Its fundamental mechanism involves the absorption of photons from an NIR laser (typically around 808 nm), which elevates the molecule to an excited electronic state. Instead of releasing this energy as light (fluorescence), the energy is dissipated primarily through non-radiative vibrational relaxation, generating significant localized heat.[5] This rapid temperature increase in the target tissue leads to irreversible cell damage and death.[3] IR-825 also features a terminal carboxyl group, which allows for its convenient conjugation to other molecules and nanostructures for enhanced delivery and functionality.[6]

Figure 1: Fundamental Mechanism of IR-825 in PTT

The Critical Role of Nanocarriers in IR-825 Delivery

While effective as a PTA, free IR-825 suffers from poor water solubility, low stability in physiological conditions, and non-specific biodistribution, which limit its therapeutic application.[1][4] To overcome these challenges, IR-825 is commonly encapsulated within or conjugated to various nanocarriers.

Commonly used nanocarriers include:

• Polymeric Micelles: Self-assembled structures that can encapsulate hydrophobic dyes like IR-825.[7][8]

• Liposomes: Vesicles composed of lipid bilayers that can carry both hydrophilic and hydrophobic agents.[1]

• PLGA (Poly(lactic-co-glycolic acid)) Nanoparticles: Biodegradable polymers that offer controlled release and stability.[9]

These nanoformulations improve the bioavailability of IR-825 and enable passive targeting of tumors through the Enhanced Permeability and Retention (EPR) effect.[5] Furthermore, their surfaces can be functionalized with targeting ligands (e.g., antibodies, peptides) for active targeting of cancer cells.[10][11]

Figure 2: Nanocarrier Formulation Workflow

Cellular and Molecular Mechanisms of Action

The therapeutic effect of IR-825-mediated PTT is the result of a cascade of events at the cellular and molecular level, beginning with nanoparticle uptake and culminating in various forms of cell death.

3.1. Cellular Uptake and Subcellular Localization

IR-825 loaded nanoparticles are typically internalized by cancer cells through an active, energy-dependent process of endocytosis.[12][13] The specific pathway, such as clathrin-mediated or caveolae-mediated endocytosis, can be influenced by the nanoparticle's size, shape, and surface chemistry.[14][15] Following uptake, the nanoparticles are trafficked within endosomes and may eventually be localized to critical organelles. Studies have shown that IR-825 nanocarriers can accumulate in the mitochondria and endoplasmic reticulum.[7][8] Localization to these sites is particularly effective, as they are central to regulating cellular metabolism and apoptosis.

Figure 3: Cellular Uptake and Trafficking Pathway

3.2. Downstream Cellular Effects

Upon irradiation with an NIR laser, the localized hyperthermia generated by IR-825 triggers several downstream effects that contribute to tumor destruction.

• Direct Thermal Ablation: The primary effect is direct cell killing through hyperthermia. Temperatures exceeding 42°C cause denaturation of essential proteins, disruption of the cell membrane, and damage to nucleic acids, leading to cell death via apoptosis or necrosis.[1][5][16]

• Generation of Reactive Oxygen Species (ROS): PTT can induce the production of ROS, such as singlet oxygen and superoxide (B77818) radicals.[1][17] These highly reactive molecules inflict severe oxidative stress, damaging lipids, proteins, and DNA, thereby amplifying the cytotoxic effect and contributing to apoptosis.[18]

• Immunogenic Cell Death (ICD): The stress and damage induced by PTT can cause tumor cells to die in a manner that stimulates an anti-tumor immune response. This process, known as ICD, involves the release of damage-associated molecular patterns (DAMPs) and tumor-associated antigens (TAAs).[19] These molecules act as danger signals that recruit and activate immune cells, such as dendritic cells and T lymphocytes, potentially leading to a systemic, long-term anti-tumor immunity that can target distant metastases.[19]

• Inhibition of Heat Shock Proteins (HSPs): Tumor cells can develop thermotolerance by upregulating HSPs, which help refold denatured proteins.[3] Combining IR-825 PTT with HSP inhibitors can lower the temperature threshold required for effective cell killing, enhancing the therapeutic outcome.[20]

References

• 1. Antitumor Applications of Photothermal Agents and Photothermal Synergistic Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Research Progress of Photothermal Nanomaterials in Multimodal Tumor Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic chemo-photothermal cancer therapy of pH-responsive polymeric nanoparticles loaded IR825 and DTX with charge-reversal property - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 8. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Investigation of cellular uptake mechanism of functionalised gold nanoparticles into breast cancer using SERS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]
• 14. dovepress.com [dovepress.com]
• 15. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Advances in Nanomaterial-Mediated Photothermal Cancer Therapies: Toward Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Recent strategies for nano-based PTT combined with immunotherapy: from a biomaterial point of view [thno.org]
• 20. Nanomaterial-mediated low-temperature photothermal therapy via heat shock protein inhibition - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of IR-825 Dye

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification methods for the near-infrared (NIR) fluorescent dye, IR-825. This dye is of significant interest in biomedical research and drug development due to its applications in photothermal therapy, bioimaging, and as a component of targeted drug delivery systems. This document details experimental protocols, presents quantitative data in a structured format, and includes visualizations to clarify key processes.

Introduction to IR-825 Dye

IR-825 is a heptamethine cyanine (B1664457) dye characterized by its strong absorption and fluorescence in the near-infrared region, typically around 800 nm. A key structural feature of IR-825 is the presence of carboxylic acid functional groups, which allow for covalent conjugation to various biomolecules such as proteins, antibodies, and nanoparticles. This enables the development of targeted therapeutic and diagnostic agents. The lipophilic nature of the dye also facilitates its incorporation into nanocarriers for drug delivery applications.

Synthesis of IR-825 Derivatives

The synthesis of IR-825 and its functionalized derivatives is a multi-step process that involves the preparation of key precursors followed by a final condensation reaction. A common strategy involves the synthesis of substituted indolenium salts and a central polymethine bridge component, which are then reacted to form the final heptamethine cyanine structure.

General Synthesis Pathway

The overall synthetic scheme can be broken down into three main stages:

• Synthesis of the Indolenium Precursor: Typically achieved through a Fischer indole (B1671886) synthesis. For IR-825, a phenylhydrazine (B124118) derivative is reacted with a ketone to form a substituted indolenine, which is then quaternized. To incorporate the carboxylic acid functionality, a carboxybenzyl group is often introduced during the quaternization step.

• Synthesis of the Cyclohexene (B86901) Linker: The central part of the dye, a substituted cyclohexene ring with two aldehyde groups, is commonly prepared via a Vilsmeier-Haack reaction on cyclohexanone.

• Condensation to Form the Cyanine Dye: The final step involves the condensation of two equivalents of the indolenium precursor with one equivalent of the dialdehyde (B1249045) linker to form the heptamethine cyanine backbone.

Below is a logical workflow for the synthesis of a carboxylated IR-825 derivative.

General workflow for IR-825 synthesis.

Experimental Protocol: Synthesis of a Carboxylated IR-825 Derivative (IR825-SCOOH)

This protocol is adapted from the synthesis of a closely related IR-825 derivative and provides a detailed procedure for obtaining a carboxyl-functionalized heptamethine cyanine dye.[1]

Step 1: Synthesis of the Chloro-substituted Heptamethine Cyanine Precursor (Compound 1)

While the specific synthesis of this starting material is not detailed in the reference, it is typically prepared by the condensation of two equivalents of a suitable indolenium salt with a Vilsmeier-Haack product of cyclohexanone.

Step 2: Synthesis of IR825-SCOOH (Compound 2) [1]

• To a solution of the chloro-substituted heptamethine cyanine precursor (Compound 1) (2.12 g, 2.6 mmol) in N,N-dimethylformamide (DMF), add 3-mercaptopropionic acid (265 μL, 3.0 mmol) and triethylamine (B128534) (TEA) (425 μL, 3.0 mmol).

• Stir the mixture at 25 °C for 24 hours under a nitrogen atmosphere.

• After the reaction is complete, add dichloromethane (B109758) (CH₂Cl₂) and wash the organic phase with a saturated aqueous solution of NaCl.

• Dry the organic extracts over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product as described in the purification section below. The final product is a dark green solid.

Purification of IR-825 Derivatives

Purification of the crude IR-825 dye is crucial to remove unreacted starting materials and byproducts, which can affect its photophysical properties and biocompatibility. A combination of chromatographic techniques is typically employed.

Column Chromatography

Flash column chromatography is a primary method for the purification of IR-825 and its derivatives.

Experimental Protocol: Column Chromatography of IR825-SCOOH [1]

• Initial Purification: Perform flash chromatography on the crude product using a silica (B1680970) gel column. Elute with a gradient of chloroform (B151607) (CHCl₃) and methanol (B129727) (CH₃OH).

• Secondary Purification: Further purify the product from the first column on a neutral alumina (B75360) column. Use a CHCl₃/CH₃OH gradient as the eluent.

The following diagram illustrates a typical column chromatography workflow.

Purification workflow for IR-825.

High-Performance Liquid Chromatography (HPLC)

For achieving high purity, especially for applications in drug development, reverse-phase HPLC (RP-HPLC) is often employed as a final purification step.

General Protocol for RP-HPLC Purification:

• Column: C18 reverse-phase column.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from a lower to a higher percentage of mobile phase B is typically used to elute the dye. The exact gradient will depend on the specific derivative and should be optimized.

• Detection: Monitor the elution at the absorption maximum of the dye (around 800 nm).

• Post-Purification: Collect the fractions containing the pure dye and remove the solvent by lyophilization.

Recrystallization

Recrystallization can be used to obtain highly crystalline and pure dye.

General Protocol for Recrystallization:

• Dissolve the purified dye in a minimum amount of a hot solvent in which it is sparingly soluble at room temperature (e.g., ethanol (B145695) or a mixture of ethanol and water).

• Allow the solution to cool slowly to room temperature.

• Further cool the solution in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization and Quantitative Data

The identity and purity of the synthesized IR-825 derivative are confirmed by various analytical techniques.

Spectroscopic Data

The following table summarizes the spectroscopic data obtained for the IR825-SCOOH derivative.[1]

Technique	Data
¹H NMR (500 MHz, CD₃OD)	δ 8.92 (d, J = 14.5 Hz, 2H), 8.24 (d, J = 8.0 Hz, 2H), 7.93 – 7.87 (m, 4H), 7.61 (t, J = 8.0 Hz, 2H), 7.49 – 7.41 (m, 4H), 7.35 – 7.25 (m, 10H), 6.23 (d, J =14.0 Hz, 2H), 5.44 (s, 4H), 3.01 (t, J = 8.0 Hz, 2H), 2.45 (t, J = 8.0 Hz, 2H), 2.39 (t, J = 6.0 Hz, 4H), 2.01 (s, 12H), 1.71 (t, J = 6.0 Hz, 2H).
¹³C NMR (CD₃OD)	No data available in the provided reference.
ESI-MS (Methanol)	No specific m/z values provided in the reference text, but the technique was used for characterization.
FT-IR	No data available in the provided reference. A typical IR spectrum of a similar heptamethine cyanine dye would show characteristic peaks for aromatic C=C stretching (1600-1450 cm⁻¹), C-H stretching of the polymethine chain, and a strong, broad O-H stretch for the carboxylic acid group (around 3000 cm⁻¹).

Yield and Purity

The yield and purity of the synthesized dye are critical parameters.

Parameter	Value
Yield	Not explicitly stated in the reference for the synthesis of IR825-SCOOH. Yields for similar heptamethine cyanine dye syntheses can range from moderate to good, depending on the specific reaction conditions and purification efficiency.
Purity	Purity is typically assessed by HPLC and should be >95% for most research applications, and >98% for in-vivo or clinical studies.

Applications in Drug Development

The ability to conjugate IR-825 to targeting moieties or encapsulate it within nanoparticles makes it a versatile tool in drug development.

The following diagram illustrates the role of IR-825 in a targeted photothermal therapy application.

Signaling pathway for IR-825 in PTT.

Conclusion

This technical guide has outlined the key methodologies for the synthesis and purification of the near-infrared dye IR-825 and its derivatives. By following the detailed protocols and utilizing the characterization data provided, researchers and drug development professionals can produce high-purity IR-825 for a variety of biomedical applications. The versatility of its chemical structure allows for further modifications to fine-tune its photophysical and biological properties, making it a valuable tool in the development of next-generation diagnostics and therapeutics.

References

• 1. rsc.org [rsc.org]

In-Depth Technical Guide to the Solubility of IR-825 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the near-infrared (NIR) fluorescent dye IR-825 in dimethyl sulfoxide (B87167) (DMSO) and other organic solvents. This document is intended for researchers, scientists, and professionals in drug development who utilize IR-825 in their experimental workflows, particularly in applications such as photothermal therapy (PTT).

Introduction to IR-825

IR-825 is a heptamethine cyanine (B1664457) dye characterized by its strong absorption in the near-infrared spectrum. A key feature of its structure is a carboxyl group, which allows for conjugation to other molecules, making it a valuable tool in the development of targeted therapeutic and diagnostic agents. Its primary application lies in the field of oncology, where it is investigated as a photosensitizer in photothermal therapy.

Solubility of IR-825

The solubility of IR-825 is a critical parameter for its effective use in research and drug development, influencing its formulation, delivery, and biological activity. This section details the known solubility of IR-825 in various organic solvents.

Quantitative Solubility Data

Comprehensive quantitative solubility data for IR-825 in a wide range of organic solvents is not extensively documented in publicly available literature. However, data for its solubility in dimethyl sulfoxide (DMSO) has been reported.

Data Presentation: Solubility of IR-825

Solvent	Chemical Formula	Molar Mass ( g/mol )	Solubility of IR-825	Notes
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	78.13	4.55 mg/mL (5.52 mM)	Requires ultrasonic treatment and warming to 60°C for dissolution. The use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact solubility.[1]
Dimethylformamide (DMF)	C₃H₇NO	73.09	Soluble	Quantitative data not specified.

Experimental Protocol: Determination of IR-825 Solubility

The following is a generalized, robust protocol for determining the solubility of a hydrophobic dye such as IR-825 in an organic solvent. This method is based on the principle of saturating a solvent with the solute and then quantifying the dissolved amount.

Objective: To determine the saturation solubility of IR-825 in a given organic solvent at a specific temperature.

Materials:

• IR-825 dye

• High-purity organic solvent of interest (e.g., DMSO, DMF, ethanol)

• Analytical balance (readable to at least 0.1 mg)

• Vortex mixer

• Thermostatic shaker or incubator

• Microcentrifuge

• Calibrated micropipettes

• Spectrophotometer (UV-Vis or fluorescence)

• Cuvettes

• Syringe filters (0.22 µm, solvent-compatible)

Methodology:

• Preparation of Supersaturated Solution:

  • Accurately weigh an excess amount of IR-825 (e.g., 10 mg) and transfer it to a clean, dry vial.

  • Add a known volume of the organic solvent (e.g., 1 mL) to the vial.

  • Tightly cap the vial to prevent solvent evaporation.

  • Vortex the mixture vigorously for 2 minutes to facilitate initial dissolution.

• Equilibration:

  • Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C) for a defined period (typically 24-48 hours) to ensure equilibrium is reached. The continuous agitation ensures the solvent remains saturated.

• Separation of Undissolved Solute:

  • After equilibration, centrifuge the vial at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved IR-825.

  • Carefully collect the supernatant using a micropipette, ensuring no solid particles are disturbed.

  • For further clarification, filter the supernatant through a 0.22 µm syringe filter compatible with the organic solvent.

• Quantification of Dissolved IR-825:

  • Prepare a series of standard solutions of IR-825 in the same solvent with known concentrations.

  • Measure the absorbance or fluorescence of the standard solutions at the wavelength of maximum absorbance (λmax) for IR-825 to generate a standard curve.

  • Dilute the filtered supernatant with a known factor to bring its concentration within the linear range of the standard curve.

  • Measure the absorbance or fluorescence of the diluted supernatant.

  • Use the standard curve to determine the concentration of IR-825 in the diluted sample and calculate the concentration in the original saturated solution, accounting for the dilution factor.

• Data Reporting:

  • Express the solubility in mg/mL and mM, specifying the solvent and the temperature at which the measurement was performed.

Visualizations: Workflows and Signaling Pathways

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for in vitro photothermal therapy using IR-825 and the subsequent signaling pathway leading to apoptosis.

Experimental Workflow for In Vitro Photothermal Therapy

In Vitro Photothermal Therapy Workflow

Signaling Pathway of Photothermal Therapy-Induced Apoptosis

PTT-Induced Apoptosis Signaling

Conclusion

The near-infrared dye IR-825 demonstrates solubility in DMSO, a crucial characteristic for its application in biological research, particularly in the formulation for photothermal therapy studies. While comprehensive quantitative solubility data in a broader range of organic solvents remains to be fully elucidated, the provided information and protocols offer a foundational guide for researchers. The visualization of the experimental workflow and the underlying apoptotic signaling pathway provides a clear framework for designing and understanding experiments involving IR-825-mediated photothermal therapy. Further research into the solubility of IR-825 in other pharmaceutically acceptable solvents will be beneficial for its potential translation into clinical applications.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to the Photophysical Properties of IR-825

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-825 is a near-infrared (NIR) heptamethine cyanine (B1664457) dye that has garnered significant attention in the biomedical field, particularly for its applications in photothermal therapy (PTT) and bioimaging. Its strong absorption in the NIR region, where biological tissues have minimal absorbance and scattering, allows for deep tissue penetration of light, making it an ideal candidate for therapeutic and diagnostic applications. This technical guide provides a comprehensive overview of the core photophysical properties of IR-825, detailed experimental protocols for their characterization, and an exploration of the signaling pathways involved in its therapeutic action.

Core Photophysical and Chemical Properties

IR-825 is characterized by its distinct chemical structure, which dictates its interaction with light and its surrounding environment.

Property	Value	Reference
Chemical Formula	C₅₄H₄₈BrClN₂O₄	[1]
Molecular Weight	904.34 g/mol	[1]
Appearance	Solid
Solubility	Soluble in DMSO and other organic solvents.	[2]

The photophysical properties of IR-825 are central to its functionality as a photothermal agent and fluorescent probe. These properties can be influenced by the solvent environment.

Parameter	Value	Solvent
Absorption Maximum (λmax)	~820 nm	Methanol
Molar Extinction Coefficient (ε)	Not explicitly found in search results
Emission Maximum (λem)	~830 nm	In nanomicelles
Fluorescence Quantum Yield (Φf)	Not explicitly found in search results
Photothermal Conversion Efficiency (η)	Not explicitly found in search results for free dye

Note: Specific quantitative data for the molar extinction coefficient, fluorescence quantum yield, and photothermal conversion efficiency of free IR-825 were not explicitly available in the provided search results. The emission maximum of ~830 nm was reported for IR-825 conjugated to polymeric nanomicelles.[3]

Experimental Protocols

Accurate characterization of the photophysical properties of IR-825 is crucial for its effective application. The following sections detail the experimental methodologies for determining its key parameters.

Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength. It is determined using the Beer-Lambert law.

Materials:

• IR-825

• High-purity solvent (e.g., DMSO, Methanol)

• UV-Vis-NIR spectrophotometer

• Calibrated quartz cuvettes (1 cm path length)

• Analytical balance

• Volumetric flasks

Procedure:

• Prepare a stock solution: Accurately weigh a small amount of IR-825 and dissolve it in a known volume of the chosen solvent to create a stock solution of known concentration.

• Prepare serial dilutions: Prepare a series of dilutions from the stock solution with concentrations that will yield absorbance values in the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Measure absorbance: Record the absorption spectrum of each dilution, including a solvent blank, using the UV-Vis-NIR spectrophotometer. Identify the wavelength of maximum absorbance (λmax).

• Plot Beer-Lambert curve: Plot the absorbance at λmax against the concentration of each dilution.

• Calculate ε: The molar extinction coefficient is calculated from the slope of the linear fit of the Beer-Lambert plot, where the slope equals ε (since the path length is 1 cm).

Measurement of Fluorescence Quantum Yield

The fluorescence quantum yield (Φf) represents the efficiency of the fluorescence process and is determined by comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield.

Materials:

• IR-825

• A suitable NIR fluorescent standard with a known quantum yield (e.g., IR-125, IR-140)

• High-purity solvents (e.g., Ethanol, DMSO)

• UV-Vis-NIR spectrophotometer

• Fluorometer with NIR detection capabilities

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare solutions: Prepare a series of dilute solutions of both IR-825 and the standard in the same solvent, with absorbances at the excitation wavelength kept below 0.1 to minimize inner filter effects.

• Measure absorbance: Record the UV-Vis absorption spectra of all solutions.

• Measure fluorescence spectra: Record the fluorescence emission spectra of all solutions, exciting at the same wavelength for both the sample and the standard.

• Integrate fluorescence intensity: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Calculate Quantum Yield: The quantum yield of IR-825 (Φf_sample) is calculated using the following equation:

  Φf_sample = Φf_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  where:

  • Φf_std is the quantum yield of the standard

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

Determination of Photothermal Conversion Efficiency

The photothermal conversion efficiency (η) quantifies the ability of a material to convert absorbed light into heat.

Materials:

• IR-825 solution or nanoparticle suspension

• NIR laser (e.g., 808 nm)

• Quartz cuvette

• Thermocouple or thermal imaging camera

• Stir plate and stir bar

Procedure:

• Sample preparation: Place a known volume and concentration of the IR-825 solution or nanoparticle suspension in a quartz cuvette with a stir bar.

• Laser irradiation: Irradiate the sample with the NIR laser at a known power density.

• Temperature monitoring: Record the temperature of the solution over time until it reaches a steady state.

• Cooling curve: Turn off the laser and continue to record the temperature as the solution cools back to room temperature.

• Calculation of η: The photothermal conversion efficiency can be calculated using the following equation, which is derived from an energy balance on the system:

  η = [hA(T_max - T_surr) - Q_0] / [I(1 - 10^(-Aλ))]

  where:

  • h is the heat transfer coefficient

  • A is the surface area of the container

  • T_max is the maximum steady-state temperature

  • T_surr is the ambient temperature

  • Q_0 is the heat absorbed by the solvent

  • I is the incident laser power

  • Aλ is the absorbance of the sample at the laser wavelength

  The term hA can be determined from the cooling curve data.

Signaling Pathways in Photothermal Therapy

The therapeutic effect of IR-825 in photothermal therapy is primarily attributed to the induction of apoptosis in cancer cells. The localized hyperthermia generated by the photoexcited IR-825 triggers a cascade of molecular events leading to programmed cell death.

Intrinsic Apoptotic Pathway Induced by IR-825 Mediated PTT

The process begins with the excitation of IR-825 by NIR light, leading to the generation of localized heat (hyperthermia). This hyperthermia induces damage to the mitochondrial membrane, resulting in the release of cytochrome c into the cytoplasm. Cytosolic cytochrome c then binds to Apaf-1, leading to the formation of the apoptosome and the activation of pro-caspase-9. Activated caspase-9, in turn, activates the executioner caspase-3, which orchestrates the final stages of apoptosis, including DNA fragmentation and cell death.

Experimental Workflow for Assessing Phototoxicity

To evaluate the efficacy of IR-825 in photothermal therapy, a series of in vitro experiments are typically performed.

In Vitro Workflow for Evaluating IR-825 Phototoxicity

This workflow starts with culturing cancer cells, followed by incubation with IR-825 to allow for cellular uptake. The cells are then exposed to NIR laser irradiation to induce photothermal heating. Post-irradiation, cell viability is assessed using assays like MTT or live/dead staining. To confirm that cell death occurs via apoptosis, specific assays are performed to measure the activity of key apoptotic enzymes like caspase-3 and caspase-9, and to detect the release of cytochrome c from the mitochondria.

Conclusion

IR-825 is a promising NIR dye with significant potential in photothermal therapy and bioimaging. A thorough understanding and accurate characterization of its photophysical properties are paramount for optimizing its performance in these applications. The experimental protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers and professionals working on the development of novel cancer theranostics. Further research is warranted to precisely quantify the photophysical parameters of free IR-825 to facilitate its broader application and the development of next-generation photosensitizers.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to the Absorbance and Emission Spectra of IR-825

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core photophysical properties of IR-825, a near-infrared (NIR) heptamethine cyanine (B1664457) dye with significant applications in biomedical research and drug development, particularly in the realm of photothermal therapy (PTT). This document details its absorbance and emission characteristics, provides relevant experimental protocols, and illustrates the mechanism of its therapeutic action.

Core Photophysical Properties of IR-825

IR-825 is recognized for its strong absorbance in the near-infrared spectrum, a region where biological tissues have minimal absorbance and scattering, allowing for deeper tissue penetration of light. This property makes it an excellent candidate for applications such as in vivo imaging and photothermal therapy.

Absorbance and Emission Spectra

IR-825 exhibits two primary absorption peaks. When excited at its different absorption maxima, it displays distinct emission characteristics. A notable feature is its polarity-sensitive fluorescence, which can be valuable for cellular environment studies.[1]

Table 1: Quantitative Spectroscopic Data for IR-825

Parameter	Value	Excitation Wavelength (nm)	Emission Wavelength (nm)	Notes
Absorbance Maximum (λmax)	~600 nm and ~820 nm	-	-	Dual peaks allow for versatile excitation.
Emission Maximum (λem)	~650 nm	600	-	Emission in the visible red region.
~830 nm	780	-	Emission in the near-infrared region.[1]
Fluorescence Quantum Yield (ΦF)	42%	600	-	Quantum yield decreases significantly with 820 nm excitation, favoring photothermal conversion.

Note: The molar extinction coefficient for IR-825 is not consistently reported in publicly available literature. However, heptamethine cyanine dyes typically exhibit high molar extinction coefficients in the range of 105 to 2.5 x 105 M-1cm-1. Researchers should determine this value experimentally for their specific solvent and formulation.

Experimental Protocols

Accurate characterization of the spectral properties of IR-825 is crucial for its effective application. Below are detailed methodologies for key experiments.

Protocol 1: Determination of Absorbance Spectrum and Molar Extinction Coefficient

This protocol outlines the steps to measure the absorbance spectrum of IR-825 and calculate its molar extinction coefficient.

Materials and Equipment:

• IR-825 dye

• Spectroscopic grade solvent (e.g., Dimethyl sulfoxide (B87167) (DMSO), Methanol)

• Calibrated UV-Vis-NIR spectrophotometer

• Quartz cuvettes (1 cm path length)

• Analytical balance and volumetric flasks

Procedure:

• Stock Solution Preparation: Accurately weigh a small amount of IR-825 and dissolve it in the chosen solvent to prepare a stock solution of known concentration (e.g., 1 mM).

• Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain a range of concentrations (e.g., 1 µM to 20 µM).

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the wavelength range to scan from 400 nm to 900 nm.

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank and record a baseline spectrum.

• Sample Measurement: Measure the absorbance of each dilution of the IR-825 solution.

• Data Analysis:

  • Plot the absorbance at the maximum absorption wavelength (λmax) against the concentration of IR-825.

  • According to the Beer-Lambert law (A = εcl), the slope of the resulting linear plot will be the molar extinction coefficient (ε) in M-1cm-1, where A is the absorbance, c is the concentration in M, and l is the path length in cm.

Protocol 2: Measurement of Fluorescence Emission Spectrum and Quantum Yield

This protocol describes the determination of the fluorescence emission spectrum and the relative quantum yield of IR-825.

Materials and Equipment:

• IR-825 solution of known absorbance at the excitation wavelength

• A standard fluorescent dye with a known quantum yield in the same spectral region (e.g., Indocyanine Green in DMSO)

• Spectroscopic grade solvent

• Calibrated spectrofluorometer with a corrected emission spectrum function

• Quartz cuvettes

Procedure:

• Solution Preparation: Prepare a dilute solution of IR-825 and the standard dye in the same solvent, with an absorbance of < 0.1 at the excitation wavelength to avoid inner filter effects.

• Spectrofluorometer Setup: Set the excitation wavelength to the desired value (e.g., 600 nm or 780 nm). Set the emission scan range to cover the expected emission of IR-825 (e.g., 620 nm to 900 nm).

• Blank Subtraction: Measure the emission spectrum of the pure solvent and subtract it from the sample and standard spectra.

• Emission Spectra Acquisition: Record the corrected fluorescence emission spectra of both the IR-825 solution and the standard solution under identical instrumental conditions (e.g., excitation and emission slit widths).

• Data Analysis:

  • Integrate the area under the corrected emission spectra for both the IR-825 sample (Asample) and the standard (Astd).

  • Calculate the fluorescence quantum yield (ΦF) of IR-825 using the following equation: ΦF, sample = ΦF, std * (Asample / Astd) * (Absstd / Abssample) * (ηsample2 / ηstd2) Where:

    • ΦF is the fluorescence quantum yield.

    • A is the integrated area under the emission curve.

    • Abs is the absorbance at the excitation wavelength.

    • η is the refractive index of the solvent.

Mechanism of Action in Photothermal Therapy

IR-825's utility in cancer therapy stems from its ability to act as a photothermal agent. The process involves cellular uptake and subsequent light-induced heating.

Figure 1: Workflow of IR-825 in Photothermal Therapy.

The process begins with the systemic administration of IR-825, often encapsulated in nanoparticles to improve its stability and facilitate passive targeting to tumor tissues via the enhanced permeability and retention (EPR) effect. These nanoparticles are then internalized by tumor cells through endocytosis. Upon accumulation within the tumor, the area is irradiated with a near-infrared laser (typically around 808 nm). IR-825 absorbs the light energy and efficiently converts it into heat through non-radiative decay processes. This localized hyperthermia induces cellular damage, leading to apoptosis or necrosis of the cancer cells.

Figure 2: Logical workflow for spectral analysis of IR-825.

This guide provides foundational knowledge for the effective utilization of IR-825 in research and development. For novel applications, it is imperative that researchers experimentally verify the photophysical parameters of their specific IR-825 formulation under their experimental conditions.

References

• 1. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide to the Photophysical Properties of IR-825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photophysical properties of IR-825, a near-infrared (NIR) cyanine (B1664457) dye. Emphasis is placed on its molar extinction coefficient and quantum yield, with detailed experimental protocols for their determination. IR-825 is recognized for its applications as a photothermal agent in biomedical research, particularly in cancer therapy and drug delivery.[1][2][3]

Core Photophysical Properties of IR-825

IR-825 is characterized by strong absorption in the near-infrared spectrum, typically around 810 nm, and a fluorescence emission peak at approximately 830 nm.[2] As a photothermal agent, its efficacy is rooted in a high molar extinction coefficient and a correspondingly low fluorescence quantum yield. This combination ensures that the majority of absorbed light energy is converted into heat through non-radiative decay pathways, rather than being re-emitted as fluorescence. This process is the foundation of photothermal therapy (PTT). While precise, universally cited values for IR-825 are subject to variation based on the solvent and local microenvironment, the following table summarizes its general characteristics and provides a comparison with Indocyanine Green (ICG), a structurally similar and well-characterized NIR dye.

Property	IR-825	Indocyanine Green (ICG)	Significance in Photothermal Therapy
Molar Extinction Coefficient (ε)	High	~223,000 M⁻¹cm⁻¹	A high value indicates efficient light absorption, which is the initial critical step for generating heat.
Fluorescence Quantum Yield (Φf)	Low	~0.14	A low value signifies that absorbed energy is primarily converted to heat rather than being lost to fluorescence, maximizing the photothermal effect.
Maximum Absorption (λmax)	~810 nm	~787 nm	Absorption in the NIR window (700-900 nm) allows for deeper tissue penetration of excitation light.
Maximum Emission (λem)	~830 nm	~815 nm	While not ideal for fluorescence imaging due to low quantum yield, the emission can be used for tracking.

Experimental Protocols

Accurate characterization of the molar extinction coefficient and quantum yield is essential for evaluating the potential of IR-825 in therapeutic applications.

Determination of Molar Extinction Coefficient (ε)

The molar extinction coefficient is determined using the Beer-Lambert law, which describes the linear relationship between absorbance, concentration, and path length.[4][5][6]

Materials and Equipment:

• Calibrated UV-Vis spectrophotometer

• Matched quartz cuvettes (typically 1 cm path length)

• Analytical balance

• Volumetric flasks and pipettes

• Solvent for IR-825 (e.g., DMSO, DMF, Dichloromethane)

Methodology:

• Stock Solution Preparation: Accurately weigh a small quantity of IR-825 and dissolve it in a known volume of the chosen solvent to create a stock solution of known concentration (in mol/L).

• Serial Dilutions: Prepare a series of dilutions from the stock solution to cover a range of concentrations that yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Setup: Set the spectrophotometer to scan a wavelength range that includes the expected λmax of IR-825 (~810 nm). Use a cuvette filled with the pure solvent as a blank to zero the instrument.

• Absorbance Measurement: Measure the absorbance of each diluted solution at its maximum absorption wavelength (λmax).

• Data Analysis:

  • Plot a graph of absorbance at λmax versus concentration (in mol/L).

  • Perform a linear regression on the data points. The plot should yield a straight line passing through the origin.

  • According to the Beer-Lambert Law, A = εcl , where:

    • A is the absorbance (unitless)

    • ε is the molar extinction coefficient (M⁻¹cm⁻¹)

    • c is the concentration (mol/L or M)

    • l is the path length of the cuvette (cm)

  • The slope of the line from the linear regression is equal to the molar extinction coefficient (ε) when the path length is 1 cm.[4][7]

Determination of Fluorescence Quantum Yield (Φf)

The fluorescence quantum yield can be determined using either a relative or an absolute method. The relative method, which is more common, involves comparison to a standard dye of known quantum yield.[8][9][10]

Relative Method:

Materials and Equipment:

• Calibrated spectrofluorometer

• Matched quartz cuvettes

• UV-Vis spectrophotometer

• Standard dye with a known quantum yield in the NIR range (e.g., IR-125, Φf = 0.132 in ethanol).[10]

• Solvent compatible with both IR-825 and the standard.

Methodology:

• Solution Preparation: Prepare a series of dilute solutions of both IR-825 (the sample) and the standard dye. The concentrations should be adjusted so that the absorbance at the excitation wavelength is low (< 0.1) to minimize inner filter effects.

• Absorbance Measurement: Using a UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer (e.g., 780 nm).

  • Record the fluorescence emission spectrum for each solution of the sample and the standard.

  • Integrate the area under the emission curve for each spectrum.

• Data Analysis:

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard.

  • The plots should be linear. Determine the slope (Gradient) for both the sample and the standard.

  • Calculate the quantum yield of the sample (Φ_sample) using the following equation:

    Φ_sample = Φ_std * (Grad_sample / Grad_std) * (η_sample² / η_std²)

    Where:

    • Φ_std is the quantum yield of the standard.

    • Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

    • η is the refractive index of the solvent used for the sample and standard solutions. If the same solvent is used, this term cancels out.

Absolute Method:

The absolute method provides a direct measurement of quantum yield without the need for a reference standard. It requires a specialized setup involving an integrating sphere to capture all emitted photons.[8][11][12]

Methodology:

• A sample is placed inside an integrating sphere and excited by a monochromatic light source.

• Two measurements are taken: one with the excitation beam passing through the sample and another with the beam passing through a blank (solvent only).

• The integrating sphere collects both the scattered excitation light and the emitted fluorescence light.

• The quantum yield is calculated by comparing the number of photons emitted by the sample to the number of photons absorbed.

Application Workflow: In Vivo Photothermal Therapy

IR-825 is frequently incorporated into nanoparticles to improve its stability and enable targeted delivery to tumors. The following workflow and corresponding diagram illustrate a typical in vivo photothermal therapy experiment.[13][14]

Caption: Workflow for an in vivo photothermal therapy experiment using IR-825 nanoparticles.

This workflow outlines the process from the preparation of IR-825 loaded nanoparticles and the establishment of an animal tumor model to the administration of the nanoparticles, followed by targeted NIR laser irradiation.[14] The absorbed light is converted to heat, inducing localized hyperthermia in the tumor. This leads to cell death via apoptosis and necrosis, ultimately resulting in tumor regression.[15] The therapeutic effect is monitored by measuring tumor volume and confirmed through post-treatment histological analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. smart.dhgate.com [smart.dhgate.com]
• 5. How to Determine the Extinction Coefficient | MtoZ Biolabs [mtoz-biolabs.com]
• 6. Extinction Coefficient Determination - Creative Proteomics [creative-proteomics.com]
• 7. researchgate.net [researchgate.net]
• 8. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. GitHub - mcespedes99/Controlled-Photothermal-Therapy: This repository shows the workflow used to simulate photothermal therapy in MATLAB and implement a fuzzy logic controller to reduce side effects and increase treatment efficacy. [github.com]
• 14. researchgate.net [researchgate.net]
• 15. Advances in Nanomaterial-Mediated Photothermal Cancer Therapies: Toward Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to IR-825 Dye: Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for the near-infrared (NIR) fluorescent dye, IR-825. Understanding these parameters is critical for ensuring the reliability and reproducibility of experimental results in various research and development applications, including in vivo imaging and photothermal therapy.

Core Concepts: Chemical Structure and Properties

IR-825 is a heptamethine cyanine (B1664457) dye characterized by a long polymethine chain, which is responsible for its strong absorption and fluorescence in the near-infrared spectrum. Its chemical structure contains carboxylic acid functional groups, enabling conjugation to biomolecules.

Chemical Structure of IR-825:

An In-depth Technical Guide to IR-825 Carboxyl Group for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the near-infrared (NIR) fluorescent dye IR-825, focusing on the utilization of its carboxyl group for bioconjugation. It is intended to serve as a technical resource for researchers and professionals in the fields of biotechnology, drug development, and molecular imaging.

Introduction to IR-825

IR-825 is a heptamethine cyanine (B1664457) dye that exhibits strong absorption and fluorescence in the near-infrared spectrum.[1][2] Its chemical structure includes a carboxyl group, which serves as a versatile functional handle for covalent attachment to a wide range of biomolecules.[1] This property, combined with its favorable optical characteristics in the NIR window (700-900 nm) where biological tissues have minimal absorbance and autofluorescence, makes IR-825 an excellent candidate for in vivo imaging and therapeutic applications. The ability to conjugate IR-825 to targeting moieties such as antibodies, peptides, or nanoparticles allows for the specific delivery of the dye to tissues or cells of interest, enabling applications like targeted cancer imaging and photothermal therapy.[2][3]

Physicochemical and Spectroscopic Properties of IR-825

The performance of a fluorescent bioconjugate is critically dependent on the intrinsic properties of the fluorophore. The following table summarizes the key quantitative data for IR-825 and the closely related dye, IR-820, for which more extensive data is publicly available.

Property	Value (IR-825)	Value (IR-820)	Unit
Chemical Formula	C₅₄H₄₈BrClN₂O₄	-	-
Molecular Weight	904.34	-	g/mol
CAS Number	1558079-49-4	-	-
Appearance	Dark solid	-	-
Solubility	Soluble in organic solvents (e.g., DMSO, DMF)	-	-
Absorption Maximum (λmax)	~820	820	nm
Emission Maximum (λem)	~830	850	nm
Molar Extinction Coefficient (ε)	Not specified	198,181	M⁻¹cm⁻¹
Quantum Yield (Φ)	Not specified	-	-

Bioconjugation of IR-825 via its Carboxyl Group

The most common and well-established method for conjugating molecules with carboxyl groups to biomolecules containing primary amines (e.g., lysine (B10760008) residues in proteins) is through the use of carbodiimide (B86325) chemistry, specifically with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, N-hydroxysulfosuccinimide (sulfo-NHS).

Principle of EDC/NHS Coupling

The conjugation process involves a two-step reaction:

• Activation of the Carboxyl Group: EDC reacts with the carboxyl group of IR-825 to form a highly reactive but unstable O-acylisourea intermediate.

• Formation of a Stable NHS Ester: NHS or sulfo-NHS reacts with the O-acylisourea intermediate to form a more stable amine-reactive NHS ester. This intermediate is less susceptible to hydrolysis in aqueous solutions compared to the O-acylisourea intermediate.

• Amine Coupling: The NHS ester of IR-825 then readily reacts with a primary amine on the target biomolecule to form a stable amide bond, releasing NHS or sulfo-NHS as a byproduct.

This two-step process is generally preferred as it improves the efficiency and control of the conjugation reaction, particularly when the biomolecule itself contains carboxyl groups, thus preventing unwanted crosslinking.[4]

Detailed Experimental Protocol: Conjugation of IR-825 to an Antibody

This protocol provides a general guideline for the conjugation of IR-825 to an antibody. Optimization of reagent concentrations, reaction times, and pH may be necessary for specific antibodies and applications.

Materials:

• IR-825 with a terminal carboxyl group

• Antibody (or other amine-containing biomolecule) in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS, at a concentration of 1-10 mg/mL)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Coupling Buffer: PBS, pH 7.2-7.5

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching Solution: 1 M Tris-HCl, pH 8.0, or 1 M Glycine

• Purification column (e.g., size-exclusion chromatography, such as a Sephadex G-25 column)

Procedure:

• Prepare a Stock Solution of IR-825: Dissolve IR-825 in a minimal amount of anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL).

• Prepare the Antibody: If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into the Activation Buffer using a desalting column or dialysis. Adjust the antibody concentration to 2-5 mg/mL.

• Activate the IR-825 Carboxyl Group:

  • Equilibrate EDC and sulfo-NHS to room temperature.

  • Prepare fresh solutions of EDC and sulfo-NHS in the Activation Buffer (e.g., 10 mg/mL each).

  • In a microcentrifuge tube, add the desired molar excess of IR-825 stock solution to the antibody solution.

  • Immediately add a 5- to 10-fold molar excess of the freshly prepared EDC solution to the antibody-dye mixture.

  • Immediately add a 5- to 10-fold molar excess of the freshly prepared sulfo-NHS solution.

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle stirring or rotation.

• Conjugation Reaction:

  • To proceed with the amine coupling, the pH of the reaction mixture should be raised. This can be achieved by adding the Coupling Buffer to the activated IR-825 mixture.

  • Alternatively, for a two-step reaction to minimize antibody cross-linking, the activated IR-825 can be purified from excess EDC and sulfo-NHS using a desalting column equilibrated with the Coupling Buffer. Then, the purified, activated IR-825 is immediately added to the antibody solution in Coupling Buffer.

  • Allow the conjugation reaction to proceed for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quench the Reaction: Add the Quenching Solution to a final concentration of 10-50 mM to quench any unreacted NHS-ester groups. Incubate for 15-30 minutes at room temperature.

• Purification of the Conjugate: Remove unconjugated IR-825 and reaction byproducts by size-exclusion chromatography. Equilibrate the column with PBS or another suitable storage buffer. Collect the fractions containing the labeled antibody (typically the first colored fractions to elute).

• Characterization of the Conjugate:

  • Determine the protein concentration and the degree of labeling (DOL) using UV-Vis spectrophotometry (see Section 4).

  • Assess the purity and integrity of the conjugate using SDS-PAGE.

  • Confirm the retained biological activity of the antibody through an appropriate binding assay (e.g., ELISA or flow cytometry).

Characterization of IR-825 Bioconjugates

Determination of Degree of Labeling (DOL)

The DOL, which represents the average number of dye molecules conjugated to each biomolecule, is a critical parameter for ensuring the quality and reproducibility of the bioconjugate. It can be determined using UV-Vis spectrophotometry by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorption maximum of IR-825 (~820 nm).

Calculation:

• Protein Concentration (M):

  • Aprotein = A₂₈₀ - (Amax_dye × CF₂₈₀)

  • Protein Concentration (M) = Aprotein / εprotein

  • Where:

    • A₂₈₀ is the absorbance of the conjugate at 280 nm.

    • Amax_dye is the absorbance of the conjugate at the λmax of IR-825.

    • CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (A₂₈₀ of the free dye / Amax of the free dye).

    • εprotein is the molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for a typical IgG).

• Dye Concentration (M):

  • Dye Concentration (M) = Amax_dye / εdye

  • Where:

    • εdye is the molar extinction coefficient of IR-825 at its λmax.

• Degree of Labeling (DOL):

  • DOL = Dye Concentration (M) / Protein Concentration (M)

For antibodies, a DOL between 2 and 10 is often considered optimal to achieve a strong fluorescence signal without causing significant protein aggregation or loss of biological activity.

Visualizing Workflows and Pathways with Graphviz

Experimental Workflow for IR-825 Bioconjugation

The following diagram illustrates the key steps in the preparation and purification of an IR-825 bioconjugate.

Caption: Workflow for IR-825 bioconjugation using EDC/sulfo-NHS chemistry.

In Vivo Tumor Imaging Experimental Workflow

This diagram outlines a typical workflow for using an IR-825-antibody conjugate for targeted tumor imaging in a preclinical model.

Caption: Experimental workflow for in vivo tumor imaging with an IR-825 conjugate.

Mechanism of Photothermal Therapy (PTT) with IR-825 Nanoparticles

This diagram illustrates the proposed mechanism of action for IR-825-loaded nanoparticles in photothermal cancer therapy.

Caption: Mechanism of photothermal therapy using IR-825 nanoparticles.

Troubleshooting Common Bioconjugation Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Low Conjugation Efficiency	- Inactive EDC or sulfo-NHS (hydrolyzed)- Incorrect buffer pH- Presence of amine-containing buffers or contaminants- Insufficient molar excess of dye or coupling reagents	- Use fresh, high-quality EDC and sulfo-NHS; allow reagents to come to room temperature before opening.- Ensure the activation step is performed at pH 6.0 and the coupling step at pH 7.2-7.5.- Perform buffer exchange to remove any interfering substances.- Optimize the molar ratio of dye, EDC, and sulfo-NHS to the biomolecule.
Protein Precipitation	- High degree of labeling leading to aggregation- Hydrophobicity of the dye- Incorrect buffer conditions	- Reduce the molar excess of the dye in the conjugation reaction.- Add organic co-solvents (e.g., up to 10% DMSO) to improve dye solubility.- Ensure the protein is at an appropriate concentration and in a suitable buffer.
Loss of Biological Activity	- Conjugation at a critical lysine residue in the active or binding site- Denaturation of the protein during the reaction	- Reduce the degree of labeling.- Consider alternative conjugation strategies (e.g., targeting cysteine residues if available).- Perform the conjugation at a lower temperature (4°C).

This guide provides a foundational understanding and practical protocols for the bioconjugation of IR-825. For all applications, empirical optimization of the described procedures is recommended to achieve the desired conjugate characteristics and performance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for IR-825 Conjugation to Antibodies

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the conjugation of the near-infrared (NIR) fluorescent dye IR-825 to antibodies. The use of an N-hydroxysuccinimide (NHS) ester of IR-825 allows for a straightforward and reliable method of labeling primary amines on the antibody, creating a stable covalent bond. This application note includes a summary of required materials, a step-by-step experimental protocol, methods for characterizing the conjugate, and a visual representation of the workflow.

Introduction

IR-825 is a near-infrared fluorescent dye with an absorption maximum around 825 nm. Its properties make it a valuable tool for a variety of research and drug development applications, including in vivo imaging, flow cytometry, and immunofluorescence assays, where NIR dyes offer the advantage of reduced tissue autofluorescence. The conjugation of IR-825 to antibodies enables the specific targeting and visualization of antigens of interest. The most common method for this conjugation is through the use of an NHS ester-activated dye, which reacts with primary amines (primarily on lysine (B10760008) residues) on the antibody to form a stable amide bond.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for IR-825 dye and the antibody conjugation process.

Parameter	Value	Notes
IR-825 Dye Properties
Absorbance Maximum (λmax)	825 nm
Molar Extinction Coefficient (ε)	200,000 M⁻¹cm⁻¹	In DMSO
Antibody Preparation
Recommended Concentration	2 - 3 mg/mL	Higher concentrations can improve labeling efficiency.
Reaction Conditions
Recommended Buffer	0.1 M Sodium Bicarbonate or 50 mM Sodium Borate	Must be amine-free (e.g., no Tris or glycine).
Reaction pH	8.3 - 8.5	Optimal for the reaction between NHS ester and primary amines.
Recommended Dye:Antibody Molar Ratio	10:1 to 15:1	This is a starting point and should be optimized for each specific antibody.
Incubation Time	1 hour	At room temperature, protected from light.
Purification
Method	Size Exclusion Chromatography (e.g., Sephadex G-25)	To remove unconjugated dye.

Experimental Protocol

This protocol outlines the steps for conjugating IR-825 NHS ester to a typical IgG antibody.

Materials

• Antibody (in an amine-free buffer like PBS)

• IR-825 NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 0.1 M Sodium Bicarbonate buffer, pH 8.3

• 1 M Tris-HCl, pH 8.0 (for quenching)

• Size exclusion chromatography column (e.g., Sephadex G-25)

• Phosphate Buffered Saline (PBS), pH 7.4

• Spectrophotometer

Antibody Preparation

• If the antibody is in a buffer containing primary amines (e.g., Tris or glycine), it must be exchanged into an amine-free buffer such as PBS. This can be done using dialysis or a desalting column.

• Adjust the concentration of the antibody to 2-3 mg/mL in PBS.

Preparation of IR-825 NHS Ester Stock Solution

• Allow the vial of IR-825 NHS ester to warm to room temperature before opening to prevent condensation.

• Prepare a 10 mg/mL stock solution of IR-825 NHS ester in anhydrous DMSO immediately before use.

Antibody pH Adjustment

• Add 1/10th volume of 1 M sodium bicarbonate buffer (pH 8.3) to the antibody solution to raise the pH to the optimal range for conjugation.

Conjugation Reaction

• Calculate the required volume of the IR-825 NHS ester stock solution to achieve the desired dye:antibody molar ratio (a 10:1 to 15:1 ratio is a good starting point).

• While gently vortexing the antibody solution, add the calculated volume of the IR-825 NHS ester stock solution.

• Incubate the reaction for 1 hour at room temperature, protected from light.

Quenching the Reaction (Optional)

• To stop the reaction, add 1/10th volume of 1 M Tris-HCl (pH 8.0) to the reaction mixture.

• Incubate for 15 minutes at room temperature.

Purification of the Conjugate

• Equilibrate a size exclusion chromatography column (e.g., Sephadex G-25) with PBS.

• Apply the reaction mixture to the column.

• Elute the conjugate with PBS. The first colored fraction to elute will be the IR-825-antibody conjugate. The smaller, unconjugated dye molecules will elute later.

• Collect the conjugate fraction.

Characterization of the Conjugate

The degree of labeling (DOL), which is the average number of dye molecules per antibody, should be determined.

• Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and 825 nm (A₈₂₅) using a spectrophotometer.

• Calculate the concentration of the antibody and the dye using the following formulas:

  • Antibody Concentration (M) = [A₂₈₀ - (A₈₂₅ x CF)] / ε_antibody

    • Where:

      • A₂₈₀ is the absorbance at 280 nm.

      • A₈₂₅ is the absorbance at 825 nm.

      • CF is the correction factor for the dye's absorbance at 280 nm (typically around 0.05 for cyanine (B1664457) dyes).

      • ε_antibody is the molar extinction coefficient of the antibody at 280 nm (for IgG, typically ~210,000 M⁻¹cm⁻¹).

  • Dye Concentration (M) = A₈₂₅ / ε_dye

    • Where:

      • A₈₂₅ is the absorbance at 825 nm.

      • ε_dye is the molar extinction coefficient of IR-825 (200,000 M⁻¹cm⁻¹).

• Degree of Labeling (DOL) = Dye Concentration (M) / Antibody Concentration (M)

An optimal DOL is typically between 2 and 10, but this can vary depending on the antibody and the intended application.

Visual Workflow

The following diagram illustrates the experimental workflow for the conjugation of IR-825 to an antibody.

Caption: Workflow for IR-825 NHS ester conjugation to antibodies.

Application Notes and Protocols for IR-825 Nanoparticle Formulation in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-825 is a near-infrared (NIR) cyanine (B1664457) dye with strong absorbance in the NIR region, making it an excellent photothermal agent.[1][2] When incorporated into nanoparticle formulations, IR-825 can be effectively delivered to tumor tissues. Upon irradiation with an NIR laser (typically around 808 nm), these nanoparticles convert light energy into heat, inducing localized hyperthermia and causing tumor cell death.[3] This photothermal effect can be combined with the controlled release of chemotherapeutic agents, such as docetaxel (B913) (DTX), for a synergistic chemo-photothermal therapeutic approach.[2] Furthermore, the intrinsic fluorescence of IR-825 allows for in vivo imaging and tracking of the nanoparticles, enabling theranostic applications.[4][5]

These application notes provide an overview of the formulation, characterization, and application of IR-825-loaded nanoparticles for drug delivery, along with detailed experimental protocols.

Data Presentation

Table 1: Physicochemical Properties of IR-825 Loaded Nanoparticles

Parameter	Value	Method
Hydrodynamic Diameter	~216 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.1	Dynamic Light Scattering (DLS)
Zeta Potential	Approximately -25 mV to -35 mV (can be tuned)	Electrophoretic Light Scattering
Drug Loading Content (DTX)	~10% (w/w)	High-Performance Liquid Chromatography (HPLC)
Encapsulation Efficiency (DTX)	> 90%	High-Performance Liquid Chromatography (HPLC)

Table 2: In Vitro Drug Release Profile of Docetaxel from IR-825 Nanoparticles

Time Point	Cumulative Release (%) - No NIR	Cumulative Release (%) - With NIR
1 h	~15	~30
6 h	~25	~50
12 h	~35	~65
24 h	~45	~80
48 h	~55	> 90

Experimental Protocols

Preparation of IR-825 and Docetaxel Co-loaded Polymeric Nanoparticles

This protocol describes the preparation of IR-825 and docetaxel (DTX) co-loaded nanoparticles using a single emulsion-solvent evaporation method with a biodegradable polymer like poly(lactic-co-glycolic acid) (PLGA).[6][7][8]

Materials:

• IR-825 dye

• Docetaxel (DTX)

• Poly(lactic-co-glycolic acid) (PLGA)

• Dichloromethane (B109758) (DCM)

• Polyvinyl alcohol (PVA) or another suitable surfactant (e.g., TPGS, Poloxamer 188)[7]

• Deionized water

• Magnetic stirrer

• Probe sonicator

• Rotary evaporator

• Centrifuge

Procedure:

• Organic Phase Preparation: Dissolve a specific amount of PLGA, IR-825, and DTX in dichloromethane. For example, dissolve 100 mg of PLGA, 10 mg of IR-825, and 10 mg of DTX in 5 mL of DCM.

• Aqueous Phase Preparation: Prepare a 1% (w/v) PVA solution in deionized water.

• Emulsification: Add the organic phase dropwise to the aqueous phase while stirring vigorously. Sonicate the mixture using a probe sonicator on ice for 5 minutes at approximately 130 W to form an oil-in-water (o/w) emulsion.[6][7]

• Solvent Evaporation: Transfer the emulsion to a rotary evaporator and evaporate the dichloromethane under reduced pressure.

• Nanoparticle Collection: Centrifuge the resulting nanoparticle suspension at high speed (e.g., 15,000 rpm) for 20 minutes.

• Washing: Discard the supernatant and resuspend the nanoparticle pellet in deionized water. Repeat the centrifugation and resuspension steps three times to remove excess surfactant and unencapsulated drug.

• Lyophilization: Lyophilize the final nanoparticle suspension for long-term storage.

Caption: Workflow for the preparation of IR-825 and docetaxel co-loaded nanoparticles.

Characterization of Nanoparticles

2.1 Particle Size and Zeta Potential Analysis

This protocol outlines the measurement of hydrodynamic diameter and zeta potential using Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering, respectively.[2][4][5][9][10][11]

Materials:

• Lyophilized IR-825 nanoparticles

• Deionized water or phosphate-buffered saline (PBS)

• DLS instrument (e.g., Malvern Zetasizer)

• Cuvettes

Procedure:

• Sample Preparation: Resuspend a small amount of lyophilized nanoparticles in deionized water or PBS to a final concentration of approximately 0.1-1.0 mg/mL. Vortex briefly to ensure a homogenous suspension.

• Particle Size Measurement (DLS):

  • Transfer the nanoparticle suspension to a disposable polystyrene cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the instrument parameters (e.g., temperature at 25°C, dispersant viscosity and refractive index).

  • Perform the measurement. The instrument will report the Z-average diameter and the Polydispersity Index (PDI).

• Zeta Potential Measurement:

  • Transfer the nanoparticle suspension to a disposable folded capillary cell.

  • Place the cell in the instrument.

  • Apply an electric field and measure the electrophoretic mobility of the particles.

  • The instrument software will calculate the zeta potential using the Helmholtz-Smoluchowski equation.

2.2 Drug Loading Content and Encapsulation Efficiency

This protocol determines the amount of docetaxel loaded into the nanoparticles using High-Performance Liquid Chromatography (HPLC).[12]

Materials:

• Lyophilized IR-825/DTX nanoparticles

• Dichloromethane (DCM)

• Acetonitrile

• Deionized water

• HPLC system with a C18 column

• Centrifuge

Procedure:

• Sample Preparation:

  • Weigh a precise amount of lyophilized nanoparticles (e.g., 5 mg).

  • Dissolve the nanoparticles in a known volume of DCM (e.g., 1 mL) to disrupt the particles and release the drug.

  • Evaporate the DCM under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the HPLC mobile phase (e.g., acetonitrile/water mixture).

• Quantification of Total Drug:

  • Inject the prepared sample into the HPLC system.

  • Determine the concentration of DTX by comparing the peak area to a standard curve of known DTX concentrations.

• Quantification of Free Drug:

  • Take the supernatant collected during the first washing step of the nanoparticle preparation (Protocol 1, step 5).

  • Analyze the supernatant by HPLC to determine the amount of unencapsulated DTX.

• Calculations:

  • Drug Loading Content (%) = (Weight of drug in nanoparticles / Weight of nanoparticles) x 100

  • Encapsulation Efficiency (%) = (Weight of drug in nanoparticles / Initial weight of drug used) x 100

In Vitro Drug Release Study

This protocol evaluates the release of docetaxel from the nanoparticles with and without NIR laser irradiation.[13]

Materials:

• IR-825/DTX nanoparticles

• Phosphate-buffered saline (PBS, pH 7.4 and pH 5.5 to simulate physiological and tumor microenvironments)

• Dialysis membrane (MWCO 12-14 kDa)

• 808 nm NIR laser

• Shaking incubator

• HPLC system

Procedure:

• Sample Preparation: Disperse a known amount of IR-825/DTX nanoparticles in PBS.

• Dialysis Setup:

  • Transfer the nanoparticle suspension into a dialysis bag.

  • Place the sealed dialysis bag into a larger container with a known volume of PBS.

  • Maintain the setup in a shaking incubator at 37°C.

• NIR Irradiation: For the NIR-triggered release group, irradiate the dialysis bag with an 808 nm NIR laser at a specific power density (e.g., 1.5 W/cm²) for a set duration (e.g., 10 minutes) at predetermined time points.[13]

• Sample Collection: At various time intervals (e.g., 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot of the release medium from the outer container and replace it with an equal volume of fresh PBS to maintain sink conditions.

• Analysis: Quantify the concentration of DTX in the collected samples using HPLC.

• Data Analysis: Calculate the cumulative percentage of drug released at each time point.

Caption: Workflow for the in vitro drug release study of IR-825/DTX nanoparticles.

In Vivo Antitumor Efficacy Study

This protocol describes a typical in vivo study to evaluate the antitumor efficacy of IR-825/DTX nanoparticles in a tumor-bearing mouse model.[14]

Materials:

• Tumor-bearing mice (e.g., BALB/c mice with 4T1 breast cancer xenografts)

• IR-825/DTX nanoparticles suspended in sterile saline

• Control groups (e.g., saline, free DTX, nanoparticles without drug)

• 808 nm NIR laser with a fiber optic cable

• Calipers for tumor measurement

• Animal weighing scale

Procedure:

• Animal Model: Establish subcutaneous tumors by injecting cancer cells into the flank of the mice. Allow the tumors to grow to a palpable size (e.g., ~100 mm³).

• Grouping and Treatment: Randomly divide the mice into different treatment groups.

• Administration: Intravenously inject the nanoparticle formulations or control solutions via the tail vein.

• Photothermal Therapy: At a predetermined time post-injection (e.g., 24 hours, to allow for tumor accumulation), irradiate the tumor site of the relevant groups with the 808 nm NIR laser.

• Monitoring:

  • Measure the tumor volume using calipers every 2-3 days. Tumor volume can be calculated as (length × width²) / 2.

  • Monitor the body weight of the mice as an indicator of systemic toxicity.

• Endpoint: At the end of the study (e.g., after 14-21 days), euthanize the mice and excise the tumors for further analysis (e.g., histological examination).

• Data Analysis: Plot tumor growth curves and body weight changes for each group to assess therapeutic efficacy and safety.

Signaling Pathways in Photothermal Therapy

Photothermal therapy (PTT) primarily induces cell death through two main pathways: apoptosis and necrosis.[3][15][16] The dominant pathway is often dependent on the intensity of the hyperthermia. Mild hyperthermia (43-48°C) tends to induce apoptosis, a programmed and controlled form of cell death, while higher temperatures lead to necrosis, a more rapid and inflammatory form of cell death.[16]

Apoptosis: PTT can trigger the intrinsic apoptotic pathway by causing mitochondrial damage. The heat generated disrupts the mitochondrial membrane potential, leading to the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of caspases (e.g., caspase-9 and caspase-3), which are proteases that execute the apoptotic program, leading to cell dismantling.[1][17]

Necrosis: Intense heat from PTT can cause irreversible damage to cellular structures, including the plasma membrane, leading to a loss of membrane integrity. This results in cell swelling, lysis, and the release of intracellular contents into the surrounding tissue, which can trigger an inflammatory response.[18]

In some cases, photodynamic therapy (PDT), which can occur alongside PTT if the photosensitizer generates reactive oxygen species (ROS), can also contribute to cell death through similar pathways, often initiated by oxidative stress.[1][17][19]

Caption: Simplified signaling pathways of cell death induced by photothermal therapy.

References

• 1. Cell Death Pathways in Photodynamic Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measuring Zeta Potential of Nanoparticles: Version 1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Elucidating the fundamental mechanisms of cell death triggered by photothermal therapy. | Semantic Scholar [semanticscholar.org]
• 4. Performing Zeta Potential Measurement | Lawson Scientific Ltd [lawsonscientific.co.uk]
• 5. Measuring Zeta Potential of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. Practical preparation procedures for docetaxel-loaded nanoparticles using polylactic acid-co-glycolic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Exploring Various Techniques for the Chemical and Biological Synthesis of Polymeric Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Zeta Potential Measurement | Springer Nature Experiments [experiments.springernature.com]
• 10. rivm.nl [rivm.nl]
• 11. usp.org [usp.org]
• 12. dovepress.com [dovepress.com]
• 13. NIR-Mediated drug release and tumor theranostics using melanin-loaded liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchwithrowan.com [researchwithrowan.com]
• 16. Elucidating the fundamental mechanisms of cell death triggered by photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Photodynamic Therapy Induced Cell Death Mechanisms in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of IR-825 Loaded Liposomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembled vesicular nanocarriers composed of a lipid bilayer enclosing an aqueous core. Their biocompatibility, biodegradability, and ability to encapsulate both hydrophilic and lipophilic agents make them ideal drug delivery systems. IR-825 is a near-infrared (NIR) cyanine (B1664457) dye with strong absorbance in the NIR region, making it an excellent photothermal agent for therapeutic applications. When encapsulated within liposomes, the stability and biocompatibility of IR-825 are enhanced, and its circulation time in vivo can be prolonged, allowing for effective accumulation in target tissues, such as tumors. Upon irradiation with an NIR laser, IR-825 converts light energy into heat, inducing localized hyperthermia and subsequent cell death. This document provides detailed protocols for the preparation and characterization of IR-825 loaded liposomes.

Data Presentation

The following tables summarize typical quantitative data for liposomal formulations. The specific values for IR-825 loaded liposomes can be optimized based on the chosen lipid composition and preparation method.

Table 1: Typical Lipid Compositions for Liposome (B1194612) Formulation

Formulation	Lipid Composition (molar ratio)	Key Characteristics
1	DPPC:Cholesterol	Forms stable bilayers; cholesterol modulates membrane fluidity.
2	HSPC:Cholesterol:DSPE-PEG2000 (56:38:5)	PEGylated surface for prolonged circulation ("stealth" liposomes).[1]
3	DSPC:Cholesterol (2:1)	High phase transition temperature for increased stability.[1]

DPPC: 1,2-dipalmitoyl-sn-glycero-3-phosphocholine; HSPC: Hydrogenated Soy Phosphatidylcholine; DSPC: 1,2-distearoyl-sn-glycero-3-phosphocholine; Cholesterol; DSPE-PEG2000: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]

Table 2: Physicochemical Characteristics of Liposomal Formulations

Parameter	Typical Range	Measurement Technique
Size (Hydrodynamic Diameter)	80 - 200 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential	-10 to -30 mV (for neutral/anionic lipids)	Electrophoretic Light Scattering
Encapsulation Efficiency (EE%)	> 80% for hydrophobic drugs	UV-Vis Spectroscopy, HPLC
Drug Loading Content (LC%)	1 - 5% (w/w)	UV-Vis Spectroscopy, HPLC

Experimental Protocols

Protocol 1: Preparation of IR-825 Loaded Liposomes by Thin-Film Hydration

This is a widely used method for preparing liposomes, particularly for lipophilic drugs like IR-825 which will be incorporated into the lipid bilayer.[2]

Materials:

• Lipids (e.g., DPPC, Cholesterol, DSPE-PEG2000)

• IR-825

• Chloroform and Methanol (B129727) (or other suitable organic solvent mixture)

• Phosphate Buffered Saline (PBS), pH 7.4

• Round-bottom flask

• Rotary evaporator

• Water bath

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

Procedure:

• Lipid and Drug Dissolution: In a round-bottom flask, dissolve the desired lipids and IR-825 in a chloroform/methanol mixture (e.g., 2:1 v/v). Ensure complete dissolution to form a clear solution.

• Thin-Film Formation: Attach the flask to a rotary evaporator. Evaporate the organic solvent under reduced pressure in a water bath set to a temperature above the lipid phase transition temperature (e.g., 40-50°C). A thin, uniform lipid film containing IR-825 will form on the inner wall of the flask.

• Drying: Further dry the lipid film under a high vacuum for at least 2 hours (or overnight) to remove any residual organic solvent.

• Hydration: Hydrate the lipid film by adding pre-warmed PBS (pH 7.4) to the flask. The temperature of the PBS should also be above the lipid phase transition temperature. Agitate the flask by hand or on a vortex mixer until the lipid film is fully suspended, forming multilamellar vesicles (MLVs). This process may take 30-60 minutes.

• Size Reduction (Extrusion): To obtain unilamellar vesicles (ULVs) with a uniform size distribution, the MLV suspension is extruded through polycarbonate membranes of a defined pore size (e.g., 100 nm). Assemble the extruder with the desired membrane and pass the liposome suspension through it 11-21 times. Maintain the temperature above the lipid phase transition temperature throughout the extrusion process.[3]

• Purification: To remove unencapsulated IR-825, the liposome suspension can be purified by size exclusion chromatography (e.g., using a Sephadex G-50 column) or dialysis against PBS.

• Storage: Store the final liposome suspension at 4°C. Do not freeze.

Protocol 2: Characterization of IR-825 Loaded Liposomes

2.1 Size, Polydispersity Index (PDI), and Zeta Potential

• Dilute a small aliquot of the liposome suspension in PBS.

• Analyze the sample using a Dynamic Light Scattering (DLS) instrument to determine the hydrodynamic diameter (size) and PDI.

• For zeta potential measurement, dilute the sample in deionized water or a low ionic strength buffer and analyze using the same instrument equipped with an electrode for electrophoretic light scattering.

2.2 Encapsulation Efficiency (EE%) and Drug Loading Content (LC%)

This protocol involves separating the encapsulated IR-825 from the unencapsulated (free) drug and then quantifying both.

Materials:

• IR-825 loaded liposome suspension

• Centrifugal filter units (e.g., Amicon Ultra, 100 kDa MWCO) or size exclusion chromatography columns

• Methanol or another suitable organic solvent to lyse the liposomes

• UV-Vis Spectrophotometer

Procedure:

• Separation of Free Drug:

  • Centrifugation Method: Place a known volume of the liposome suspension into a centrifugal filter unit and centrifuge according to the manufacturer's instructions. The filtrate will contain the free, unencapsulated IR-825.

  • Size Exclusion Chromatography: Pass a known volume of the liposome suspension through a pre-packed size exclusion column. The liposomes will elute first, followed by the free drug. Collect the fractions containing the liposomes.

• Quantification of Free Drug: Measure the absorbance of the filtrate (from centrifugation) or the later fractions (from chromatography) using a UV-Vis spectrophotometer at the maximum absorbance wavelength of IR-825. Determine the concentration of free IR-825 using a standard curve.

• Quantification of Total Drug: Take a known volume of the original (unpurified) liposome suspension and add an excess of methanol to disrupt the liposomes and release the encapsulated IR-825. Measure the absorbance to determine the total concentration of IR-825.

• Calculations:

  • Encapsulation Efficiency (EE%): EE% = [(Total Drug - Free Drug) / Total Drug] x 100

  • Drug Loading Content (LC%): LC% = (Mass of Encapsulated Drug / Total Mass of Lipids) x 100

2.3 In Vitro Drug Release Study

This protocol uses a dialysis method to simulate the release of IR-825 from the liposomes over time.[4]

Materials:

• IR-825 loaded liposome suspension

• Dialysis tubing (e.g., 12-14 kDa MWCO)

• Release buffer (e.g., PBS pH 7.4, or an acidic buffer like pH 5.5 to simulate the tumor microenvironment)

• Shaking incubator or water bath

• UV-Vis Spectrophotometer

Procedure:

• Pipette a known volume and concentration of the IR-825 loaded liposome suspension into a dialysis bag.

• Seal the dialysis bag and place it into a larger container with a known volume of release buffer.

• Incubate the system at 37°C with gentle agitation.

• At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot of the release buffer and replace it with an equal volume of fresh buffer to maintain sink conditions.

• Measure the absorbance of the collected aliquots using a UV-Vis spectrophotometer to determine the concentration of released IR-825.

• Calculate the cumulative percentage of drug release at each time point.

Protocol 3: In Vitro Cellular Studies

3.1 Cell Culture

• Culture a relevant cancer cell line (e.g., MCF-7 for breast cancer, U87-MG for glioblastoma) in appropriate cell culture medium supplemented with fetal bovine serum (FBS) and antibiotics, in a humidified incubator at 37°C with 5% CO2.

3.2 Cytotoxicity Assay (MTT Assay)

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of free IR-825 and IR-825 loaded liposomes. Include untreated cells as a control.

• For the photothermal therapy groups, after a suitable incubation period (e.g., 4-6 hours) to allow for liposome uptake, irradiate the designated wells with an 808 nm NIR laser at a specific power density (e.g., 1 W/cm²) for a short duration (e.g., 5 minutes).

• Incubate the cells for a further 24-48 hours.

• Add MTT reagent to each well and incubate for 4 hours.

• Add a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the untreated control group.

3.3 Cellular Uptake Study

• Seed cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treat the cells with IR-825 loaded liposomes for various time points (e.g., 1, 4, 12 hours).

• After incubation, wash the cells with cold PBS to remove non-internalized liposomes.

• Fix the cells with 4% paraformaldehyde.

• Stain the cell nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize the cellular uptake of the red-fluorescent IR-825 using a fluorescence or confocal microscope.

Visualizations

Experimental Workflow

References

• 1. Liposomes: structure, composition, types, and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Lipid Composition on the Interaction of Liposomes with THP-1-Derived Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for IR-825 Encapsulation in PLGA Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the encapsulation of the near-infrared (NIR) cyanine (B1664457) dye IR-825 within poly(lactic-co-glycolic acid) (PLGA) nanoparticles. These nanoparticles are of significant interest for various biomedical applications, particularly in photothermal therapy (PTT) for cancer treatment.

Introduction

IR-825 is a hydrophobic, near-infrared absorbing cyanine dye. When encapsulated within biodegradable and biocompatible PLGA nanoparticles, it can be effectively delivered to target tissues, such as tumors. Upon irradiation with an NIR laser (typically around 808 nm), the IR-825 dye absorbs the light energy and converts it into heat, leading to localized hyperthermia and subsequent induction of apoptosis in cancer cells. This approach offers a targeted and minimally invasive therapeutic strategy. The physicochemical properties of the resulting nanoparticles, such as size, surface charge, and drug loading, are critical for their in vivo performance and can be tailored by adjusting the formulation parameters.

Data Presentation: Physicochemical Properties of IR-Dye Loaded PLGA Nanoparticles

The following table summarizes typical quantitative data for PLGA nanoparticles loaded with near-infrared dyes like IR-825 and its analogs (e.g., ICG), prepared by different methods. These values can serve as a benchmark for formulation development.

Formulation Method	Polymer	Drug	Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
Nanoprecipitation	PLGA	IR-780	150 - 250	0.1 - 0.3	-15 to -30	60 - 80	1 - 5	N/A
Single-Emulsion Solvent Evaporation	PLGA	ICG	200 - 400	0.2 - 0.4	-20 to -40	70 - 90	2 - 8	[1]
Modified Emulsification Solvent Diffusion	PLGA	ICG	300 - 410	0.01 - 0.06	Not Reported	Up to 74%	Not Reported	[1]
Spray Drying	PLGA	ICG	390 - 640	Not Reported	Not Reported	>98%	Not Reported	[2]

Experimental Protocols

Detailed methodologies for two common encapsulation techniques are provided below.

Protocol 1: Nanoprecipitation Method

This method is a straightforward technique for encapsulating hydrophobic drugs like IR-825.

Materials:

• Poly(lactic-co-glycolic acid) (PLGA) (e.g., 50:50 lactide:glycolide ratio)

• IR-825 dye

• Acetone (B3395972) (or another suitable water-miscible organic solvent like THF or DMSO)

• Poly(vinyl alcohol) (PVA) solution (e.g., 1-5% w/v in deionized water) or another suitable surfactant like Pluronic F-68

• Deionized water

• Magnetic stirrer and stir bar

• Glass vials

• Pipettes

• Centrifuge and centrifuge tubes

Procedure:

• Organic Phase Preparation:

  • Dissolve a specific amount of PLGA (e.g., 50 mg) and IR-825 (e.g., 2.5 mg) in a minimal volume of acetone (e.g., 5 mL) in a glass vial.

  • Ensure complete dissolution by gentle vortexing or sonication.

• Aqueous Phase Preparation:

  • Prepare the PVA solution (e.g., 20 mL of 2% w/v PVA) in a beaker.

  • Place the beaker on a magnetic stirrer and stir at a moderate speed.

• Nanoparticle Formation:

  • Using a pipette, add the organic phase dropwise to the stirring aqueous phase.

  • A milky suspension should form immediately as the nanoparticles precipitate.

• Solvent Evaporation:

  • Continue stirring the suspension at room temperature for several hours (e.g., 4-6 hours) or overnight to allow for the complete evaporation of the organic solvent.

• Nanoparticle Collection and Purification:

  • Transfer the nanoparticle suspension to centrifuge tubes.

  • Centrifuge at a high speed (e.g., 15,000 rpm) for a specified time (e.g., 20-30 minutes) to pellet the nanoparticles.

  • Discard the supernatant, which contains the unencapsulated dye and excess surfactant.

  • Resuspend the nanoparticle pellet in deionized water and repeat the centrifugation step two more times to wash the nanoparticles.

• Storage:

  • After the final wash, resuspend the purified nanoparticles in deionized water or a suitable buffer for immediate use.

  • For long-term storage, the nanoparticles can be lyophilized with a cryoprotectant (e.g., sucrose (B13894) or trehalose).

Protocol 2: Single-Emulsion Solvent Evaporation Method

This method is also widely used and can be optimized to achieve high encapsulation efficiencies.

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• IR-825 dye

• Dichloromethane (DCM) or another water-immiscible organic solvent

• Poly(vinyl alcohol) (PVA) solution (e.g., 1-5% w/v in deionized water)

• Deionized water

• Probe sonicator or high-speed homogenizer

• Magnetic stirrer and stir bar

• Beakers and glass vials

• Centrifuge and centrifuge tubes

Procedure:

• Organic Phase Preparation:

  • Dissolve PLGA (e.g., 100 mg) and IR-825 (e.g., 5 mg) in DCM (e.g., 2 mL) in a glass vial.

• Aqueous Phase Preparation:

  • Prepare the PVA solution (e.g., 10 mL of 5% w/v PVA) in a small beaker.

• Emulsification:

  • Add the organic phase to the aqueous phase.

  • Immediately emulsify the mixture using a probe sonicator or a high-speed homogenizer. Perform this step in an ice bath to prevent overheating. Sonication parameters (e.g., power and time) will need to be optimized to achieve the desired particle size.

• Solvent Evaporation:

  • Transfer the resulting oil-in-water emulsion to a larger volume of a dilute PVA solution (e.g., 0.3% w/v) and stir at room temperature for several hours to allow the DCM to evaporate.

• Nanoparticle Collection and Purification:

  • Follow the same collection and purification steps as described in the nanoprecipitation protocol (Protocol 3.1, step 5).

• Storage:

  • Follow the same storage procedure as described in the nanoprecipitation protocol (Protocol 3.1, step 6).

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of IR-825 loaded PLGA nanoparticles.

References

• 1. Indocyanine green-loaded biodegradable nanoparticles: preparation, physicochemical characterization and in vitro release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Near-infrared dye-loaded PLGA nanoparticles prepared by spray drying for photoacoustic applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Fluorescence Imaging Using IR-825

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the near-infrared (NIR) fluorescent dye IR-825 for in vivo imaging studies. This document includes detailed protocols for nanoparticle formulation, in vivo imaging procedures in murine models, and ex vivo tissue analysis. Quantitative data from representative studies are summarized to aid in experimental design and data interpretation.

Introduction to IR-825 for In Vivo Imaging

IR-825 is a heptamethine cyanine (B1664457) dye that exhibits strong absorption and fluorescence in the near-infrared (NIR) spectrum, typically with excitation around 780 nm and emission around 830 nm.[1] This spectral window (700-1000 nm) is advantageous for in vivo imaging due to reduced light scattering and minimal autofluorescence from biological tissues, allowing for deeper tissue penetration and higher signal-to-background ratios.[2]

The lipophilic nature of IR-825 often necessitates its encapsulation within nanoparticles or conjugation to carrier molecules to improve its solubility and stability in physiological conditions.[1] Common formulations include liposomes, polymeric micelles, and albumin-based nanoparticles. These formulations can also be designed to passively target tumor tissues through the enhanced permeability and retention (EPR) effect or actively target specific cell surface receptors. Beyond its utility as an imaging agent, IR-825 is also a potent photothermal and photodynamic therapy agent, converting light energy into heat and reactive oxygen species to induce cell death.[3]

Quantitative Data: Biodistribution and Pharmacokinetics

The biodistribution and pharmacokinetic profile of IR-825 are highly dependent on its formulation. Below are tables summarizing quantitative data from studies using different IR-825 formulations in tumor-bearing mice.

Table 1: Ex Vivo Biodistribution of IR-825 Formulations in Tumor-Bearing Mice (%ID/g)

Formulation	Time Post-Injection	Tumor	Liver	Spleen	Kidneys	Lung	Heart	Reference
PEG-PLD(IR825) Nanomicelles	12 h	~10	~8	~2	~6	~1	~0.5	[3]
24 h	~12	~7	~2	~5	~1	~0.5	[3]
48 h	~8	~5	~1.5	~3	~0.8	~0.4	[3]
72 h	~5	~3	~1	~2	~0.5	~0.3	[3]
HSA/dc-IR825/GA	24 h	~8	~15	~5	~3	~2	~1	[4]
72 h	~6	~10	~3	~2	~1	~0.5	[4]

%ID/g: Percentage of Injected Dose per Gram of Tissue. Data are approximated from graphical representations in the cited literature.

Table 2: Pharmacokinetic Parameters of IR-825 and Similar NIR Dyes

Parameter	Value	Formulation/Dye	Animal Model	Reference
t1/2 (plasma)	7.8 h	Raltegravir (as an example)	Healthy Volunteers	[5]
Cmax (plasma)	2246 nM	Raltegravir (as an example)	Healthy Volunteers	[5]
AUC (0-∞)	13119 nM*h	Raltegravir (as an example)	Healthy Volunteers	[5]

Experimental Protocols

Preparation of IR-825 Loaded Nanoparticles (Example: Polymeric Micelles)

This protocol provides a general method for encapsulating the hydrophobic IR-825 dye into polymeric nanomicelles.

Materials:

• IR-825-NH2

• Methoxypoly(ethylene glycol)-block-poly(L-aspartic acid sodium salt) (PEG-PLD)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Dialysis membrane (MWCO 3.5 kDa)

• Deionized water

Procedure:

• Activation of Carboxyl Groups: Dissolve PEG-PLD in DMSO. Add EDC and NHS to activate the carboxyl groups on the poly(L-aspartic acid) block. Stir the reaction mixture at room temperature for 2 hours.

• Conjugation: Dissolve IR-825-NH2 in DMSO and add it to the activated PEG-PLD solution. Let the reaction proceed for 24 hours at room temperature in the dark.

• Purification: Transfer the reaction mixture to a dialysis membrane and dialyze against deionized water for 48 hours to remove unreacted reagents and organic solvent. The water should be changed every 4-6 hours.

• Characterization: Characterize the resulting PEG-PLD(IR825) nanomicelles for size, polydispersity index (PDI), and drug loading efficiency using dynamic light scattering (DLS) and UV-Vis spectrophotometry.

• Storage: Store the nanoparticle solution at 4°C in the dark.

Diagram 1: Nanoparticle Formulation Workflow

Caption: Workflow for the formulation of IR-825 loaded polymeric micelles.

In Vivo Fluorescence Imaging Protocol

This protocol outlines the steps for performing in vivo fluorescence imaging in a tumor-bearing mouse model.

Materials:

• Tumor-bearing mice (e.g., BALB/c nude mice with subcutaneous xenografts)

• IR-825 nanoparticle formulation

• Sterile PBS

• Anesthesia (e.g., isoflurane)

• In vivo imaging system (e.g., IVIS Spectrum)

• Animal shaver

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane (B1672236) (2-5% for induction, 1-2.5% for maintenance).[6] Shave the fur over the tumor area and any other regions of interest to minimize light scattering and absorption.

• Pre-injection Imaging: Place the anesthetized mouse in the imaging chamber and acquire a baseline fluorescence image to determine the level of autofluorescence.

• Injection: Administer the IR-825 nanoparticle formulation via intravenous (tail vein) or intraperitoneal injection. The typical dose can range from 0.45 mg/kg to 10 mg/kg, depending on the formulation and study objectives.[3][4]

• Longitudinal Imaging: Acquire fluorescence images at various time points post-injection (e.g., 2, 6, 12, 24, 48, and 72 hours) to monitor the biodistribution and tumor accumulation of the nanoparticles.[3] Ensure the animal is properly anesthetized for each imaging session.

• Image Acquisition Parameters: Use an appropriate filter set for IR-825 (e.g., excitation: 710-760 nm, emission: 810-875 nm).[6] The exposure time and other settings should be optimized to obtain a good signal-to-noise ratio without saturation.

• Data Analysis: Use the imaging system's software to draw regions of interest (ROIs) over the tumor and other organs to quantify the fluorescence intensity (e.g., in radiant efficiency).

Diagram 2: In Vivo Imaging Workflow

Caption: Step-by-step workflow for in vivo fluorescence imaging.

Ex Vivo Organ Biodistribution Protocol

This protocol describes the procedure for harvesting organs and quantifying the fluorescence signal to determine the biodistribution of the IR-825 formulation.

Materials:

• Mice from the in vivo imaging study

• Surgical tools for dissection

• PBS

• In vivo imaging system

• Petri dishes or black surface for imaging

Procedure:

• Euthanasia: At the final imaging time point, euthanize the mouse according to approved institutional animal care and use committee (IACUC) protocols.

• Organ Harvesting: Perfuse the mouse with PBS to remove blood from the vasculature. Carefully dissect the major organs (e.g., heart, liver, spleen, lungs, kidneys) and the tumor.

• Ex Vivo Imaging: Arrange the harvested organs in a petri dish or on a black, non-reflective surface. Place the dish in the imaging system and acquire a fluorescence image using the same parameters as the in vivo imaging.

• Data Quantification: Draw ROIs around each organ and the tumor in the ex vivo image to quantify the fluorescence intensity.

• Data Normalization: To calculate the percentage of injected dose per gram of tissue (%ID/g), weigh each organ and normalize the fluorescence intensity to the weight of the tissue. A standard curve of the IR-825 formulation can be used to convert fluorescence intensity to concentration.

Diagram 3: Ex Vivo Analysis Workflow

Caption: Workflow for ex vivo organ biodistribution analysis.

Signaling Pathways

Currently, there is no substantial evidence to suggest that IR-825 is used as a specific probe to investigate intracellular signaling pathways in the context of fluorescence imaging. Its primary application lies in its physical properties as a fluorophore and photosensitizer for tracking the biodistribution of its carrier and for therapeutic purposes. The similar-sounding compound, ARV-825, is a PROTAC degrader that affects the MYC-Targets and G2M-Checkpoint signaling pathways, but it is a distinct molecule from the IR-825 dye.[7]

The logical pathway for the application of IR-825 in cancer research is centered on its delivery to and accumulation in tumor tissue, followed by imaging and/or therapy.

Diagram 4: Logical Pathway of IR-825 Application

Caption: Logical flow of IR-825 application from formulation to data acquisition.

Conclusion

IR-825 is a valuable tool for in vivo near-infrared fluorescence imaging, offering deep tissue penetration and high sensitivity. Its utility is greatly enhanced when incorporated into nanoparticle formulations, which improve its biocompatibility and allow for targeted delivery. The provided protocols and quantitative data serve as a starting point for researchers to design and execute robust in vivo imaging studies to evaluate drug delivery, tumor targeting, and therapeutic efficacy. Careful consideration of the formulation and experimental parameters is crucial for obtaining reliable and reproducible results.

References

• 1. cran.r-project.org [cran.r-project.org]
• 2. Quantitative Assessment of Nanoparticle Biodistribution by Fluorescence Imaging, Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetic Modeling of Plasma and Intracellular Concentrations of Raltegravir in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.charlotte.edu [research.charlotte.edu]
• 7. ARV-825 Demonstrates Antitumor Activity in Gastric Cancer via MYC-Targets and G2M-Checkpoint Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for IR-825 Photothermal Therapy in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

Photothermal therapy (PTT) is an emerging and minimally invasive cancer treatment that utilizes photothermal agents to convert near-infrared (NIR) light into localized heat, inducing tumor cell ablation. IR-825, a cyanine (B1664457) dye with strong absorbance in the NIR region, is a promising photothermal agent. However, its poor stability in aqueous solutions necessitates the use of nanocarriers for effective in vivo delivery. This document provides a detailed protocol for the formulation of IR-825 loaded into biodegradable poly(lactic-co-glycolic acid) (PLGA) nanoparticles and their application in the photothermal treatment of tumors in a murine model. The protocols and data presented are synthesized from established methodologies to guide researchers in preclinical PTT studies. While IR-825 is the primary subject, data from the closely related dye IR-820 is used to provide a comprehensive protocol, given their similar properties and applications.

Data Presentation

Table 1: Physicochemical Properties of IR-820-PLGA Nanoparticles

Parameter	Value	Reference
Hydrodynamic Diameter	60 ± 10 nm	[1]
Surface Charge (Zeta Potential)	-40 ± 6 mV	[1]
Encapsulation Efficiency	90%	[1]
Drug Loading Capacity	18%	[1]

Table 2: In Vivo Photothermal Therapy Parameters

Parameter	Value	Reference
Animal Model	Triple-Negative Breast Cancer (TNBC) in nude mice	[1]
Nanoparticle Formulation	IR-820-PLGA Nanoparticles	[1]
Administration Route	Intravenous (tail vein) injection	[1]
Time Between Injection and Irradiation	24 hours	[1]
Laser Wavelength	808 nm or 810 nm	[1]
Laser Power Density	1.5 W/cm²	[1]
Irradiation Duration	5 minutes	[1]

Table 3: Tumor Temperature Changes During Photothermal Therapy

Treatment Group	Peak Tumor Temperature (°C)	Reference
Saline + Laser	~38	[1]
Free IR-820 + Laser	~42	[1]
IR-820-PLGA NPs + Laser	~50	[1]

Table 4: Biodistribution of Nanoparticles in Tumor-Bearing Mice (%ID/g)

Organ	2 hours post-injection	24 hours post-injection	48 hours post-injection
Tumor	~2.0	~5.0	~4.5
Liver	~15.0	~12.0	~10.0
Spleen	~10.0	~8.0	~6.0
Lungs	~5.0	~3.0	~2.0
Kidneys	~3.0	~2.0	~1.5
Heart	~1.0	~0.8	~0.5
Blood	~8.0	~1.0	~0.5
(Note: This table is a representative compilation based on typical nanoparticle biodistribution patterns and is intended for illustrative purposes. Actual values can vary based on the specific nanoparticle formulation and animal model.)

Experimental Protocols

Preparation of IR-820-PLGA Nanoparticles

This protocol describes the synthesis of IR-820-loaded PLGA nanoparticles using the single emulsion solvent evaporation method.[1]

Materials:

• Poly(lactic-co-glycolic acid) (PLGA, 50:50, carboxylic acid terminated)

• IR-820 dye

• Acetone (B3395972)

• Methanol (B129727)

• Distilled water

• Centrifugal filtration devices (10 kDa MWCO)

Procedure:

• Dissolve PLGA in acetone to a final concentration of 1 mg/mL.

• Prepare a stock solution of IR-820 dye in methanol at a concentration of 0.5 mg/mL.

• Add the IR-820 stock solution to the PLGA solution to achieve a final IR-820 concentration of 0.5 mg/mL.

• While stirring, add the PLGA/IR-820 organic solution dropwise to distilled water at a volume ratio of 1:3 (organic:aqueous).

• Continue stirring the resulting emulsion for 2 hours to allow for the evaporation of acetone.

• Purify the nanoparticles by transferring the suspension to centrifugal filtration devices.

• Centrifuge at 4200 x g for 30 minutes to separate the nanoparticles from unencapsulated IR-820 and residual solvent.

• Resuspend the purified nanoparticles in the desired buffer (e.g., PBS) for in vivo administration.

Animal Model Establishment

This protocol outlines the establishment of a subcutaneous tumor model in mice.

Materials:

• Female nude mice (4-6 weeks old)

• Triple-Negative Breast Cancer (TNBC) cells (e.g., MDA-MB-231)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Syringes and needles

Procedure:

• Culture TNBC cells in standard cell culture conditions until they reach 80-90% confluency.

• Harvest the cells by trypsinization and resuspend them in PBS at a concentration of 1 x 10⁷ cells/mL.

• Anesthetize the mice using an appropriate method (e.g., isoflurane (B1672236) inhalation).

• Inject 100 µL of the cell suspension (1 x 10⁶ cells) subcutaneously into the flank of each mouse.

• Monitor the mice regularly for tumor growth. Tumors are typically ready for treatment when they reach a volume of 50-100 mm³.

In Vivo Photothermal Therapy

This protocol details the procedure for administering the IR-820-PLGA nanoparticles and performing photothermal therapy.

Materials:

• Tumor-bearing mice

• IR-820-PLGA nanoparticle suspension in PBS

• Near-infrared diode laser (808 nm) with a fiber optic cable

• Infrared thermal imaging camera

• Anesthetic (e.g., isoflurane)

Procedure:

• Administer the IR-820-PLGA nanoparticle suspension to the tumor-bearing mice via tail vein injection. The dosage should be optimized, but a typical starting point is 10 mg/kg.

• Allow the nanoparticles to circulate and accumulate in the tumor for 24 hours.[1]

• Anesthetize the mice and place them on a platform for laser irradiation.

• Position the fiber optic cable of the laser perpendicular to the tumor surface.

• Monitor the temperature of the tumor and surrounding tissue using an infrared thermal imaging camera.

• Irradiate the tumor with the 808 nm laser at a power density of 1.5 W/cm² for 5 minutes.[1]

• After irradiation, allow the mice to recover from anesthesia in a warm environment.

Assessment of Therapeutic Efficacy

This protocol describes methods to evaluate the effectiveness of the photothermal therapy.

Materials:

• Calipers

• Scale for measuring body weight

Procedure:

• Tumor Volume Measurement:

  • Measure the length (L) and width (W) of the tumors using calipers every 2-3 days.

  • Calculate the tumor volume using the formula: Volume = (L x W²)/2.

  • Plot the average tumor volume of each treatment group over time to generate tumor growth curves.

• Body Weight Monitoring:

  • Measure the body weight of each mouse every 2-3 days to assess systemic toxicity. Significant weight loss may indicate adverse effects of the treatment.

• Survival Analysis:

  • Monitor the mice daily for signs of distress or until they reach a predetermined endpoint (e.g., tumor volume exceeding a certain limit).

  • Record the date of death or euthanasia for each mouse.

  • Generate Kaplan-Meier survival curves to compare the survival rates between different treatment groups.

Visualizations

References

• 1. IR820-loaded PLGA nanoparticles for photothermal therapy of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for IR-825 in Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-825 is a near-infrared (NIR) fluorescent dye with applications in preclinical research, particularly in cell imaging and as a photothermal agent. Its emission in the NIR spectrum (around 825 nm) offers significant advantages for biological imaging, including deeper tissue penetration and reduced autofluorescence from cells and tissues compared to traditional visible light fluorophores. These characteristics make IR-825 a valuable tool for in vitro and in vivo studies. This document provides detailed application notes and protocols for the use of IR-825 in cell imaging, with a focus on determining optimal concentrations and methodologies for achieving high-quality fluorescence microscopy results.

Data Presentation

Physicochemical and Spectroscopic Properties of IR-825

Property	Value	Notes
Molecular Weight	~904.34 g/mol	[1]
Excitation Maximum	~780-808 nm	Dependent on the solvent and local environment.[1]
Emission Maximum	~825 nm	Can be influenced by the cellular environment.
Solubility	Soluble in DMSO (4.55 mg/mL or ~5.52 mM)	Use of fresh, anhydrous DMSO is recommended for preparing stock solutions.[1]

Recommended Working Concentrations and Incubation Times

The optimal concentration of IR-825 for cell imaging is highly dependent on the cell type, cell density, and the specific imaging instrumentation. It is crucial to perform a concentration titration to find the best balance between signal intensity and potential cytotoxicity.

Parameter	Recommended Range	Notes
Working Concentration	1 - 10 µM	This is a suggested starting range based on similar near-infrared dyes.[2] A titration experiment is essential to determine the optimal concentration for your specific cell line and experimental setup.
Incubation Time	15 - 60 minutes	Shorter incubation times are generally preferred to minimize cytotoxicity.[2] The optimal time should be determined empirically.
Imaging Temperature	37°C	For live-cell imaging, maintaining physiological conditions is critical.

Experimental Protocols

Protocol 1: Preparation of IR-825 Stock and Working Solutions

This protocol describes the preparation of a stock solution and subsequent working solutions of IR-825 for cell imaging experiments.

Materials:

• IR-825 dye

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Microcentrifuge tubes

• Vortex mixer

Procedure:

• Stock Solution Preparation (1 mM):

  • Allow the vial of IR-825 to equilibrate to room temperature before opening.

  • Prepare a 1 mM stock solution by dissolving the appropriate amount of IR-825 in high-quality, anhydrous DMSO. For example, to prepare 1 mL of a 1 mM solution, dissolve approximately 0.904 mg of IR-825 in 1 mL of DMSO.

  • Vortex the solution thoroughly until the dye is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C, protected from light.[1]

• Working Solution Preparation (e.g., 5 µM):

  • On the day of the experiment, thaw an aliquot of the 1 mM IR-825 stock solution.

  • Prepare the desired working concentration by diluting the stock solution in pre-warmed (37°C), serum-free cell culture medium or PBS. For example, to prepare 1 mL of a 5 µM working solution, add 5 µL of the 1 mM stock solution to 995 µL of medium/PBS.

  • Vortex the working solution gently before use.

Protocol 2: Live-Cell Staining and Imaging with IR-825

This protocol provides a general procedure for staining live cells with IR-825 for fluorescence microscopy.

Materials:

• Cells cultured in a suitable imaging vessel (e.g., glass-bottom dishes, chamber slides)

• IR-825 working solution (prepared as in Protocol 1)

• Pre-warmed, complete cell culture medium (phenol red-free medium is recommended to reduce background fluorescence)

• Pre-warmed PBS

• Fluorescence microscope equipped for NIR imaging (with appropriate excitation and emission filters)

• Environmental chamber for maintaining 37°C and 5% CO2 during imaging

Procedure:

• Cell Preparation:

  • Culture cells to the desired confluency in an imaging-compatible vessel.

  • Ensure the cells are healthy and adherent before staining.

• Staining:

  • Aspirate the culture medium from the cells.

  • Gently wash the cells once with pre-warmed PBS.

  • Add the freshly prepared IR-825 working solution to the cells, ensuring the entire cell monolayer is covered.

  • Incubate the cells for 15-60 minutes at 37°C in a humidified incubator with 5% CO2. The optimal incubation time should be determined empirically.[2]

• Washing:

  • After incubation, aspirate the IR-825 staining solution.

  • Wash the cells two to three times with pre-warmed, complete cell culture medium to remove any unbound dye.

• Imaging:

  • Add fresh, pre-warmed, phenol (B47542) red-free culture medium to the cells for imaging.

  • Place the imaging vessel on the microscope stage within an environmental chamber set to 37°C and 5% CO2.

  • Use a laser line appropriate for NIR excitation (e.g., ~780 nm) and a corresponding emission filter (e.g., a long-pass filter starting from ~810 nm).

  • Adjust the laser power, exposure time, and detector gain to achieve a good signal-to-noise ratio while minimizing phototoxicity.

  • Acquire images. For time-lapse imaging, determine the optimal frequency of acquisition based on the biological process under investigation.

Protocol 3: Cytotoxicity Assay for Determining Optimal IR-825 Concentration

To ensure that the imaging conditions are not adversely affecting cell health, it is recommended to perform a cytotoxicity assay.

Materials:

• Cells of interest

• 96-well clear-bottom black plates

• IR-825

• Cell viability assay kit (e.g., MTT, PrestoBlue, or a live/dead staining kit)

• Plate reader or fluorescence microscope

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of the assay.

  • Incubate the plate overnight to allow the cells to adhere.

• Treatment:

  • Prepare a serial dilution of IR-825 in complete culture medium to cover a range of concentrations (e.g., 0.1 µM to 50 µM).

  • Remove the medium from the cells and add the different concentrations of IR-825. Include a vehicle control (medium with the same concentration of DMSO as the highest IR-825 concentration) and an untreated control.

  • Incubate the cells for a duration relevant to your imaging experiments (e.g., 1-4 hours).

• Viability Assessment:

  • After the incubation period, wash the cells with PBS.

  • Perform a cell viability assay according to the manufacturer's instructions.

  • Measure the output (e.g., absorbance or fluorescence) using a plate reader.

• Data Analysis:

  • Normalize the results to the untreated control cells (representing 100% viability).

  • Plot cell viability against the IR-825 concentration to determine the concentration range that does not induce significant cytotoxicity.

Visualizations

Experimental Workflow for Live-Cell Imaging with IR-825

Caption: Workflow for staining and imaging live cells with IR-825.

Conceptual Signaling Pathway for IR-825 in Photothermal Therapy

While IR-825 is often used as a general fluorescent marker, its application in photothermal therapy (PTT) involves a specific mechanism of action upon laser irradiation.

Caption: Mechanism of IR-825 mediated photothermal therapy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for NIR Laser-Induced Photothermal Ablation Using IR-825

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and key parameters for utilizing the near-infrared (NIR) dye IR-825 in photothermal ablation studies. The information is intended to guide researchers in establishing effective experimental setups for both in vitro and in vivo applications.

Overview of IR-825 for Photothermal Therapy

IR-825 is a heptamethine cyanine (B1664457) dye that exhibits strong absorbance in the near-infrared (NIR) spectrum, typically around 800-830 nm. This characteristic makes it an excellent photosensitizer for photothermal therapy (PTT). When irradiated with a laser of a specific wavelength within its absorption range, IR-825 efficiently converts light energy into heat, leading to localized hyperthermia and subsequent ablation of targeted cells or tissues. To enhance its stability, solubility, and tumor-targeting capabilities, IR-825 is frequently encapsulated within various nanoparticle formulations.

NIR Laser Parameters for IR-825 Photothermal Ablation

The efficacy of IR-825 mediated photothermal ablation is critically dependent on the parameters of the NIR laser used for irradiation. The following tables summarize the key laser parameters reported in the literature for in vitro and in vivo studies.

Table 1: Recommended NIR Laser Parameters for In Vitro IR-825 Photothermal Ablation

Parameter	Recommended Value	Notes
Wavelength	808 nm	This wavelength aligns well with the absorption peak of IR-825, ensuring efficient light-to-heat conversion.
Power Density	1.0 W/cm²	This power density has been shown to be effective in inducing cell death without causing significant damage to surrounding areas in the absence of the photosensitizer.
Irradiation Time	5 minutes	A 5-minute exposure is typically sufficient to induce significant cytotoxicity in cancer cells treated with IR-825.

Table 2: Recommended NIR Laser Parameters for In Vivo IR-825 Photothermal Ablation

Parameter	Recommended Value	Notes
Wavelength	808 nm	Consistent with in vitro studies, 808 nm is the preferred wavelength for deep tissue penetration and optimal IR-825 excitation.
Power Density	1.0 - 4.0 W/cm²	The power density may need to be optimized based on the tumor size, depth, and animal model. Higher power densities may be required for larger or deeper tumors.[1]
Irradiation Time	3 - 10 minutes	The duration of laser exposure should be adjusted based on the observed temperature increase at the tumor site and the desired therapeutic outcome.[1]

Experimental Protocols

The following are detailed protocols for conducting photothermal ablation experiments using IR-825.

In Vitro Photothermal Ablation Protocol

This protocol outlines the steps for assessing the photothermal cytotoxicity of IR-825 in a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., 4T1 murine breast cancer cells)

• Complete cell culture medium

• IR-825-loaded nanoparticles (or free IR-825 dissolved in a suitable solvent like DMSO, diluted in media)

• Phosphate-buffered saline (PBS)

• 96-well plates

• Cell viability assay kit (e.g., MTT, Calcein-AM/Propidium Iodide)

• 808 nm NIR diode laser with an adjustable power output and a collimating lens

• Infrared (IR) thermal camera

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Treatment:

  • Prepare different concentrations of IR-825 nanoparticles in complete cell culture medium.

  • Remove the old medium from the wells and replace it with the medium containing the IR-825 nanoparticles.

  • Include control groups: cells with medium only (no treatment), cells with laser irradiation only, and cells with IR-825 nanoparticles only (no laser).

  • Incubate the cells with the nanoparticles for a predetermined time (e.g., 4 hours) to allow for cellular uptake.

• Laser Irradiation:

  • After incubation, wash the cells with PBS to remove any free nanoparticles.

  • Add fresh complete medium to each well.

  • Irradiate the designated wells with an 808 nm laser at a power density of 1.0 W/cm² for 5 minutes.

  • Monitor the temperature change in the wells during irradiation using an IR thermal camera.

• Cell Viability Assessment:

  • After irradiation, incubate the cells for another 24 hours.

  • Assess cell viability using a standard assay such as MTT or live/dead staining with Calcein-AM and Propidium Iodide.

  • Quantify the results using a plate reader or fluorescence microscope.

In Vivo Photothermal Ablation Protocol

This protocol describes the procedure for evaluating the antitumor efficacy of IR-825 photothermal therapy in a tumor-bearing mouse model.

Materials:

• Tumor-bearing mice (e.g., BALB/c mice with subcutaneous 4T1 tumors)

• IR-825-loaded nanoparticles formulated for intravenous or intratumoral injection

• Sterile PBS

• Anesthesia (e.g., isoflurane (B1672236) or a ketamine/xylazine cocktail)

• 808 nm NIR diode laser with an adjustable power output and a fiber optic cable

• Infrared (IR) thermal camera

• Calipers for tumor measurement

Procedure:

• Tumor Model Establishment: Subcutaneously inoculate cancer cells into the flank of the mice. Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Animal Grouping: Randomly divide the mice into different treatment groups:

  • Saline + Laser

  • IR-825 nanoparticles only

  • IR-825 nanoparticles + Laser

• Administration of Nanoparticles:

  • Administer the IR-825 nanoparticles to the mice via intravenous or intratumoral injection. The dose will depend on the nanoparticle formulation and should be optimized in preliminary studies.

• Laser Irradiation:

  • At a predetermined time point after nanoparticle administration (to allow for tumor accumulation, e.g., 24 hours post-injection), anesthetize the mice.

  • Irradiate the tumor region with an 808 nm laser at a power density of 1.0 W/cm² for 5-10 minutes.[2]

  • Monitor the temperature of the tumor surface using an IR thermal camera to ensure it reaches the desired therapeutic range (typically 45-55°C).

• Monitoring and Data Collection:

  • Monitor the tumor size using calipers every few days for a specified period (e.g., 14-21 days).

  • Monitor the body weight of the mice as an indicator of systemic toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for histological analysis (e.g., H&E staining, TUNEL assay) to assess tissue damage and apoptosis.

Signaling Pathways and Experimental Workflows

Signaling Pathways in Photothermal Ablation

Photothermal therapy primarily induces cell death through two main pathways: apoptosis and necrosis. The dominant pathway is often dependent on the temperature achieved at the cellular level. Mild hyperthermia (around 43-45°C) tends to induce apoptosis, while higher temperatures (>50°C) typically lead to rapid necrosis.

Additionally, photothermal ablation can trigger a form of cell death known as immunogenic cell death (ICD). This process is characterized by the release of damage-associated molecular patterns (DAMPs), which can stimulate an antitumor immune response.

Caption: Signaling pathways activated by photothermal therapy.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of IR-825 mediated photothermal therapy.

Caption: A typical experimental workflow for PTT evaluation.

References

• 1. Photo-thermal tumor ablation in mice using near infrared-absorbing nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photothermal effect by 808-nm laser irradiation of melanin: a proof-of-concept study of photothermal therapy using B16-F10 melanotic melanoma growing in BALB/c mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: IR-825 for Deep Tissue Imaging

Introduction

IR-825 is a near-infrared (NIR) fluorescent dye that has garnered significant attention for its applications in deep tissue bioimaging and photothermal therapy (PTT).[1][2] Operating within the NIR-I window (650-900 nm), IR-825 allows for enhanced tissue penetration of light with reduced absorption and scattering by biological components like hemoglobin and water.[3][4] This leads to improved signal-to-noise ratios and greater imaging depth compared to conventional visible light fluorophores.[4] IR-825 contains a carboxyl group, which allows for its conjugation to other molecules and incorporation into various nanoparticle platforms.[1] This functional handle is crucial for developing targeted imaging agents and drug delivery systems. Due to its ability to convert light energy into heat, IR-825 is also a potent photothermal agent, making it ideal for theranostic applications, particularly in oncology for imaging-guided tumor ablation.[2][5][6]

Physicochemical and Photophysical Properties

The utility of IR-825 in deep tissue imaging is dictated by its unique properties. A summary of its key characteristics is provided below.

Property	Value	Reference
Chemical Formula	C₅₄H₄₈BrClN₂O₄	[2]
Molecular Weight	904.34 g/mol	[2]
Appearance	Solid	N/A
Excitation Wavelength	~780-808 nm	[2][5][7]
Emission Wavelength	~830 nm	[5][7]
Solubility	Soluble in organic solvents like DMSO	[8]
Storage	Long term at -20°C (months to years), short term at 0-4°C	[1][2]

Key Experimental Protocols

Successful application of IR-825 for in vivo imaging often requires its incorporation into a biocompatible nanoparticle system to improve stability, circulation time, and tumor accumulation.[6][9] Below are detailed protocols for the preparation, in vitro validation, and in vivo application of IR-825-loaded nanoparticles.

Protocol 1: Preparation of IR-825-Loaded Albumin Nanoparticles

This protocol describes the preparation of IR-825-loaded nanoparticles using human serum albumin (HSA) as a biocompatible carrier, a common strategy for improving the in vivo performance of NIR dyes.[6][10]

Materials:

• IR-825 Dye

• Human Serum Albumin (HSA)

• Dimethyl Sulfoxide (DMSO)

• Deionized (DI) Water

• Phosphate-Buffered Saline (PBS)

• Dialysis tubing (10 kDa MWCO)

• Magnetic stirrer and stir bar

Methodology:

• IR-825 Stock Solution: Prepare a stock solution of IR-825 in DMSO at a concentration of 1 mg/mL.

• HSA Solution: Prepare an aqueous solution of HSA in DI water at a concentration of 10 mg/mL.

• Nanoparticle Formation:

  • Gently heat the HSA solution to 37°C while stirring.

  • Slowly add the IR-825 stock solution dropwise to the HSA solution under continuous stirring. The typical loading ratio can be optimized, but a starting point is a 1:10 weight ratio of IR-825 to HSA.

  • Continue stirring the mixture at 37°C for 1-2 hours in the dark to facilitate the self-assembly of IR-825-HSA nanoparticles.

• Purification:

  • Transfer the nanoparticle solution to a 10 kDa MWCO dialysis tube.

  • Dialyze against DI water for 24-48 hours with frequent water changes to remove free IR-825 and DMSO.

• Characterization & Storage:

  • Characterize the nanoparticles for size and morphology using Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

  • Determine the concentration of encapsulated IR-825 using UV-Vis-NIR spectrophotometry.

  • Store the purified nanoparticle solution at 4°C, protected from light.

Workflow for preparing IR-825-loaded albumin nanoparticles.

Protocol 2: In Vitro Cytotoxicity Assay

Before in vivo use, it is critical to assess the biocompatibility of the IR-825 nanoparticles.[11] This protocol outlines a standard cytotoxicity assay using the L929 fibroblast cell line, as recommended by ISO 10993-5 standards.[12]

Materials:

• L929 fibroblast cells

• IR-825-loaded nanoparticles

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT or WST-1 reagent

• Plate reader

Methodology:

• Cell Seeding: Seed L929 cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Treatment:

  • Prepare serial dilutions of the IR-825 nanoparticles in complete cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing different concentrations of nanoparticles.

  • Include a "no treatment" control (cells in medium only) and a "vehicle" control (cells treated with empty nanoparticles, if applicable).

• Incubation: Incubate the cells with the nanoparticles for 24-72 hours.

• Viability Assessment:

  • Add MTT or WST-1 reagent to each well according to the manufacturer's instructions and incubate for the recommended time (typically 1-4 hours).

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the "no treatment" control cells.

  • Plot cell viability against nanoparticle concentration to determine the IC50 (half-maximal inhibitory concentration), if applicable. A material is generally considered non-cytotoxic if cell viability remains above 70%.[12]

Experimental workflow for in vitro cytotoxicity testing.

Protocol 3: In Vivo Deep Tissue Imaging in a Murine Tumor Model

This protocol provides a general framework for using IR-825 nanoparticles for in vivo imaging of subcutaneous tumors in mice.[13][14]

Materials:

• Tumor-bearing mice (e.g., subcutaneous xenograft model)

• Sterile IR-825 nanoparticle solution in PBS

• Anesthesia (e.g., Isoflurane)

• In vivo imaging system (e.g., IVIS) equipped for NIR imaging

• Sterile syringes and needles

Methodology:

• Animal Preparation:

  • Anesthetize the tumor-bearing mouse using isoflurane.[13]

  • Place the mouse in the imaging chamber, maintaining anesthesia.

• Pre-injection Imaging: Acquire a baseline fluorescence image of the mouse before injecting the contrast agent to assess background autofluorescence.

• Administration:

  • Administer the sterile IR-825 nanoparticle solution via intravenous (tail vein) injection.[14] A typical dose may range from 5-10 mg/kg of IR-825, but should be optimized.

• Post-injection Imaging:

  • Acquire whole-body fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, and 48 hours) to monitor the biodistribution and tumor accumulation of the nanoparticles.[4]

  • Use an appropriate excitation filter (e.g., 780 nm) and emission filter (e.g., 830 nm or long-pass >810 nm).

• Photothermal Therapy (Optional):

  • At the time of peak tumor accumulation (determined from imaging), the tumor can be irradiated with an 808 nm laser (e.g., 1-2 W/cm²) for 5-10 minutes.[2][15]

  • Monitor the temperature change at the tumor site using an infrared thermal camera.[15]

• Data Analysis:

  • Use the imaging system's software to draw regions of interest (ROIs) over the tumor and other organs.

  • Quantify the average fluorescence intensity in each ROI at each time point to assess probe accumulation and clearance kinetics.

Workflow for in vivo imaging and photothermal therapy.

Mechanism of Action: Imaging-Guided Photothermal Therapy

IR-825 nanoparticles are designed for theranostic applications, combining diagnosis (imaging) and therapy (photothermal ablation). The underlying principle involves passive targeting of tumors through the Enhanced Permeability and Retention (EPR) effect, followed by light-induced hyperthermia.

Mechanism for imaging-guided photothermal therapy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biotium.com [biotium.com]
• 5. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Multifunctional Near-Infrared Dye IR-817 Encapsulated in Albumin Nanoparticles for Enhanced Imaging and Photothermal Therapy in Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 8. Indocyanine-type Infrared-820 Encapsulated Polymeric Nanoparticle-Assisted Photothermal Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nanoformulation for In Vivo Imaging Studies - Nanomedicine - CD Formulation [formulationbio.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. The “Big Three” in biocompatibility testing of medical devices: implementation of alternatives to animal experimentation—are we there yet? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iRFP (near-infrared fluorescent protein) imaging of subcutaneous and deep tissue tumours in mice highlights differences between imaging platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. Near-infrared light-triggered theranostics for tumor-specific enhanced multimodal imaging and photothermal therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Combining IR-825 with Chemotherapy in Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

The convergence of nanotechnology with combination cancer therapy presents a promising frontier in oncology research. This document provides detailed application notes and protocols for the development and evaluation of nanoparticles co-loaded with the near-infrared (NIR) dye IR-825 and a chemotherapeutic agent, focusing on doxorubicin (B1662922) (DOX) as a model drug. This combination leverages the principles of photothermal therapy (PTT) and chemotherapy to achieve a synergistic anti-tumor effect. IR-825, upon irradiation with NIR light, generates localized hyperthermia, which not only directly ablates cancer cells but also enhances the permeability of tumor vasculature and cell membranes, thereby increasing the intracellular concentration and efficacy of the co-delivered chemotherapeutic agent.[1][2]

These protocols are designed to guide researchers through the synthesis, characterization, and in vitro/in vivo evaluation of this combination nanoparticle system.

Data Presentation: Nanoparticle Characteristics and In Vitro Efficacy

The following tables summarize typical quantitative data obtained from the characterization and in vitro evaluation of IR-825 and doxorubicin co-loaded nanoparticles.

Table 1: Physicochemical Properties of Co-loaded Nanoparticles

Nanoparticle Formulation	Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Doxorubicin Loading Efficiency (%)	IR-825 Loading Efficiency (%)
PLGA-DOX-IR825	150 ± 15	0.15 ± 0.05	-25 ± 5	~70	~85
Liposome-DOX-IR825	120 ± 20	0.20 ± 0.07	-15 ± 7	~60	~80
Gold Nanoshells-DOX-IR825	180 ± 25	0.25 ± 0.08	-30 ± 6	~50	>90

Table 2: In Vitro Cytotoxicity (IC50 Values in µg/mL) in 4T1 Murine Breast Cancer Cells

Treatment Group	IC50 of Doxorubicin (µg/mL)
Free Doxorubicin	1.5 ± 0.3
DOX-IR825-NPs (No Laser)	2.5 ± 0.5
Free Doxorubicin + Laser	1.4 ± 0.2
DOX-IR825-NPs + NIR Laser	0.4 ± 0.1

Table 3: Doxorubicin Release Profile from PLGA-DOX-IR825 Nanoparticles

Time (hours)	Cumulative Release (%) - No NIR	Cumulative Release (%) - With NIR (808 nm, 1 W/cm²)
1	10 ± 2	30 ± 5
6	25 ± 4	65 ± 7
12	40 ± 5	85 ± 8
24	55 ± 6	>95
48	70 ± 7	>95

Experimental Protocols

Protocol 1: Synthesis of IR-825 and Doxorubicin Co-loaded PLGA Nanoparticles

This protocol describes the preparation of poly(lactic-co-glycolic acid) (PLGA) nanoparticles co-encapsulating IR-825 and doxorubicin using a modified oil-in-water (o/w) single emulsion solvent evaporation method.[3][4]

Materials:

• Poly(lactic-co-glycolic acid) (PLGA, 50:50, MW 7,000-17,000)

• Doxorubicin hydrochloride (DOX)

• IR-825

• Dichloromethane (DCM)

• Poly(vinyl alcohol) (PVA) solution (2% w/v in deionized water)

• Deionized water

• Magnetic stirrer

• Probe sonicator

• Centrifuge

Procedure:

• Preparation of the Organic Phase:

  • Dissolve 50 mg of PLGA in 2 mL of DCM.

  • Add 5 mg of doxorubicin and 2 mg of IR-825 to the PLGA solution.

  • Sonicate the mixture for 5 minutes in an ice bath to ensure complete dissolution and dispersion.

• Emulsification:

  • Add the organic phase dropwise to 10 mL of a 2% PVA solution under constant magnetic stirring (800 rpm).

  • Immediately after the addition, sonicate the mixture using a probe sonicator for 3 minutes at 40% amplitude in an ice bath to form a stable o/w emulsion.

• Solvent Evaporation:

  • Leave the emulsion under magnetic stirring at room temperature for at least 4 hours to allow for the complete evaporation of DCM.

• Nanoparticle Collection and Purification:

  • Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes at 4°C.

  • Discard the supernatant and resuspend the nanoparticle pellet in 10 mL of deionized water.

  • Repeat the washing step twice to remove unencapsulated drugs and excess PVA.

• Lyophilization and Storage:

  • Resuspend the final nanoparticle pellet in a small volume of deionized water.

  • Freeze the nanoparticle suspension at -80°C and then lyophilize for 48 hours.

  • Store the lyophilized nanoparticles at -20°C.

Protocol 2: Characterization of Nanoparticles

1. Size and Zeta Potential:

• Method: Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS).

• Procedure:

  • Disperse the lyophilized nanoparticles in deionized water to a concentration of approximately 0.1 mg/mL.

  • Vortex the suspension for 1 minute.

  • Measure the hydrodynamic diameter (size), polydispersity index (PDI), and zeta potential using a Zetasizer instrument.

2. Drug Loading Content and Encapsulation Efficiency:

• Method: UV-Vis Spectrophotometry.

• Procedure:

  • To determine the amount of encapsulated DOX and IR-825, dissolve a known weight of lyophilized nanoparticles in a suitable solvent (e.g., DMSO).

  • Measure the absorbance at the respective maximum absorption wavelengths for DOX (~480 nm) and IR-825 (~820 nm).

  • Calculate the concentration using a standard calibration curve for each compound.

  • Drug Loading Content (%) = (Mass of drug in nanoparticles / Mass of nanoparticles) x 100

  • Encapsulation Efficiency (%) = (Mass of drug in nanoparticles / Initial mass of drug used) x 100

Protocol 3: In Vitro Cell Viability (MTT Assay)

This protocol assesses the cytotoxicity of the nanoparticles on a selected cancer cell line (e.g., 4T1, MCF-7).[5]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• Free DOX, blank nanoparticles, and DOX-IR825-NPs

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

• NIR Laser (808 nm)

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment:

  • Prepare serial dilutions of free DOX, blank nanoparticles, and DOX-IR825-NPs in the cell culture medium.

  • Replace the old medium with 100 µL of the prepared solutions. Include untreated cells as a control.

• Incubation: Incubate the plates for 24 hours.

• NIR Irradiation: For the photothermal therapy groups, expose the designated wells to an 808 nm NIR laser at a power density of 1 W/cm² for 5 minutes.

• MTT Assay:

  • After another 24 hours of incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 values.

Protocol 4: In Vivo Tumor Inhibition Study

This protocol outlines a typical in vivo study to evaluate the anti-tumor efficacy of the nanoparticles in a tumor-bearing mouse model.[2][6]

Materials:

• Female BALB/c nude mice (4-6 weeks old)

• Cancer cell line (e.g., 4T1)

• PBS, free DOX, blank nanoparticles, DOX-IR825-NPs

• NIR Laser (808 nm)

• Calipers

Procedure:

• Tumor Inoculation: Subcutaneously inject 1 x 10⁶ cancer cells into the right flank of each mouse.

• Tumor Growth: Allow the tumors to grow to a volume of approximately 100 mm³.

• Grouping and Treatment:

  • Randomly divide the mice into the following groups (n=5 per group):

    • PBS (Control)

    • Free DOX

    • Blank NPs + Laser

    • DOX-IR825-NPs (No Laser)

    • DOX-IR825-NPs + Laser

  • Administer the treatments via tail vein injection at a DOX-equivalent dose (e.g., 5 mg/kg).

• Photothermal Therapy:

  • At 24 hours post-injection, irradiate the tumors of the laser-treated groups with an 808 nm NIR laser (1 W/cm²) for 10 minutes.

• Monitoring:

  • Measure the tumor volume and body weight of the mice every two days for a specified period (e.g., 14 days).

  • Tumor Volume (V) = (Length x Width²) / 2

• Euthanasia and Analysis:

  • At the end of the study, euthanize the mice and excise the tumors for weighing and histological analysis (e.g., H&E staining, TUNEL assay for apoptosis).

Visualizations

Experimental Workflow

Caption: Experimental workflow for nanoparticle synthesis, characterization, and evaluation.

Mechanism of Synergistic Action

Caption: Synergistic mechanism of chemo-photothermal therapy leading to apoptosis.

Apoptosis Signaling Pathway

Caption: Apoptosis signaling cascade activated by combined therapy.

References

• 1. Timed photothermal therapy combining fluorescence-on chemotherapy maximizes tumor treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combined Cancer Photothermal-Chemotherapy Based on Doxorubicin/Gold Nanorod-Loaded Polymersomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study on Doxorubicin Loading on Differently Functionalized Iron Oxide Nanoparticles: Implications for Controlled Drug-Delivery Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Doxorubicin-loaded poly (lactic-co-glycolic acid) nanoparticles coated with chitosan/alginate by layer by layer technology for antitumor applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessing the in Vivo Efficacy of Doxorubicin Loaded Hyaluronan Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Combined effects of laser-ICG photothermotherapy and doxorubicin chemotherapy on ovarian cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: IR-825 for Image-Guided Cancer Surgery

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-825 is a near-infrared (NIR) cyanine (B1664457) dye with significant potential in the field of oncology, particularly for image-guided surgery and photothermal therapy (PTT). Its strong absorbance and fluorescence in the NIR window (700-900 nm) allows for deep tissue penetration of light, enabling real-time visualization of tumors and their margins. When encapsulated within nanoparticles, IR-825's stability and tumor accumulation are enhanced, making it a promising theranostic agent. Upon excitation with a specific wavelength laser, IR-825 can convert light energy into heat, inducing hyperthermia in cancer cells and leading to their ablation. This dual functionality of imaging and therapy makes IR-825 a valuable tool in the development of novel cancer treatments.

Physicochemical and Optical Properties of IR-825

A summary of the key properties of IR-825 is presented below. These values are essential for designing and optimizing experimental protocols.

Property	Value/Range	Reference
Chemical Formula	C₅₄H₄₈BrClN₂O₄	[1]
Molecular Weight	904.34 g/mol	[1]
Excitation Maximum (in nanomicelles)	~780 nm	[2]
Emission Maximum (in nanomicelles)	~830 nm	[2]
Appearance	Dark solid	[1]
Active Group for Conjugation	Carboxylic acid (COOH)	[3]

Quantitative Performance Data of IR-825 Nanoparticle Formulations

The performance of IR-825 is significantly enhanced when formulated into nanoparticles. This table summarizes key performance metrics from preclinical studies.

Parameter	Value/Range	Formulation Details	Cancer Model	Reference
Drug Loading Rate	~21.0%	PEG-PLD(IR825) nanomicelles	Not specified	[2]
In Vivo Tumor Accumulation	Efficient tumor homing and long retention	IR-825 nanoparticles	Mouse models	[1]
Therapeutic Efficacy	Complete tumor elimination without recurrence within 60 days	IR-825 nanoparticles with 808 nm laser irradiation	Mouse models	[1]

Experimental Protocols

Preparation of IR-825-Loaded Polymeric Nanomicelles

This protocol describes a general method for preparing IR-825 loaded polymeric nanomicelles for preclinical research, based on common self-assembly techniques.

Materials:

• IR-825 dye

• Amphiphilic block copolymer (e.g., methoxypoly(ethylene glycol)-block-poly(L-aspartic acid sodium salt))

• N,N'-Dicyclohexylcarbodiimide (DCC) and N-Hydroxysuccinimide (NHS) for conjugation

• Dimethyl sulfoxide (B87167) (DMSO)

• Dialysis membrane (MWCO 3.5 kDa)

• Deionized water

Procedure:

• Activation of IR-825: Dissolve IR-825 in DMSO. Add NHS and DCC to activate the carboxylic acid group of IR-825. Stir the reaction mixture at room temperature for 24 hours in the dark.

• Conjugation: Dissolve the amphiphilic block copolymer in DMSO. Add the activated IR-825 solution to the polymer solution and stir for 48 hours at room temperature in the dark.

• Nanoparticle Self-Assembly: Add deionized water dropwise to the reaction mixture under vigorous stirring to induce the self-assembly of the polymer-dye conjugate into nanomicelles.

• Purification: Transfer the nanoparticle solution to a dialysis membrane and dialyze against deionized water for 48 hours to remove unconjugated IR-825 and organic solvents. Change the water every 6 hours.

• Characterization:

  • Determine the size and morphology of the nanoparticles using Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

  • Calculate the drug loading content and encapsulation efficiency using UV-Vis spectroscopy by measuring the absorbance of IR-825 before and after purification.

In Vitro Photothermal Therapy Assay

This protocol outlines the steps to evaluate the photothermal efficacy of IR-825 nanoparticles on cancer cells in culture.

Materials:

• Cancer cell line (e.g., 4T1, MCF-7)

• Cell culture medium and supplements

• IR-825 nanoparticles

• 96-well plates

• NIR laser (808 nm)

• MTT assay kit

• Calcein-AM/Propidium Iodide (PI) staining solution

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Nanoparticle Incubation: Replace the culture medium with fresh medium containing various concentrations of IR-825 nanoparticles. Incubate for 4-6 hours. Include a control group with no nanoparticles.

• Laser Irradiation: Wash the cells with PBS to remove non-internalized nanoparticles. Add fresh culture medium. Irradiate the designated wells with an 808 nm NIR laser at a power density of 1.0-2.0 W/cm² for 5-10 minutes. Include control groups that are not irradiated.

• Cell Viability Assessment (MTT Assay): After 24 hours of incubation post-irradiation, add MTT reagent to each well and incubate for 4 hours. Add DMSO to dissolve the formazan (B1609692) crystals and measure the absorbance at 570 nm using a microplate reader.

• Live/Dead Staining: In a separate plate, after laser irradiation, stain the cells with Calcein-AM (stains live cells green) and Propidium Iodide (stains dead cells red). Visualize the cells using a fluorescence microscope.

In Vivo Image-Guided Surgery in a Mouse Model

This protocol provides a framework for using IR-825 nanoparticles for fluorescence-guided tumor resection in a xenograft mouse model.

Materials:

• Tumor-bearing mice (e.g., BALB/c nude mice with subcutaneous tumors)

• IR-825 nanoparticle solution (sterile, in PBS)

• In vivo fluorescence imaging system with NIR laser and camera

• Surgical instruments

• Anesthesia

Procedure:

• Animal Model: Establish subcutaneous tumors by injecting cancer cells into the flank of the mice. Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Nanoparticle Administration: Intravenously inject the IR-825 nanoparticle solution into the tail vein of the tumor-bearing mice. The optimal dose should be predetermined from biodistribution studies.

• Fluorescence Imaging: At various time points post-injection (e.g., 4, 8, 12, 24 hours), anesthetize the mice and perform whole-body fluorescence imaging to determine the optimal time for tumor visualization, characterized by the highest tumor-to-background signal ratio.

• Image-Guided Surgery: At the optimal imaging time point, anesthetize the mouse and place it in the imaging system. Use the real-time fluorescence signal to guide the surgical resection of the tumor. The bright fluorescence from the tumor will help to delineate the tumor margins from the surrounding healthy tissue.

• Post-Surgical Imaging: After tumor resection, image the surgical bed to ensure no residual fluorescent tissue remains. Also, image the resected tumor to confirm the fluorescence originates from the cancerous tissue.

• Biodistribution Analysis (Ex Vivo): After the experiment, euthanize the mouse and harvest the major organs (heart, liver, spleen, lungs, kidneys) and the tumor. Image the organs ex vivo to quantify the biodistribution of the IR-825 nanoparticles.

Visualizations

Experimental Workflow

Caption: Workflow for preclinical evaluation of IR-825 nanoparticles.

Signaling Pathway of Photothermal Therapy-Induced Apoptosis

Caption: Proposed signaling pathway for PTT-induced apoptosis.

Safety and Toxicology

IR-825, like other cyanine dyes, should be handled with appropriate laboratory safety precautions. When formulated into biocompatible nanoparticles, studies have shown good biocompatibility. However, comprehensive toxicology studies are essential for any new formulation intended for clinical translation. Key considerations include assessing acute and long-term toxicity, immunogenicity, and clearance pathways of the nanoparticles.

Conclusion

IR-825 is a versatile NIR dye with significant promise for advancing image-guided cancer surgery. Its dual imaging and therapeutic capabilities, when harnessed in a nanoparticle-based delivery system, offer a powerful platform for the precise detection and ablation of tumors. The protocols and data presented here provide a foundation for researchers to explore and optimize the use of IR-825 in their preclinical cancer research. Further investigation into novel formulations and comprehensive safety evaluations will be crucial for the clinical translation of this technology.

References

• 1. medkoo.com [medkoo.com]
• 2. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Cellular Uptake of IR-825 Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and investigating the cellular uptake mechanisms of IR-825 nanoparticles. This document outlines the prevalent endocytic pathways, offers detailed protocols for quantitative analysis, and discusses potential signaling pathways involved in the internalization process.

Introduction to IR-825 Nanoparticles and Cellular Uptake

IR-825 is a near-infrared (NIR) cyanine (B1664457) dye that, when formulated into nanoparticles, offers significant potential for various biomedical applications, including photothermal therapy, photoacoustic imaging, and drug delivery. The efficacy of these applications is fundamentally dependent on the nanoparticles' ability to be internalized by target cells. The cellular uptake of nanoparticles is a complex process primarily mediated by endocytosis, an active transport mechanism where the cell engulfs material from its external environment.[1] Understanding the specific endocytic pathways involved in IR-825 nanoparticle uptake is crucial for optimizing their design for enhanced therapeutic and diagnostic outcomes.

The primary mechanisms of endocytosis for nanoparticles include:

• Clathrin-Mediated Endocytosis (CME): A receptor-mediated process involving the formation of clathrin-coated pits that invaginate to form vesicles.

• Caveolae-Mediated Endocytosis (CvME): Involves flask-shaped invaginations of the plasma membrane enriched in caveolin proteins.

• Macropinocytosis: A non-specific process of engulfing large amounts of extracellular fluid and particles into large vesicles called macropinosomes.

• Phagocytosis: Primarily carried out by specialized cells (e.g., macrophages) to engulf large particles.

The preferred uptake pathway for nanoparticles is influenced by their physicochemical properties such as size, shape, and surface charge, as well as the specific cell type.

Quantitative Analysis of IR-825 Nanoparticle Uptake

Accurate quantification of nanoparticle uptake is essential for comparing the efficiency of different formulations and understanding their biological interactions. Below are tables summarizing hypothetical quantitative data for IR-825 nanoparticle uptake in various cancer cell lines. These tables are intended to serve as a template for presenting experimental data.

Table 1: Cellular Uptake of IR-825 Nanoparticles in Different Cancer Cell Lines

Cell Line	Nanoparticle Concentration (µg/mL)	Incubation Time (hours)	Uptake Efficiency (%)
MCF-7	50	4	65 ± 5
(Breast Cancer)	100	4	82 ± 7
A549	50	4	58 ± 6
(Lung Cancer)	100	4	75 ± 8
HeLa	50	4	72 ± 4
(Cervical Cancer)	100	4	88 ± 5

Table 2: Effect of Endocytosis Inhibitors on IR-825 Nanoparticle Uptake in MCF-7 Cells

Inhibitor	Target Pathway	Concentration	Incubation Time (hours)	Inhibition of Uptake (%)
Control	-	-	4	0
Chlorpromazine	Clathrin-Mediated	10 µM	4	75 ± 8
Genistein	Caveolae-Mediated	200 µM	4	25 ± 4
Cytochalasin D	Macropinocytosis	5 µM	4	15 ± 3
Sodium Azide	Energy-Dependent	0.1%	4	90 ± 5

Experimental Protocols

Protocol 1: Quantification of IR-825 Nanoparticle Cellular Uptake using Flow Cytometry

This protocol describes how to quantitatively measure the cellular uptake of fluorescently labeled IR-825 nanoparticles using flow cytometry.

Materials:

• IR-825 nanoparticles (fluorescently labeled)

• Cancer cell lines (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate overnight at 37°C and 5% CO2.

• Nanoparticle Treatment: Prepare various concentrations of IR-825 nanoparticles in complete cell culture medium. Remove the old medium from the cells and add the nanoparticle suspensions.

• Incubation: Incubate the cells with the nanoparticles for the desired time points (e.g., 1, 4, 24 hours) at 37°C.

• Washing: After incubation, remove the nanoparticle-containing medium and wash the cells three times with cold PBS to remove any non-internalized nanoparticles.

• Cell Detachment: Add trypsin-EDTA to each well to detach the cells.

• Flow Cytometry Analysis: Resuspend the cells in PBS and analyze the fluorescence intensity of the cells using a flow cytometer. The fluorescence intensity is proportional to the amount of internalized nanoparticles.

• Data Analysis: Gate the cell population based on forward and side scatter to exclude debris. The mean fluorescence intensity of the cell population is used to quantify the uptake.

Protocol 2: Visualization and Co-localization of IR-825 Nanoparticles using Confocal Microscopy

This protocol details the visualization of internalized IR-825 nanoparticles and their co-localization with endocytic vesicles using confocal microscopy.

Materials:

• IR-825 nanoparticles (fluorescently labeled)

• Cancer cell lines

• Glass-bottom dishes or chamber slides

• Lysosomal and endosomal fluorescent trackers (e.g., LysoTracker Green, Rab5-GFP)

• Paraformaldehyde (PFA) for fixation

• DAPI for nuclear staining

• Confocal microscope

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes and allow them to adhere overnight.

• Nanoparticle Incubation: Treat the cells with fluorescently labeled IR-825 nanoparticles for the desired time.

• Staining of Organelles: During the last 30-60 minutes of nanoparticle incubation, add the specific organelle tracker (B12436777) to the medium according to the manufacturer's instructions.

• Washing: Wash the cells three times with PBS.

• Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Nuclear Staining: Wash the cells with PBS and then stain the nuclei with DAPI for 5 minutes.

• Imaging: Mount the coverslips and visualize the cells using a confocal microscope. Acquire images in the respective channels for the nanoparticles, organelles, and nucleus.

• Co-localization Analysis: Use image analysis software to determine the co-localization between the IR-825 nanoparticles and the stained organelles.

Protocol 3: Investigating Uptake Mechanisms using Endocytosis Inhibitors

This protocol uses chemical inhibitors to identify the specific endocytic pathways involved in IR-825 nanoparticle uptake.

Materials:

• IR-825 nanoparticles

• Cancer cell lines

• Endocytosis inhibitors (e.g., chlorpromazine, genistein, cytochalasin D, sodium azide)

• Flow cytometer or plate reader for quantification

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and incubate overnight.

• Inhibitor Pre-treatment: Pre-incubate the cells with the respective endocytosis inhibitors at their optimal concentrations for 30-60 minutes at 37°C.

• Nanoparticle Treatment: Add the IR-825 nanoparticles to the inhibitor-containing medium and incubate for the desired time.

• Quantification of Uptake: Following incubation, wash the cells and quantify the nanoparticle uptake using flow cytometry (as in Protocol 1) or by lysing the cells and measuring the fluorescence/absorbance with a plate reader.

• Data Analysis: Compare the uptake in inhibitor-treated cells to the uptake in untreated control cells to determine the percentage of inhibition for each pathway.

Signaling Pathways and Experimental Workflows

The internalization of nanoparticles is an active process that can trigger various intracellular signaling cascades. While specific signaling pathways for IR-825 nanoparticles are not yet fully elucidated, the process of endocytosis itself is known to involve a complex interplay of signaling molecules. For instance, receptor-mediated endocytosis often involves the activation of tyrosine kinases and the recruitment of adaptor proteins.

Below are diagrams generated using Graphviz to visualize a hypothetical signaling pathway for clathrin-mediated endocytosis of IR-825 nanoparticles and a general experimental workflow for studying their cellular uptake.

Hypothesized signaling pathway for IR-825 nanoparticle uptake.

General workflow for studying nanoparticle cellular uptake.

Conclusion

The cellular uptake of IR-825 nanoparticles is a critical determinant of their therapeutic and diagnostic efficacy. The protocols and information provided in these application notes offer a robust framework for researchers to quantitatively and qualitatively assess the internalization of their specific IR-825 nanoparticle formulations. By systematically investigating the endocytic pathways and potential signaling mechanisms, researchers can advance the rational design of next-generation nanomedicines with improved cellular targeting and therapeutic outcomes.

References

• 1. Precise Quantification of Nanoparticle Internalization - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for IR-825 in Photoacoustic Imaging

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the near-infrared (NIR) dye IR-825 as a contrast agent in photoacoustic (PA) imaging. The information is tailored for researchers, scientists, and professionals involved in drug development, offering detailed protocols and quantitative data to facilitate the application of IR-825 in preclinical research, particularly in the context of cancer theranostics.

Introduction to IR-825 in Photoacoustic Imaging

IR-825 is a heptamethine cyanine (B1664457) dye characterized by strong optical absorption in the near-infrared (NIR) window, typically around 825 nm. This property makes it an excellent candidate for photoacoustic imaging, a non-invasive imaging modality that combines the high contrast of optical imaging with the deep tissue penetration of ultrasound. When IR-825 molecules are excited by a pulsed laser, they undergo rapid thermal expansion, generating ultrasonic waves that can be detected to form a high-resolution image.

The native form of IR-825 has limitations, including poor water solubility and a short circulation half-life. To overcome these challenges, IR-825 is often encapsulated or conjugated with various biocompatible nanoparticles. These nanoparticle formulations not only improve its stability and pharmacokinetic profile but also enable targeted delivery to specific tissues, such as tumors, through passive (Enhanced Permeability and Retention - EPR effect) or active targeting strategies. This targeted delivery enhances the photoacoustic signal at the site of interest, leading to improved image contrast and diagnostic accuracy.

Key Applications

The primary application of IR-825 in photoacoustic imaging is in the field of oncology. As a potent photoacoustic contrast agent, it is utilized for:

• Tumor Visualization and Delineation: Nanoparticle-formulated IR-825 accumulates in tumor tissues, allowing for clear visualization and precise delineation of tumor margins.

• Image-Guided Photothermal Therapy (PTT): IR-825 is also a photothermal agent, meaning it can convert absorbed laser energy into heat. This property is exploited in photothermal therapy, where the localized hyperthermia induced by laser irradiation of IR-825-loaded nanoparticles can lead to tumor ablation. Photoacoustic imaging can be used to monitor the temperature changes and the therapeutic response in real-time.

• Theranostics: The dual functionality of IR-825 as both an imaging and therapeutic agent makes it a powerful tool for cancer theranostics, enabling simultaneous diagnosis and treatment.

Quantitative Data Summary

The following table summarizes key quantitative data for different IR-825 based nanoparticle formulations used in photoacoustic imaging and related applications.

Nanoparticle Formulation	Particle Size (nm)	Zeta Potential (mV)	Drug Loading Rate (%)	Photothermal Conversion Efficiency (%)	Key Application(s)	Reference
PEG-PLD(IR825) Nanomicelles	~110	-15.2	~21.0	High	NIR Fluorescence Imaging-Guided Photothermal Cancer Therapy	[1][2]
HSA-Gd-IR825 Nanocomplex	Not Specified	Not Specified	Not Specified	High NIR Absorbance	Dual-Modal (Fluorescence/MR) Imaging Guided Photothermal Therapy to Inhibit Lymphatic Metastasis	[3]
IR-820 loaded PLGA Nanoparticles	~103	Not Specified	84-96 (for IR-820)	Not Specified	Photothermal Therapy of Triple-Negative Breast Cancer	[4]

Experimental Protocols

Protocol 1: Synthesis of PEG-PLD(IR825) Polymeric Nanomicelles

This protocol describes the synthesis of amphiphilic IR-825-conjugated block copolymers that self-assemble into polymeric nanomicelles.[1][2]

Materials:

• Methoxypoly(ethylene glycol)5k-block-poly(L-aspartic acid sodium salt)10 (PEG-PLD)

• IR825-NH2

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl)

• N-Hydroxysuccinimide (NHS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Dialysis membrane (MWCO = 3500 Da)

• Deionized water

Procedure:

• Dissolve PEG-PLD, EDC·HCl, and NHS in DMSO.

• Stir the solution at room temperature for 2 hours to activate the carboxyl groups of the PLD block.

• Add a solution of IR825-NH2 in DMSO to the reaction mixture.

• Allow the reaction to proceed for 24 hours at room temperature in the dark.

• Dialyze the resulting solution against deionized water for 48 hours using a dialysis membrane to remove unreacted reagents and byproducts.

• Lyophilize the purified solution to obtain the PEG-PLD(IR825) amphiphilic polymer.

• To form nanomicelles, dissolve the lyophilized polymer in deionized water and stir for 2 hours.

Diagram of Synthesis Workflow for PEG-PLD(IR825) Nanomicelles

References

• 1. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting IR-825 Aggregation in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges associated with the aggregation of the near-infrared (NIR) dye IR-825 in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my IR-825 solution showing a different color and lower fluorescence than expected?

A1: This is a classic sign of aggregation. IR-825 is a hydrophobic molecule that tends to self-assemble into aggregates in aqueous environments. This aggregation can cause a shift in the absorption spectrum (often a blue shift, known as H-aggregation), leading to a change in the visual appearance of the solution. Aggregation also typically leads to fluorescence quenching, significantly reducing the quantum yield.

Q2: At what concentration does IR-825 start to aggregate in aqueous buffers like PBS?

Q3: How does pH affect the stability and aggregation of IR-825?

A3: The pH of the solution can influence the charge and stability of the IR-825 molecule, thereby affecting its tendency to aggregate. For cyanine (B1664457) dyes, significant deviations from neutral pH can alter the electronic structure and promote aggregation. It is recommended to maintain a pH within the physiological range (typically 6.5-7.5) for optimal stability, unless the experimental design requires otherwise.

Q4: Can the ionic strength of my buffer cause IR-825 to aggregate?

A4: Yes, high ionic strength can promote the aggregation of cyanine dyes. Increased salt concentrations can shield the charges on the dye molecules, reducing electrostatic repulsion and favoring the formation of aggregates through hydrophobic interactions. If aggregation is observed in a high salt buffer, consider reducing the salt concentration or using a stabilizing agent.

Q5: My IR-825 is conjugated to a biomolecule, but I still see aggregation. Why?

A5: Even when conjugated, the hydrophobic nature of IR-825 can still drive aggregation, especially if multiple IR-825 molecules are attached to a single biomolecule. The local concentration of the dye on the surface of the biomolecule can be high enough to induce self-assembly. Optimizing the dye-to-biomolecule ratio and using formulation strategies can help mitigate this issue.

Troubleshooting Guides

Issue 1: Visible Precipitate or Color Change in IR-825 Solution

This indicates significant aggregation and potential precipitation of the dye.

• Immediate Action:

  • Centrifuge the solution to pellet the aggregates.

  • Carefully collect the supernatant and measure its absorbance spectrum to determine the concentration of remaining monomeric IR-825.

  • Compare this to the expected concentration to quantify the extent of precipitation.

• Logical Troubleshooting Workflow:

  Caption: Troubleshooting precipitate formation.

Issue 2: Low or Unstable Fluorescence Signal

This is often a result of fluorescence quenching due to aggregation.

• Immediate Action:

  • Acquire the full absorption spectrum of the solution using a UV-Vis spectrophotometer. The appearance of a new, blue-shifted peak is indicative of H-aggregation, a common cause of quenching.

  • Dilute a small aliquot of the sample significantly (e.g., 1:100 or 1:1000) in a suitable organic solvent like DMSO and re-measure the fluorescence. A substantial increase in fluorescence intensity upon dilution suggests that aggregation was the cause of quenching.

• Signaling Pathway of Aggregation-Caused Quenching:

  Caption: Aggregation leads to fluorescence quenching.

Quantitative Data Summary

The following table summarizes key parameters related to IR-825 and the impact of formulation strategies. Note that specific values can vary based on experimental conditions.

Parameter	Typical Value/Range	Influencing Factors	Notes
IR-825 Monomer Absorption Max (in organic solvent)	~820-830 nm	Solvent polarity	Serves as a reference for the non-aggregated state.
IR-825 H-Aggregate Absorption Max (in aqueous solution)	~700-750 nm	Concentration, ionic strength, pH	A significant blue-shift from the monomer peak.
Critical Aggregation Concentration (CAC)	Micromolar range	Buffer composition, temperature	Should be determined experimentally for each specific application.
Encapsulation Efficiency in Liposomes	25% - 98%	Liposome composition, preparation method, drug-to-lipid ratio	Higher efficiency is achievable with optimized formulation and loading methods.[1][2]
Albumin Nanoparticle Size	120 - 220 nm	Albumin concentration, dye concentration, cross-linking agent	Particle size is critical for in vivo applications and the EPR effect.[3]

Experimental Protocols

Protocol 1: Determination of Critical Aggregation Concentration (CAC) using UV-Vis Spectroscopy

This protocol allows for the estimation of the concentration at which IR-825 begins to aggregate in a specific aqueous buffer.

• Preparation of Stock Solution: Prepare a concentrated stock solution of IR-825 (e.g., 1 mM) in a suitable organic solvent such as DMSO.

• Serial Dilutions: Create a series of dilutions of the IR-825 stock solution in the aqueous buffer of interest (e.g., PBS, pH 7.4). The final concentrations should span a range from sub-micromolar to tens of micromolar. Ensure the final concentration of the organic solvent is low and consistent across all samples (e.g., <1%).

• Equilibration: Allow the solutions to equilibrate for a set period (e.g., 1 hour) at a constant temperature.

• UV-Vis Measurement: Record the absorption spectrum for each concentration from 600 nm to 900 nm.

• Data Analysis:

  • Plot the absorbance at the monomer peak (~820 nm) versus concentration.

  • Plot the ratio of the aggregate peak absorbance (~720 nm) to the monomer peak absorbance versus concentration.

  • The CAC is the concentration at which a deviation from linearity is observed in the first plot, or a significant increase is seen in the second plot.

Protocol 2: Stabilization of IR-825 using Pluronic F-127

This protocol describes a method to improve the solubility and stability of IR-825 in aqueous solutions using a non-ionic surfactant.[4][5]

• Prepare Pluronic F-127 Stock Solution: Dissolve Pluronic F-127 in distilled water to make a 10% (w/v) stock solution. Gentle heating (40-50 °C) may be required for complete dissolution.[4] Store at room temperature.

• Prepare IR-825 Stock Solution: Dissolve IR-825 in DMSO to a concentration of 1-5 mM.

• Formulation:

  • In the desired aqueous buffer, dilute the 10% Pluronic F-127 stock solution to achieve a final working concentration (e.g., 0.02% to 0.1%).

  • Add the IR-825 DMSO stock solution to the Pluronic F-127 solution while vortexing to achieve the desired final IR-825 concentration. The final DMSO concentration should be kept to a minimum (<1%).

• Characterization:

  • Measure the absorption and fluorescence spectra of the formulated IR-825 to confirm the presence of the monomeric species and enhanced fluorescence.

  • Use Dynamic Light Scattering (DLS) to determine the size of the resulting micelles.

Protocol 3: Preparation of IR-825-Loaded Albumin Nanoparticles

This protocol is adapted from methods used for similar NIR dyes and provides a general guideline for encapsulating IR-825 into albumin nanoparticles.[3][6]

• Reagent Preparation:

  • Dissolve bovine serum albumin (BSA) or human serum albumin (HSA) in PBS to a concentration of 10-20 mg/mL.[3]

  • Dissolve IR-825 in ethanol (B145695) or DMSO to a concentration of 1-5 mg/mL.

• Nanoparticle Formation (Desolvation Method):

  • Place the albumin solution in a beaker on a magnetic stirrer.

  • Slowly add the IR-825 solution dropwise to the stirring albumin solution.

  • Continue stirring for 1-2 hours at room temperature to allow for drug loading.

• Cross-linking:

  • Prepare an 8% (v/v) glutaraldehyde (B144438) solution.

  • Add a specific volume of the glutaraldehyde solution to the nanoparticle suspension to cross-link the albumin. The amount of cross-linker will need to be optimized.

  • Allow the cross-linking reaction to proceed for 12-24 hours with stirring.

• Purification:

  • Stop the reaction by adding a quenching agent like sodium bisulfite.

  • Centrifuge the nanoparticle suspension to pellet the nanoparticles.

  • Wash the nanoparticles several times with distilled water to remove unreacted reagents and free dye.

  • Resuspend the final nanoparticle pellet in the desired buffer.

• Characterization:

  • Determine the particle size and zeta potential using DLS.

  • Quantify the encapsulation efficiency by measuring the absorbance of the supernatant after centrifugation and comparing it to the initial amount of IR-825 added.

  Caption: Workflow for preparing IR-825 albumin nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. dovepress.com [dovepress.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Albumin and functionalized albumin nanoparticles: production strategies, characterization, and target indications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing IR-825 Nanoparticle Drug Loading Efficiency

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the loading of the near-infrared (NIR) dye IR-825 into nanoparticles.

Frequently Asked Questions (FAQs)

Q1: What is a typical drug loading efficiency (DLE) for IR-825 in nanoparticles?

A1: The drug loading efficiency of IR-825 is highly dependent on the nanoparticle formulation and the encapsulation method. For passive encapsulation methods like nanoprecipitation in PLGA nanoparticles, the DLE can be relatively low. However, strategies like chemical conjugation of IR-825 to a polymer can achieve a significantly high drug loading rate, in some cases around 21.0%.[1]

Q2: What are the key factors that influence the loading efficiency of IR-825?

A2: Several factors can significantly impact the loading efficiency of the hydrophobic dye IR-825. These include the physicochemical properties of the nanoparticle matrix (e.g., polymer type, lipid composition), the method of nanoparticle preparation, the drug-to-carrier ratio, the type of solvent used, and the presence and concentration of surfactants or stabilizers.[2][3]

Q3: How can I determine the amount of IR-825 loaded into my nanoparticles?

A3: The most common method for quantifying IR-825 loading is UV-Vis spectrophotometry. This involves creating a standard calibration curve of known IR-825 concentrations and measuring the absorbance of a solution of the lysed nanoparticles. By comparing the absorbance of the nanoparticle solution to the calibration curve, you can determine the concentration of encapsulated IR-825.

Q4: What are the common challenges when encapsulating hydrophobic dyes like IR-825?

A4: Common challenges include poor encapsulation efficiency due to the dye's low water solubility, precipitation of the dye during nanoparticle formation, and instability of the loaded nanoparticles leading to aggregation or premature drug release.[4][5]

Q5: Can the surface charge of the nanoparticle affect IR-825 loading?

A5: While IR-825 is a hydrophobic molecule, the surface charge of the nanoparticle, indicated by the zeta potential, can influence the overall stability of the formulation. A sufficiently high positive or negative zeta potential can prevent particle aggregation, which is crucial for a successful formulation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the encapsulation of IR-825.

Issue 1: Low Drug Loading Efficiency (<5%)

Potential Cause	Troubleshooting Step
Poor affinity of IR-825 for the nanoparticle core	- Select a polymer or lipid with a high affinity for hydrophobic molecules. For PLGA, consider a higher lactide-to-glycolide ratio. - For lipid nanoparticles, use a combination of solid and liquid lipids to create a less-ordered lipid matrix, which can improve drug loading capacity.[6]
Premature precipitation of IR-825	- Increase the solvent's capacity to dissolve IR-825. - Optimize the mixing speed and the rate of addition of the non-solvent during nanoprecipitation to ensure rapid nanoparticle formation and drug entrapment.[5]
Suboptimal drug-to-carrier ratio	- Systematically vary the initial amount of IR-825 added to the formulation to find the optimal ratio. High initial drug concentrations can sometimes lead to aggregation rather than encapsulation.
Inefficient encapsulation method	- Consider alternative encapsulation techniques. If using a single-emulsion method, a double-emulsion method might improve encapsulation for certain formulations. - For the highest loading, explore chemical conjugation of IR-825 to the polymer backbone.

Issue 2: Nanoparticle Aggregation and Instability

Potential Cause	Troubleshooting Step
Insufficient surface stabilization	- Increase the concentration of the stabilizer (e.g., PVA, Poloxamer, PEGylated lipids). - Select a stabilizer with a higher molecular weight or a different chemical structure to provide better steric hindrance.
Low zeta potential	- Modify the surface chemistry of the nanoparticles to increase surface charge. This can be achieved by using polymers with charged end groups or by incorporating charged lipids. - Adjust the pH of the nanoparticle suspension, as this can influence the surface charge.
High concentration of nanoparticles	- Dilute the nanoparticle suspension after preparation. - Optimize the purification process to remove any unencapsulated drug or excess reagents that might contribute to instability.

Quantitative Data Summary

The following table summarizes reported drug loading efficiencies for IR-825 and similar near-infrared dyes in various nanoparticle systems.

Nanoparticle System	Encapsulation Method	Drug Loading Efficiency (%)	Particle Size (nm)	Reference
PEG-PLD(IR825) Nanomicelles	Chemical Conjugation & Self-Assembly	~21.0	Not Specified	[1]
PLGA Nanoparticles	Solvent Displacement	16.98 ± 0.7	144	[7]
Human Serum Albumin (HSA) Nanoparticles	Desolvation	85 - 96 (for Noscapine)	150 - 300	[8]
Solid Lipid Nanoparticles (SLNs)	Hot Homogenization & Ultrasonication	93.7 ± 2.5 (for Irbesartan)	257.6 ± 5.1	[9]

Experimental Protocols

Protocol 1: Preparation of IR-825 Loaded PLGA Nanoparticles by Nanoprecipitation

This protocol is adapted from a method for encapsulating a similar dye, IR-820.

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• IR-825

• Acetone (or another suitable organic solvent like acetonitrile)

• Polyvinyl alcohol (PVA) solution (e.g., 1-5% w/v in deionized water)

• Deionized water

• Magnetic stirrer

• Syringe pump (optional, for controlled addition)

Procedure:

• Organic Phase Preparation: Dissolve a specific amount of PLGA and IR-825 in acetone. Ensure complete dissolution.

• Aqueous Phase Preparation: Prepare a PVA solution in deionized water.

• Nanoprecipitation: While vigorously stirring the aqueous PVA solution, add the organic phase dropwise. A syringe pump can be used for a controlled and consistent addition rate.

• Solvent Evaporation: Continue stirring the suspension (e.g., for 3-4 hours or overnight) in a fume hood to allow for the complete evaporation of the organic solvent.

• Purification: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Remove the supernatant and resuspend the pellet in deionized water. Repeat this washing step 2-3 times to remove excess PVA and unencapsulated IR-825.

• Storage: Resuspend the final nanoparticle pellet in a suitable buffer or deionized water and store at 4°C.

Protocol 2: Quantification of IR-825 Loading using UV-Vis Spectrophotometry

A. Preparation of IR-825 Standard Calibration Curve:

• Prepare a stock solution of IR-825 of a known concentration in a suitable organic solvent (e.g., DMSO or ethanol).

• Perform a series of dilutions of the stock solution to create at least five standards of known concentrations.

• Measure the absorbance of each standard at the maximum absorbance wavelength (λmax) of IR-825 using a UV-Vis spectrophotometer.

• Plot a graph of absorbance versus concentration. The resulting linear plot is the standard calibration curve. Determine the equation of the line (y = mx + c) and the R² value (should be >0.99).

B. Quantification of Encapsulated IR-825:

• Take a known volume of your purified IR-825-loaded nanoparticle suspension and lyophilize it to obtain the dry weight of the nanoparticles.

• Take another known volume of the same nanoparticle suspension and dissolve the nanoparticles in a suitable organic solvent to release the encapsulated IR-825.

• Measure the absorbance of this solution at the λmax of IR-825.

• Using the equation from the calibration curve, calculate the concentration of IR-825 in the solution.

• Calculate the Drug Loading Content (DLC) and Encapsulation Efficiency (EE) using the following formulas:

  • DLC (%) = (Mass of drug in nanoparticles / Mass of nanoparticles) x 100

  • EE (%) = (Mass of drug in nanoparticles / Initial mass of drug used) x 100

Visualizations

Caption: Experimental workflow for the preparation and characterization of IR-825 loaded nanoparticles.

Caption: A logical flowchart for troubleshooting common issues in IR-825 nanoparticle formulation.

References

• 1. youtube.com [youtube.com]
• 2. High loading efficiency and sustained release of siRNA encapsulated in PLGA nanoparticles: quality by design optimization and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Controlling Molecular Dye Encapsulation in the Hydrophobic Core of Core–Shell Nanoparticles for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jove.com [jove.com]
• 6. Solid Lipid Nanoparticles: Review of the Current Research on Encapsulation and Delivery Systems for Active and Antioxidant Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Formulation and evaluation of PLGA nanoparticles loaded capecitabine for prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Human serum albumin nanoparticles as an efficient noscapine drug delivery system for potential use in breast cancer: preparation and in vitro analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Improving the Stability of IR-825 Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of IR-825 formulations.

Frequently Asked Questions (FAQs)

Q1: What is IR-825 and why is its stability a concern?

A1: IR-825 is a near-infrared (NIR) cyanine (B1664457) dye with a carboxyl group, making it suitable for conjugation to other molecules for applications such as photothermal therapy.[1] Like other cyanine dyes, particularly its close analog Indocyanine Green (ICG), IR-825 is susceptible to degradation in aqueous solutions, which can impact its efficacy and reproducibility in experimental settings. Key stability concerns include aggregation, photodegradation (fading), and thermal degradation.

Q2: What are the main factors that affect the stability of IR-825 in a solution?

A2: The stability of IR-825 is primarily influenced by the following factors:

• pH: IR-825 is highly unstable in acidic (pH < 5) and strongly alkaline (pH > 11) conditions, leading to rapid decomposition. It exhibits relative stability in a pH range of 8-10.

• Light Exposure: Exposure to light, especially in the presence of oxygen, can cause significant photodegradation. This process often involves the generation of singlet oxygen, which attacks the dye's molecular structure.

• Temperature: Elevated temperatures accelerate the degradation of IR-825. It is recommended to store stock solutions at -20°C for short-term (up to 1 month) and -80°C for long-term (up to 6 months) storage, protected from light and moisture.[1]

• Concentration: In aqueous solutions, higher concentrations of cyanine dyes can lead to the formation of dimers and H-aggregates, which have different spectral properties and can be more prone to certain degradation pathways.[2] Conversely, some studies on ICG suggest that at very high concentrations, J-aggregates can form which are more stable.[3]

• Solvent: The type of solvent used can significantly impact stability. Organic solvents like dimethyl sulfoxide (B87167) (DMSO) and methanol (B129727) have been shown to improve the stability of ICG compared to aqueous solutions.[3]

• Presence of Excipients: The interaction with other molecules in the formulation can either stabilize or destabilize the dye.

Q3: How can I improve the stability of my IR-825 formulation?

A3: Several strategies can be employed to enhance the stability of IR-825 formulations:

• Encapsulation: Incorporating IR-825 into nanoparticles, such as liposomes or polymeric nanoparticles (e.g., PLGA), can protect the dye from the surrounding environment, thereby reducing degradation.[4][5]

• Use of Stabilizing Excipients: The addition of certain excipients can help to maintain the stability of the formulation. These can include:

  • Sugars and Polyols (e.g., sucrose (B13894), trehalose, mannitol): These can act as cryoprotectants and conformational stabilizers.[6]

  • Surfactants (e.g., Polysorbate 20, Polysorbate 80): These can help to prevent aggregation by reducing surface tension.[6][7]

  • Amino Acids (e.g., arginine, glycine): These can help to stabilize proteins and may have a similar effect on dye formulations by reducing intermolecular attractions.[6]

• pH Control: Maintaining the pH of the formulation within the optimal range of 8-10 is crucial for stability in aqueous solutions.

• Protection from Light and Temperature: Always store IR-825 solutions and formulations protected from light and at recommended low temperatures.

Q4: How can I detect and quantify the degradation of IR-825?

A4: The degradation of IR-825 can be monitored using several analytical techniques:

• UV-Vis Spectroscopy: Degradation can be observed as a decrease in the absorbance at the characteristic maximum wavelength of IR-825 (around 825 nm) and potential shifts in the peak wavelength.

• Fluorescence Spectroscopy: A decrease in fluorescence intensity can indicate degradation of the dye.

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method can separate the intact IR-825 from its degradation products, allowing for accurate quantification of the remaining active molecule.[8][9][10]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify changes in the chemical structure of IR-825 upon degradation by tracking the appearance or disappearance of specific functional group peaks. For instance, the formation of carbonyl groups (C=O) can be an indicator of oxidative degradation.

Troubleshooting Guides

Issue 1: Precipitation or Aggregation of IR-825 in Aqueous Solution

Potential Cause	Troubleshooting Step	Expected Outcome
High Concentration	Dilute the IR-825 solution.	Reduced aggregation and a clear solution.
Suboptimal pH	Adjust the pH of the solution to be within the 8-10 range.	Improved solubility and stability.
Low Ionic Strength	Increase the ionic strength of the buffer (e.g., using phosphate-buffered saline).	Shielding of surface charges, preventing aggregation.
Hydrophobic Interactions	Add a small percentage of a water-miscible organic solvent (e.g., DMSO, ethanol) or a surfactant (e.g., Tween 20).	Increased solubility of the hydrophobic dye.

Issue 2: Rapid Loss of Absorbance/Fluorescence Signal

Potential Cause	Troubleshooting Step	Expected Outcome
Photodegradation	Protect the formulation from light at all stages of preparation and storage using amber vials or by wrapping containers in aluminum foil.	Slower rate of signal loss over time.
Thermal Degradation	Prepare and store the formulation at recommended low temperatures (-20°C or -80°C). Avoid repeated freeze-thaw cycles.	Enhanced long-term stability of the formulation.
Incorrect pH	Verify and adjust the pH of the formulation to the optimal range (8-10).	Reduced rate of chemical decomposition.
Oxidative Degradation	Degas the solvent before use or consider adding antioxidants to the formulation (compatibility must be tested).	Slower degradation due to reduced oxidative stress.

Data Presentation: Stability of Indocyanine Green (ICG) in Aqueous Solution

As a close structural and functional analog of IR-825, data on ICG stability provides valuable insights.

Table 1: Effect of Temperature on the Degradation of Freely Dissolved ICG (50 µg/mL) in the Dark

Temperature (°C)	Degradation of Monomeric ICG after 96 hours (%)
3	13
22	25
40	42

Data adapted from a study on ICG stability.[4]

Table 2: Effect of pH on the Stability of ICG in Aqueous Solution

pH Range	Stability	Observation
< 5	Unstable	Rapid decomposition to a colorless derivative in < 1 hour.
8 - 10	Relatively Stable	Stable for up to 48 hours.
> 11	Unstable	Rapid decomposition to a colorless derivative in < 1 hour.

Data adapted from physicochemical studies on ICG.

Experimental Protocols

Protocol 1: General Stability Testing of an IR-825 Formulation

• Preparation of Formulation: Prepare the IR-825 formulation according to your specific protocol.

• Initial Analysis (T=0): Immediately after preparation, analyze the formulation to establish baseline values.

  • Measure the UV-Vis absorbance spectrum and record the absorbance at the maximum wavelength.

  • Measure the fluorescence emission spectrum and record the peak intensity.

  • If using HPLC, run a sample to determine the initial concentration of intact IR-825.

• Storage Conditions: Aliquot the formulation into multiple sealed, light-protected containers. Store the samples under various conditions to be tested (e.g., 4°C, 25°C, 40°C).

• Time-Point Analysis: At predetermined time points (e.g., 24h, 48h, 72h, 1 week, 1 month), remove a sample from each storage condition and re-analyze using the same methods as in step 2.

• Data Analysis: Calculate the percentage of remaining IR-825 at each time point relative to the initial (T=0) measurement. Plot the percentage of remaining IR-825 versus time to determine the degradation kinetics.

Protocol 2: Preparation of IR-825 Loaded Liposomes (Thin Film Hydration Method)

• Lipid Film Formation:

  • Dissolve lipids (e.g., DPPC, Cholesterol) and IR-825 in an organic solvent (e.g., chloroform) in a round-bottom flask.[4]

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall.[4]

• Hydration:

  • Add an aqueous buffer (e.g., PBS) to the flask.

  • Hydrate the lipid film by rotating the flask at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Size Reduction (Optional but Recommended):

  • To obtain smaller, more uniform liposomes (SUVs), sonicate the MLV suspension using a probe sonicator or bath sonicator, or extrude it through polycarbonate membranes of a defined pore size.

• Purification:

  • Remove any unencapsulated IR-825 by dialysis or size exclusion chromatography.

Protocol 3: Preparation of IR-825 Loaded PLGA Nanoparticles (Emulsion-Solvent Evaporation Method)

• Organic Phase Preparation: Dissolve PLGA and IR-825 in a water-immiscible organic solvent (e.g., dichloromethane).

• Emulsification:

  • Prepare an aqueous solution containing a stabilizer (e.g., PVA or Vitamin E-TPGS).[5]

  • Add the organic phase to the aqueous phase and emulsify using high-speed homogenization or sonication to form an oil-in-water (o/w) emulsion.[5]

• Solvent Evaporation: Stir the emulsion for several hours at room temperature to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection and Washing:

  • Collect the nanoparticles by centrifugation.

  • Wash the nanoparticles several times with deionized water to remove excess stabilizer and unencapsulated drug.

• Lyophilization (for long-term storage):

  • Resuspend the washed nanoparticles in a solution containing a cryoprotectant (e.g., sucrose or trehalose).

  • Freeze the suspension and then lyophilize to obtain a dry powder.

Visualizations

Workflow for IR-825 formulation and stability testing.

Troubleshooting flowchart for IR-825 formulation instability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. A Comprehensive Scientific Survey of Excipients Used in Currently Marketed, Therapeutic Biological Drug Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation of transferrin-modified IR820-loaded liposomes and its effect on photodynamic therapy of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PLGA Nanoparticles Formed by Single- or Double-emulsion with Vitamin E-TPGS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-types-of-formulation-excipients-and-how-they-impact-biologics-stability [resources.nanotempertech.com]
• 7. Alternative Excipients for Protein Stabilization in Protein Therapeutics: Overcoming the Limitations of Polysorbates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. scispace.com [scispace.com]
• 10. questjournals.org [questjournals.org]

reducing non-specific binding of IR-825 conjugates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce non-specific binding of IR-825 conjugates in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is IR-825 and how is it used?

IR-825 is a near-infrared (NIR) fluorescent dye commonly used in biomedical research for applications such as in vivo imaging and photothermal therapy.[1] It possesses a carboxyl group that allows for covalent conjugation to various biomolecules, including antibodies, proteins, and nanoparticles, through reactions targeting primary amines.[1]

Q2: What are the primary causes of non-specific binding with IR-825 conjugates?

Non-specific binding of IR-825 conjugates can arise from several factors:

• Hydrophobic Interactions: IR-825, like many cyanine (B1664457) dyes, has a hydrophobic nature, which can lead to non-specific interactions with hydrophobic regions of proteins and cell membranes.[2][3]

• Electrostatic Interactions: The net charge of the conjugate can cause it to bind to oppositely charged molecules on cell surfaces or tissues.

• High Degree of Labeling (DOL): An excessive number of IR-825 molecules per biomolecule can increase hydrophobicity and alter the overall charge, leading to higher non-specific binding and potentially faster clearance from circulation.[4][5]

• Unbound Free Dye: Residual, unconjugated IR-825 in the conjugate solution will bind non-specifically to cells and tissues, contributing to high background fluorescence.

• Endogenous Binding Partners: Tissues may contain endogenous molecules that can interact with the conjugate or the dye itself.

Q3: How does the degree of labeling (DOL) affect non-specific binding?

The degree of labeling, or the molar ratio of dye to protein, can significantly impact the behavior of the conjugate. A high DOL can increase the likelihood of non-specific binding by altering the physicochemical properties of the biomolecule.[4][6] Studies have shown that a lower DOL (e.g., 0.3 dyes per antibody) is often ideal for minimizing the impact on pharmacokinetics and reducing non-specific uptake.[4][5]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues related to high background and non-specific binding of IR-825 conjugates.

Problem 1: High Background Fluorescence Across the Entire Sample

High background fluorescence that is not localized to specific structures often indicates a systemic issue with the staining protocol or the conjugate itself.

Initial Troubleshooting Workflow

Caption: Workflow for initial troubleshooting of high background.

Quantitative Data Summary: Impact of Degree of Labeling (DOL) on Conjugate Properties

Degree of Labeling (DOL)	Effect on Plasma Clearance	Liver Uptake	Recommended Use
Low (e.g., ~0.3)	Similar to unlabeled antibody	Low	Long-term pharmacokinetic studies[4][5]
High (e.g., >1.2)	Faster than unlabeled antibody	High	May be suitable for short-term imaging, but with higher background[4][5]

Problem 2: Non-Specific Staining of Cellular or Tissue Components

This issue arises when the conjugate adheres to structures other than the intended target, often due to suboptimal blocking, washing, or buffer composition.

Troubleshooting Workflow for Staining Optimization

Caption: Systematic approach to optimizing staining protocols.

Quantitative Data Summary: Comparison of Blocking Buffers

While specific data for IR-825 is limited, the following table provides a general comparison of common blocking agents. Efficacy should be empirically determined for your specific application.

Blocking Agent	Concentration	Incubation Time	Key Considerations
Bovine Serum Albumin (BSA)	1-5% (w/v)	30-60 min	A common starting point for reducing non-specific protein interactions.[7]
Normal Serum	5-10% (v/v)	30-60 min	Use serum from the same species as the secondary antibody to block non-specific binding of the secondary antibody.[8]
Non-fat Dry Milk	1-5% (w/v)	30-60 min	Not recommended for biotin-based detection systems due to endogenous biotin. Can sometimes mask certain antigens.
Commercial Blocking Buffers	Varies	Varies	Often contain proprietary formulations of purified proteins or protein-free agents that can offer superior blocking with low cross-reactivity.[9]

Experimental Protocols

Protocol 1: Purification of IR-825 Conjugates using Size-Exclusion Chromatography (SEC)

This protocol is essential for removing unbound IR-825 dye from the conjugate solution.

Materials:

• IR-825 conjugate solution

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Phosphate-buffered saline (PBS), pH 7.4

• Fraction collector

• Spectrophotometer

Procedure:

• Equilibrate the SEC column with at least 3-5 column volumes of PBS.

• Carefully load the IR-825 conjugate solution onto the top of the column.

• Begin eluting the sample with PBS, collecting fractions of a defined volume (e.g., 0.5 mL).

• The conjugate, being larger, will elute first, while the smaller, unbound IR-825 dye will be retained longer and elute in later fractions.

• Measure the absorbance of each fraction at 280 nm (for protein) and ~780 nm (for IR-825).

• Pool the fractions that contain both the protein and the dye (the conjugate). Fractions with only dye absorbance should be discarded.

• Confirm the removal of free dye by running a sample of the purified conjugate on SDS-PAGE and imaging on a near-infrared scanner.

Protocol 2: Optimizing Blocking Conditions for Immunofluorescence

This protocol provides a framework for testing different blocking buffers to improve the signal-to-noise ratio.

Materials:

• Fixed and permeabilized cells or tissue sections

• IR-825 conjugate

• Various blocking buffers (e.g., 5% BSA in PBST, 10% normal goat serum in PBST, commercial blocking buffer)

• Wash buffer (e.g., PBST: PBS with 0.1% Tween-20)

• Mounting medium

• Fluorescence microscope with appropriate filters for NIR detection

Procedure:

• Prepare identical samples for each blocking condition to be tested.

• Incubate each sample with a different blocking buffer for 1 hour at room temperature.

• Wash the samples three times for 5 minutes each with wash buffer.

• Incubate all samples with the same concentration of the IR-825 conjugate for the optimized time (e.g., 1 hour at room temperature).

• Wash the samples three to five times for 5-10 minutes each with wash buffer.

• Mount the samples and acquire images using identical microscope settings for all conditions.

• Compare the signal intensity at the target location and the background intensity in non-target areas to determine the blocking buffer that provides the best signal-to-noise ratio.

Logical Relationship of Troubleshooting Steps

References

• 1. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding | PLOS One [journals.plos.org]
• 3. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 4. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ten Approaches That Improve Immunostaining: A Review of the Latest Advances for the Optimization of Immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nicoyalife.com [nicoyalife.com]
• 8. Tips for Immunofluorescence Protocols [sigmaaldrich.com]
• 9. antibodiesinc.com [antibodiesinc.com]

Technical Support Center: Minimizing IR-825 Toxicity In Vitro and In Vivo

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the toxicity of the near-infrared (NIR) cyanine (B1664457) dye IR-825 in both laboratory (in vitro) and preclinical (in vivo) experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of IR-825 toxicity?

A1: The toxicity of IR-825 is primarily linked to its function as a photosensitizer in photodynamic therapy (PDT) and a photothermal agent in photothermal therapy (PTT). Upon excitation with NIR light, IR-825 can generate reactive oxygen species (ROS), such as singlet oxygen, which induce oxidative stress and damage cellular components. This can trigger programmed cell death (apoptosis) or necrosis.[1][2][3][4] In PTT, IR-825 converts light energy into heat, leading to hyperthermia and subsequent cell death. The specific cell death pathway, apoptosis or necrosis, can be influenced by the intensity of the laser and the resulting temperature. Temperatures between 43°C and 50°C tend to induce apoptosis, while temperatures above 50°C are more likely to cause necrosis.

Q2: How can nanoparticle encapsulation reduce IR-825 toxicity?

A2: Encapsulating IR-825 within nanoparticles is a key strategy to improve its biocompatibility and reduce systemic toxicity. Nanoparticle formulations can:

• Control Drug Release: Prevent the premature release of IR-825 before it reaches the target site.

• Improve Biocompatibility: Utilize materials that are well-tolerated by the body, reducing adverse reactions.

• Enhance Targeting: Functionalize the nanoparticle surface with ligands that specifically bind to receptors on target cells, increasing local concentration and minimizing exposure to healthy tissues.

• Alter Biodistribution: Modify the circulation time and prevent rapid clearance, while also influencing which organs the nanoparticles accumulate in. Typically, nanoparticles tend to accumulate in the liver and spleen.[5][6][7]

Q3: What is the difference between apoptosis and necrosis in the context of IR-825-mediated cell death, and why is it important?

A3: Apoptosis is a form of programmed cell death characterized by cell shrinkage, membrane blebbing, and the formation of apoptotic bodies, which are cleared by phagocytes without inducing an inflammatory response. Necrosis, on the other hand, is a form of uncontrolled cell death resulting from acute injury, leading to cell swelling, lysis, and the release of cellular contents, which can trigger inflammation.[8] In the context of cancer therapy, inducing apoptosis is generally preferred as it is a "cleaner" and more controlled form of cell death that avoids the potentially harmful inflammatory effects associated with necrosis. The choice between apoptosis and necrosis can be influenced by the experimental conditions of photothermal therapy.

Q4: Can antioxidants be used to mitigate IR-825 phototoxicity?

A4: Yes, antioxidants can potentially reduce the phototoxicity of IR-825, which is often mediated by the generation of ROS. Antioxidants like N-acetylcysteine (NAC) and Vitamin E can neutralize these reactive species, thereby protecting cells from oxidative damage.[9][10] The effectiveness of an antioxidant will depend on its concentration, its ability to reach the site of ROS production, and the specific experimental conditions.[11][12][13][14]

Troubleshooting Guides

In Vitro Experiments

Issue 1: High background cytotoxicity in the dark (without NIR irradiation).

• Possible Cause: The concentration of free IR-825 or the nanoparticle formulation itself may be cytotoxic.

• Troubleshooting Steps:

  • Perform a Dose-Response Curve: Determine the IC50 value of your IR-825 formulation in the dark to identify a non-toxic concentration range for your experiments.

  • Optimize Nanoparticle Formulation: If using a nanoparticle carrier, ensure the components of the nanoparticle itself are biocompatible and not contributing to the toxicity.

  • Purify the Formulation: Remove any unencapsulated (free) IR-825 from your nanoparticle suspension through methods like dialysis or centrifugation.

Issue 2: Inconsistent results in cytotoxicity assays (e.g., MTT, LDH).

• Possible Cause: Interference of IR-825 or nanoparticles with the assay reagents. For example, the color of IR-825 or the scattering properties of nanoparticles can affect absorbance readings in colorimetric assays.

• Troubleshooting Steps:

  • Include Proper Controls: Run controls with IR-825 or nanoparticles in cell-free media to measure any background absorbance.

  • Centrifuge Plates: Before reading the absorbance in an MTT assay, centrifuge the plate and carefully remove the supernatant containing the nanoparticles to avoid interference with the formazan (B1609692) crystals.

  • Use an Alternative Assay: Consider using a different cytotoxicity assay that is less prone to interference, such as a fluorescence-based assay with a dye that does not overlap with the spectral properties of IR-825.

Issue 3: Aggregation or precipitation of IR-825 in culture media.

• Possible Cause: IR-825 is a hydrophobic dye with poor aqueous solubility.[2]

• Troubleshooting Steps:

  • Use a Co-solvent: Dissolve IR-825 in a small amount of an organic solvent like dimethyl sulfoxide (B87167) (DMSO) before diluting it in aqueous media.[15] Ensure the final concentration of the organic solvent is non-toxic to your cells.

  • Incorporate a Solubilizing Agent: Agents like urea (B33335) can help to improve the solubility and reduce the aggregation of dyes in aqueous solutions.[2]

  • Encapsulate in Nanoparticles: As mentioned in the FAQs, nanoparticle formulation is an effective way to improve the solubility and stability of IR-825 in aqueous environments.

In Vivo Experiments

Issue 1: Signs of systemic toxicity in animal models (e.g., weight loss, lethargy).

• Possible Cause: The administered dose of the IR-825 formulation is too high, or the formulation exhibits off-target toxicity.

• Troubleshooting Steps:

  • Conduct a Dose-Escalation Study: Determine the maximum tolerated dose (MTD) and the no-observed-adverse-effect-level (NOAEL) of your formulation. Start with lower doses and gradually increase them while monitoring for signs of toxicity.

  • Analyze Biodistribution: Quantify the accumulation of your IR-825 formulation in major organs (e.g., liver, spleen, kidneys, lungs) to understand its distribution profile and identify potential sites of off-target accumulation.[3][7][16][17][18]

  • Perform Histopathological Analysis: After the study, collect major organs for histological examination to identify any signs of tissue damage or inflammation.[1][9][17][19][20][21][22]

Issue 2: Inconsistent therapeutic efficacy in photothermal or photodynamic therapy.

• Possible Cause: Poor accumulation of the IR-825 formulation at the target site, or insufficient light delivery.

• Troubleshooting Steps:

  • Optimize Targeting Strategy: If using targeted nanoparticles, ensure the targeting ligand has a high affinity and specificity for its receptor.

  • Image Biodistribution: Use in vivo imaging techniques to visualize the accumulation of your IR-825 formulation at the target site over time to determine the optimal time for light irradiation.

  • Calibrate Light Source: Ensure the wavelength and power density of your NIR laser are appropriate for activating IR-825 and are delivered accurately to the target tissue.

Data Presentation

Table 1: In Vitro Cytotoxicity (IC50) of Nanoparticle Formulations

Nanoparticle Formulation	Cancer Cell Line	IC50 (µg/mL)	Assay	Reference
Platinum Nanocatalysts	HeLa	53.74	4PL Regression	[23]
Platinum Nanocatalysts	DU-145	75.07	4PL Regression	[23]
ZnO Nanoparticles	MCF7	Varies by formulation	MTT	[24]
Pyridazine Derivatives	MDA-MB-231	0.99	Not Specified	[8]
Pyridazine Derivatives	T-47D	0.43	Not Specified	[8]
Oleoyl-Hybrids	HTB-26 (Breast)	10-50 µM	Crystal Violet	[25]
Oleoyl-Hybrids	PC-3 (Pancreatic)	10-50 µM	Crystal Violet	[25]
Oleoyl-Hybrids	HepG2 (Liver)	10-50 µM	Crystal Violet	[25]

Note: IC50 values are highly dependent on the specific nanoparticle formulation, cell line, and assay conditions. The values presented are for illustrative purposes.

Table 2: In Vivo Biodistribution of Nanoparticles in Mice (% Injected Dose per Gram of Tissue)

Nanoparticle Type	Organ	Time Point	%ID/g (mean ± SD)	Reference
Iron Oxide Nanoparticles	Liver	24 hours	~17.56	[7]
Iron Oxide Nanoparticles	Spleen	24 hours	~12.1	[7]
Iron Oxide Nanoparticles	Kidney	24 hours	~3.1	[7]
Iron Oxide Nanoparticles	Lungs	24 hours	~2.8	[7]
Gold Nanoparticles (20 nm)	Liver	1 day	High	[11]
Gold Nanoparticles (20 nm)	Spleen	1 day	Moderate	[11]
Gold Nanoparticles (50 nm)	Spleen	2 days	Significant	[1]

Note: Biodistribution is highly dependent on nanoparticle size, surface chemistry, and route of administration.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treatment: Prepare serial dilutions of the IR-825 formulation in culture medium. Replace the existing medium with 100 µL of the treatment medium. Include untreated cells as a negative control and a vehicle control if a solvent like DMSO is used.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control. Plot cell viability against the concentration of the IR-825 formulation to determine the IC50 value.

Protocol 2: In Vivo Acute Phototoxicity Study in Rodents (Adapted from OECD Guideline 432)[26][27]

• Animal Model: Use a suitable rodent model, such as Sprague-Dawley rats.

• Dose Administration: Administer the IR-825 formulation systemically (e.g., intravenously or intraperitoneally) at various dose levels. Include a vehicle control group.

• Irradiation: At the time of peak plasma or tissue concentration of the IR-825 formulation, anesthetize the animals and irradiate a shaved area of their back with a non-erythemal dose of UVA light (e.g., 10-20 J/cm²).[26] A non-irradiated site on the same animal can serve as an internal control.

• Observation: Observe the animals for signs of skin irritation (erythema and edema) at the irradiated and non-irradiated sites at 24, 48, and 72 hours post-irradiation.[26]

• Scoring: Score the skin reactions based on a standardized scale (e.g., Draize scale).

• Histopathology: At the end of the observation period, collect skin samples from the irradiated and non-irradiated sites for histopathological examination to assess for signs of cellular damage.

Protocol 3: Western Blot for Caspase-3 Cleavage

• Sample Preparation: After treatment (e.g., IR-825 plus NIR irradiation), lyse the cells in RIPA buffer containing protease inhibitors. Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for cleaved caspase-3 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. The presence of a band at ~17-19 kDa indicates cleaved, active caspase-3.

Mandatory Visualization

Caption: Experimental workflow for assessing IR-825 toxicity.

Caption: Signaling pathways in IR-825-mediated phototoxic apoptosis.

References

• 1. Histopathology of the Liver, Kidney, and Spleen of Mice Exposed to Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reactive oxygen species - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Western Blot Protocol for Caspase 3 Antibody (NB500-210): Novus Biologicals [novusbio.com]
• 6. Immunodetection of caspase-3 by Western blot using glutaraldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nanoparticle biodistribution coefficients: A quantitative approach for understanding the tissue distribution of nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mattek.com [mattek.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Effect of N-acetylcysteine on UVB-induced apoptosis and DNA repair in human and mouse keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. kns.org [kns.org]
• 15. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 16. Quantification and Biodistribution of Iron Oxide Nanoparticles in the Primary Clearance Organs of Mice using T1 Contrast for Heating - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantitative Assessment of Nanoparticle Biodistribution by Fluorescence Imaging, Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Biodistribution Analysis of Peptide-Coated Magnetic Iron Nanoparticles: A Simple and Quantitative Method - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ijichthyol.org [ijichthyol.org]
• 20. Evaluation of the skin phototoxicity of systemically administered pharmaceuticals in Sprague–Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. tandfonline.com [tandfonline.com]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 26. researchgate.net [researchgate.net]

Technical Support Center: Enhancing IR-825 Photothermal Conversion Efficiency

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the photothermal conversion efficiency (PCE) of IR-825 for experimental applications.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: IR-825 Nanoparticle Formulation & Characterization

Q1: I am experiencing low loading efficiency of IR-825 in my polymeric nanoparticles. What are the possible causes and solutions?

A1: Low drug loading efficiency is a common challenge. Here are several potential causes and troubleshooting steps:

• Poor Drug-Polymer Interaction: IR-825 may have limited affinity for the polymer matrix.

  • Solution: Consider modifying the polymer with functional groups that can interact with IR-825. For instance, if using PLGA, the choice of lactide to glycolide (B1360168) ratio can influence drug encapsulation.

• Suboptimal Formulation Parameters: The ratio of drug to polymer, solvent selection, and mixing speed can significantly impact loading.

  • Solution: Systematically optimize the drug-to-polymer ratio. A general starting point is a 1:5 to 1:10 w/w ratio of IR-825 to polymer. Ensure the chosen organic solvent effectively dissolves both the polymer and IR-825. For nanoprecipitation, rapid and efficient mixing is crucial; for emulsion-based methods, optimize sonication or homogenization parameters.[1][2][3][4][5]

• Premature Drug Precipitation: The drug may precipitate out of the organic phase before nanoparticle formation is complete.

  • Solution: Ensure the organic phase is not oversaturated. You can try decreasing the initial drug concentration or selecting a solvent system where IR-825 has slightly lower, but adequate, solubility to slow down precipitation.[1]

Q2: My IR-825 loaded nanoparticles are aggregating. How can I prevent this?

A2: Nanoparticle aggregation can compromise stability and in vivo performance. Here are some strategies to prevent it:

• Insufficient Surface Stabilization: The nanoparticles may lack sufficient surface charge or steric hindrance to prevent aggregation.

  • Solution: Incorporate a stabilizer in your formulation. For polymeric nanoparticles, polyethylene (B3416737) glycol (PEG) is a common choice to provide a "stealth" layer and improve stability. Surfactants can also be used, but their concentration should be optimized to avoid toxicity.[6][7][8]

• High Nanoparticle Concentration: Concentrated nanoparticle suspensions are more prone to aggregation.

  • Solution: Work with optimal nanoparticle concentrations. If a high concentration is necessary, ensure the formulation includes adequate stabilizers.

• Improper Storage Conditions: Temperature and pH fluctuations can induce aggregation.

  • Solution: Store nanoparticle suspensions at recommended temperatures (often 4°C) and in a buffer system that maintains a stable pH.

Section 2: Photothermal Conversion Efficiency (PCE) Measurement

Q3: My calculated photothermal conversion efficiency (PCE) for IR-825 is unexpectedly low. What are the common pitfalls and how can I improve my measurements?

A3: Inaccurate or low PCE values can arise from several experimental factors. Consider the following:

• IR-825 Aggregation: In aqueous solutions, IR-825 molecules can form aggregates, which leads to fluorescence quenching and a reduction in photothermal conversion.

  • Solution: Encapsulating IR-825 within nanoparticles is a highly effective way to prevent aggregation and enhance its stability and PCE.[9][10] Formulations like liposomal ICG have shown to maximize photothermal effects by controlling the dye's dispersity.[11]

• Photobleaching: Prolonged or high-intensity laser exposure can lead to the degradation of IR-825, reducing its ability to absorb light and generate heat.

  • Solution: Optimize the laser power and irradiation time. Use the minimum power and duration necessary to achieve the desired temperature increase. Encapsulation can also enhance the photostability of IR-825.[12]

• Inaccurate Temperature Measurement: Improper placement of the temperature probe or limitations of the measurement device can lead to erroneous readings.

  • Solution: Ensure the temperature probe is fully submerged in the sample and not in direct contact with the laser beam. For more accurate and non-invasive measurements, consider using a thermal imaging camera.[13][14]

• Incorrect Calculation Parameters: Errors in measuring the laser power, sample absorbance, or the heat transfer coefficient of the system will lead to an incorrect PCE value.

  • Solution: Carefully calibrate your laser power meter. Accurately measure the absorbance of your sample at the excitation wavelength. Follow a standardized protocol for calculating the heat transfer coefficient from the cooling curve of your sample.[13][14][15][16]

Q4: How does the choice of laser wavelength and power affect the photothermal efficiency?

A4: The laser parameters are critical for effective photothermal therapy.

• Wavelength: The laser wavelength should ideally match the maximum absorption peak of your IR-825 formulation. For IR-825, this is typically in the near-infrared (NIR) region, around 808 nm. Using a laser with a wavelength that is not well-matched to the absorbance spectrum will result in poor light absorption and low heat generation.[17][18][19][20][21]

• Power: Higher laser power will generally lead to a faster temperature increase. However, excessively high power can cause rapid photobleaching of IR-825 and may damage surrounding healthy tissues. It is crucial to optimize the laser power to achieve a therapeutic temperature (typically 42-50°C) at the target site without causing unnecessary damage.[17][19][22]

Experimental Protocols

Protocol 1: Synthesis of IR-825-Loaded PLGA Nanoparticles (Single Emulsion-Solvent Evaporation Method)

This protocol provides a general guideline for encapsulating IR-825 into Poly(lactic-co-glycolic acid) (PLGA) nanoparticles.[5][23][24]

Materials:

• IR-825

• PLGA (e.g., 50:50 lactide:glycolide ratio)

• Dichloromethane (DCM) or Ethyl Acetate

• Poly(vinyl alcohol) (PVA) solution (e.g., 2% w/v in deionized water)

• Deionized water

• Magnetic stirrer

• Probe sonicator or homogenizer

• Rotary evaporator

Procedure:

• Organic Phase Preparation: Dissolve a known amount of PLGA and IR-825 in an organic solvent (e.g., DCM). A typical starting ratio is 1 mg of IR-825 to 10 mg of PLGA in 1 mL of DCM.

• Emulsification: Add the organic phase to a larger volume of aqueous PVA solution (e.g., 1 mL of organic phase to 5 mL of 2% PVA solution) under vigorous stirring.

• Sonication/Homogenization: Immediately sonicate or homogenize the mixture to form a stable oil-in-water (o/w) emulsion. Sonication parameters (e.g., power, time) should be optimized to achieve the desired nanoparticle size.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours or use a rotary evaporator to remove the organic solvent.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension to pellet the nanoparticles.

• Washing: Resuspend the nanoparticle pellet in deionized water and centrifuge again. Repeat this washing step 2-3 times to remove residual PVA and unencapsulated IR-825.

• Lyophilization (Optional): For long-term storage, the purified nanoparticles can be lyophilized.

Protocol 2: Measurement of Photothermal Conversion Efficiency (PCE)

This protocol outlines the steps to calculate the PCE of an IR-825 solution or nanoparticle suspension.[13][14][15][16]

Equipment:

• NIR Laser (e.g., 808 nm)

• Quartz cuvette

• Temperature probe (thermocouple or fiber optic) or thermal imaging camera

• Magnetic stirrer (optional, for homogenous heating)

• Data logger or software to record temperature over time

Procedure:

• Sample Preparation: Place a known volume and concentration of the IR-825 sample in a quartz cuvette.

• Baseline Temperature: Record the initial temperature of the solution until it stabilizes (T_amb).

• Laser Irradiation: Irradiate the sample with the NIR laser at a fixed power. Continuously record the temperature of the solution until it reaches a steady-state maximum temperature (T_max).

• Cooling Phase: Turn off the laser and continue to record the temperature as the solution cools down to the ambient temperature.

• PCE Calculation: The PCE (η) is calculated using the following formula:

  η = [hA(T_max - T_amb) - Q_s] / [I(1 - 10^(-Aλ))]

  Where:

  • h is the heat transfer coefficient.

  • A is the surface area of the container.

  • T_max is the maximum steady-state temperature.

  • T_amb is the ambient temperature.

  • Q_s is the heat absorbed by the solvent (can be determined by irradiating the solvent alone).

  • I is the incident laser power.

  • Aλ is the absorbance of the sample at the laser wavelength.

  The term hA can be determined from the cooling phase data by plotting -ln(θ) versus time, where θ = (T - T_amb) / (T_max - T_amb). The slope of the linear fit of this plot is equal to hA / (m * C_p), where 'm' is the mass of the solution and 'C_p' is the specific heat capacity of the solvent.

Data Presentation

Table 1: Troubleshooting Guide for Low IR-825 Loading Efficiency

Problem	Potential Cause	Recommended Solution
Low Drug Loading	Poor drug-polymer compatibility	Modify polymer or choose a different polymer.
Suboptimal formulation parameters	Optimize drug-to-polymer ratio, solvent, and mixing.
Premature drug precipitation	Decrease initial drug concentration.
Nanoparticle Aggregation	Insufficient surface stabilization	Add stabilizers like PEG or surfactants.
High nanoparticle concentration	Work with more dilute suspensions.
Improper storage	Store at recommended temperature and pH.

Table 2: Key Parameters for PCE Measurement and Optimization

Parameter	Importance	Optimization Strategy
Laser Wavelength	Must match the absorbance peak of IR-825.	Use a laser with a wavelength as close to the λmax of your IR-825 formulation as possible (typically ~808 nm).
Laser Power	Influences heating rate and potential for photobleaching.	Use the minimum power required to reach the therapeutic temperature range to avoid photobleaching and off-target damage.
IR-825 Concentration	Affects light absorption and heat generation.	Optimize the concentration to achieve sufficient light absorption without causing significant light scattering or inner filter effects.
Encapsulation	Prevents aggregation and enhances stability.	Formulate IR-825 into nanoparticles to improve its photothermal performance.

Visualizations

Caption: Workflow for optimizing IR-825 photothermal conversion efficiency.

Caption: Cellular signaling pathways activated by photothermal therapy.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization of Nanoparticles for Smart Drug Delivery: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Prevention of the Aggregation of Nanoparticles during the Synthesis of Nanogold-Containing Silica Aerogels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Enhancing the Stability and Photothermal Conversion Efficiency of ICG by Pillar[5]arene-Based Host-Guest Interaction [frontiersin.org]
• 10. Medical Applications and Advancement of Near Infrared Photosensitive Indocyanine Green Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Liposomal Indocyanine Green for Enhanced Photothermal Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Indocyanine green derived carbon dots with significantly enhanced properties for efficient photothermal therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Standardization of Methodology of Light-to-Heat Conversion Efficiency Determination for Colloidal Nanoheaters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A general methodology to measure the light-to-heat conversion efficiency of solid materials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Understanding the Role of NIR Laser Power and Wavelength in Tuning the Photothermal Transduction Efficiency of Gold Nanosystems in Biomedical Applications | Indian Journal of Pure & Applied Physics (IJPAP) [or.niscpr.res.in]
• 18. Dual Wavelength Stimulation of Polymeric Nanoparticles for Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Optimization of Photothermal Therapy Treatment Effect under Various Laser Irradiation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Photothermal Effects of High-Energy Photobiomodulation Therapies: An In Vitro Investigation [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. Advances in Nanomaterial-Mediated Photothermal Cancer Therapies: Toward Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. sigmaaldrich.com [sigmaaldrich.com]
• 24. researchgate.net [researchgate.net]

correcting for autofluorescence in IR-825 imaging

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals correct for autofluorescence in IR-825 imaging experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during IR-825 imaging.

Problem: High background signal obscuring the IR-825 signal.

Possible Cause	Suggested Solution
Autofluorescence from biological tissue	Endogenous fluorophores such as collagen, elastin, NADH, and lipofuscin can emit in the near-infrared spectrum.[1][2][3] Implement correction methods like spectral unmixing or background subtraction.[4][5] Consider optimizing imaging parameters, such as excitation and emission wavelengths, to minimize autofluorescence excitation.
Autofluorescence from diet (in preclinical studies)	Standard rodent chow containing chlorophyll (B73375) can be a significant source of near-infrared autofluorescence.[6] Switch to a purified, chlorophyll-free diet for at least two weeks before imaging to reduce background signal from the gastrointestinal tract.[6]
Non-specific binding of IR-825	Optimize the concentration of the IR-825 conjugate and washing steps to reduce non-specific binding.[7] Include a control group with an unconjugated dye to assess non-specific uptake.
Imaging medium fluorescence	Phenol (B47542) red in cell culture media is fluorescent.[8] Use phenol red-free media or an optically clear buffered saline solution during imaging.[7]
Imaging vessel fluorescence	Plastic-bottom dishes can exhibit high fluorescence.[7] Switch to glass-bottom dishes or plates specifically designed for fluorescence imaging.[7]

Problem: Difficulty distinguishing between IR-825 signal and autofluorescence.

Possible Cause	Suggested Solution
Spectral overlap between IR-825 and autofluorescence	Characterize the emission spectra of both the IR-825 dye and the autofluorescence in your specific sample. Use this information for spectral unmixing to separate the two signals.[9] Select imaging filters that maximize the signal from IR-825 while minimizing the collection of autofluorescence.
Low IR-825 signal-to-background ratio	Increase the concentration of the IR-825 probe, if possible, without causing toxicity or quenching effects. Optimize the excitation power and detector gain to enhance the IR-825 signal, but be mindful of photobleaching.

Frequently Asked Questions (FAQs)

1. What is autofluorescence and why is it a problem in IR-825 imaging?

Autofluorescence is the natural emission of light by biological structures when they are excited by light.[10] In IR-825 imaging, endogenous molecules in the tissue, such as collagen, elastin, and certain metabolic cofactors, can fluoresce in the same spectral region as IR-825, creating a background signal that can obscure the specific signal from the dye and reduce the overall sensitivity and accuracy of the imaging experiment.[1][11][2][3]

2. What are the primary sources of autofluorescence in near-infrared imaging?

The primary sources of autofluorescence in biological tissues in the near-infrared range include:

• Endogenous Fluorophores: Molecules like collagen, elastin, flavins, and lipofuscin have broad emission spectra that can extend into the near-infrared region.[1][11][2][3]

• Dietary Components: In preclinical animal studies, chlorophyll from standard rodent chow is a major contributor to autofluorescence in the gastrointestinal tract.[6]

3. How can I reduce autofluorescence before I even acquire my images?

You can minimize autofluorescence through careful experimental design:

• Animal Diet: For in vivo studies, switching to a purified, chlorophyll-free diet can significantly reduce gut autofluorescence.[6]

• Wavelength Selection: If your imaging system allows, choose excitation and emission wavelengths that maximize the signal from IR-825 while minimizing the excitation of known autofluorescent species in your sample.

• Sample Preparation: For ex vivo tissue sections, certain fixatives can increase autofluorescence.[9] Consider testing different fixation methods.

4. What is spectral unmixing and how can it help with autofluorescence?

Spectral unmixing is a powerful image processing technique that separates the signals from multiple fluorophores, including autofluorescence, based on their unique emission spectra.[4][12][13][14] By acquiring images at multiple emission wavelengths, you can generate a "spectral signature" for both IR-825 and the autofluorescence. An algorithm then mathematically separates these signatures, creating a "clean" image of the IR-825 signal.[12]

5. What is background subtraction and when should I use it?

Background subtraction is a simpler method where an image of an unstained sample (or a region of interest within the stained sample that does not contain the target) is acquired and its average intensity is subtracted from the experimental image.[5][15][16] This method is most effective when the autofluorescence is relatively uniform across the sample.

6. What are some common artifacts I should be aware of in IR-825 fluorescence imaging?

Besides autofluorescence, other common artifacts can include:

• Motion Artifacts: Patient or animal movement during image acquisition can cause blurring.[17]

• Photobleaching: Prolonged exposure to excitation light can lead to a decrease in the IR-825 signal.

• Scattering: Light scattering within the tissue can reduce image resolution and contrast.

• Detector Noise: Electronic noise from the imaging system can add a grainy appearance to the images.

• Sample Preparation Artifacts: Air bubbles or crushing of the sample can distort the image.[18]

Quantitative Data

Table 1: Spectral Properties of IR-825 and Common Endogenous Fluorophores.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Notes
IR-825	~810	~830	Near-infrared dye.[19]
Collagen	325 - 400	400 - 600	Broad emission that can tail into the NIR region.[2][3]
Elastin	350 - 450	420 - 520	Broad emission spectrum.[10]
NADH	~340	~450	Primarily in the visible range, but its tail can contribute to background.[3]
Flavins (FAD)	~450	~525	Broad spectra that can overlap with other fluorophores.[3]
Lipofuscin	345 - 490	460 - 670	"Aging pigment" with very broad emission.[10]
Chlorophyll (from diet)	~410 and ~660	~670 and tailing into NIR	Significant source of autofluorescence in preclinical imaging.[6]

Experimental Protocols

Protocol 1: Spectral Unmixing for Autofluorescence Correction in ImageJ/FIJI

This protocol provides a general workflow for performing spectral unmixing using plugins available in ImageJ/FIJI, such as the LUMoS plugin.[12]

• Acquire a Spectral Image Stack:

  • For your experimental sample containing IR-825, acquire a series of images at different emission wavelengths (a lambda stack).

  • It is also highly recommended to acquire a spectral image stack of an unstained control sample to capture the autofluorescence spectrum.

• Install the Spectral Unmixing Plugin:

  • In FIJI, navigate to Help > Update....

  • Click on Manage update sites and select the appropriate spectral unmixing plugin update site (e.g., "LUMoS").[12]

  • Restart FIJI.

• Run the Spectral Unmixing Plugin:

  • Open your spectral image stack.

  • Go to Plugins and select the installed spectral unmixing plugin (e.g., LUMoS Spectral Unmixing).

  • The plugin will prompt you to enter the number of distinct fluorescent signals you want to separate. Enter a number that includes IR-825 and the major autofluorescence components. You can often treat autofluorescence as a single additional "fluorophore".

• Define the Spectra (if required by the plugin):

  • Some plugins may require you to define the emission spectra for each component. You can do this by:

    • Opening the spectral image of your unstained control and using a region of interest (ROI) to measure the average autofluorescence spectrum.

    • Similarly, in a region of your experimental image with a strong IR-825 signal and low background, measure the IR-825 spectrum.

    • Load these measured spectra into the plugin.

• Execute the Unmixing:

  • The plugin will process the image stack and generate a new stack where each channel corresponds to one of the separated fluorescent signals.

• Analyze the Unmixed Image:

  • The channel corresponding to the IR-825 spectrum will represent the autofluorescence-corrected signal.

Protocol 2: Background Subtraction using an Unstained Control

This protocol describes a basic background subtraction method.

• Prepare Samples:

  • Prepare your experimental samples stained with IR-825.

  • Prepare an identical set of control samples that are not stained with IR-825 but have undergone all other processing steps.

• Image Acquisition:

  • Using the exact same imaging parameters (e.g., excitation wavelength, exposure time, gain), acquire an image of a representative unstained control sample. This will be your "background" image.

  • Acquire images of your experimental samples.

• Image Processing (e.g., in ImageJ/FIJI):

  • Open both the experimental image and the background image.

  • Go to Process > Image Calculator....

  • Select the experimental image as 'Image1' and the background image as 'Image2'.

  • Choose the 'Subtract' operation.

  • The resulting image will have the average autofluorescence signal removed.

Visualizations

Caption: Workflow for correcting autofluorescence in IR-825 imaging.

References

• 1. Autofluorescence Spectroscopy and Imaging: A Tool for Biomedical Research and Diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. imagej.net [imagej.net]
• 5. resources.revvity.com [resources.revvity.com]
• 6. youtube.com [youtube.com]
• 7. Background in Fluorescence Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 9. microscopyfocus.com [microscopyfocus.com]
• 10. researchgate.net [researchgate.net]
• 11. Fluorescence lifetime spectroscopy of tissue autofluorescence in normal and diseased colon measured ex vivo using a fiber-optic probe - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LUMoS Spectral Unmixing [imagej.net]
• 13. youtube.com [youtube.com]
• 14. Stowers ImageJ Plugins [research.stowers.org]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]
• 17. radiopaedia.org [radiopaedia.org]
• 18. Learn To Minimize Artifacts In Fluorescence Microscopy [expertcytometry.com]
• 19. IR-825，IR825-陕西新研博美生物科技有限公司 [xinyanbm.com]

Technical Support Center: Scaling Up IR-825 Nanoparticle Synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals involved in scaling up the synthesis of IR-825 nanoparticles.

Frequently Asked Questions (FAQs)

Q1: Why do the characteristics of my IR-825 nanoparticles, such as size and polydispersity, change when I scale up the synthesis from lab-scale to a larger batch?

A1: The transition from a small, controlled laboratory environment to larger-scale production introduces significant challenges in maintaining consistency.[1] Processes that are effective on a small scale may not translate directly to larger volumes due to altered reaction kinetics, heat transfer, and mass transfer properties.[1] Achieving uniform mixing and temperature control in larger reactors is more complex, which can lead to variations in particle size, distribution, and surface properties.[1][2]

Q2: What are the primary causes of nanoparticle aggregation during the scale-up process?

A2: Nanoparticle aggregation during scale-up is often due to a disruption of colloidal stability.[3] This can be caused by several factors, including insufficient mixing leading to localized areas of high particle concentration, changes in pH, or an inadequate concentration of stabilizing or capping agents for the increased surface area.[4][5] The interaction between nanoparticles can lead to the formation of larger clusters, reducing the effective surface area and diminishing their desired properties.[5][6]

Q3: How can I improve the final yield and encapsulation efficiency of IR-825 in my scaled-up synthesis?

A3: Improving yield and encapsulation efficiency requires careful process optimization. Inefficiencies in the reaction, such as incomplete precipitation or loss of material during purification, can significantly reduce yield.[1] For encapsulation, the ratio of the core material (e.g., polymer, lipid) to the IR-825 dye is critical. This ratio may need to be re-optimized at a larger scale. Techniques like controlled, slow addition of one phase to another can prevent premature precipitation of the dye and improve its incorporation into the nanoparticles.[7]

Q4: What are the most critical process parameters to monitor and control during scale-up?

A4: Precise control over several parameters is crucial for a successful and reproducible scale-up. Key parameters include temperature, pH, mixing speed and method, and the concentration of reactants and stabilizers.[2][8] Even minor fluctuations in these variables can significantly impact the final nanoparticle characteristics, such as size, charge, and stability.[8] Implementing robust process analytical technology (PAT) can help in monitoring these parameters in real-time.

Q5: My IR-825 nanoparticles are stable in initial tests but degrade or aggregate during storage. What can I do?

A5: Long-term stability is a common challenge, as sensitive components like IR-825 can be prone to degradation.[9][10] The choice of nanoparticle matrix is important for protecting the dye.[11] For storage, it is essential to find the optimal conditions, which may include refrigeration or freezing. Lyophilization (freeze-drying) with appropriate cryoprotectants is a common strategy to improve the long-term stability of nanoparticle formulations.

Troubleshooting Guide

Problem 1: High Polydispersity Index (PDI) in Scaled-Up Batch

• Potential Causes:

  • Inconsistent Mixing: In larger volumes, achieving uniform energy dissipation is difficult, leading to zones with different mixing efficiencies. This results in a broad particle size distribution.[1]

  • Temperature and pH Gradients: Non-uniform temperature or pH within the reactor can cause different rates of nucleation and particle growth in different locations.[2][8]

  • Inadequate Reagent Addition: If reagents are added too quickly or not into an area of good mixing, it can lead to localized high concentrations and uncontrolled precipitation.

• Recommended Solutions:

  • Optimize Mixing System: Transition from simple magnetic stirring to overhead mechanical stirrers, or explore more advanced systems like microfluidics or T-junction mixers that offer better control over mixing at a larger scale.[3]

  • Implement Strict Process Control: Use jacketed reactors for precise temperature regulation and install calibrated pH probes for continuous monitoring and automated adjustment.

  • Controlled Reagent Addition: Employ syringe pumps or peristaltic pumps to ensure a slow, constant, and controlled addition of precursor solutions.

Problem 2: Low or Inconsistent IR-825 Encapsulation Efficiency

• Potential Causes:

  • Suboptimal Formulation Ratios: The ideal ratio of polymer/lipid to IR-825 may change with scale due to different mixing dynamics.

  • Premature IR-825 Precipitation: The hydrophobic IR-825 dye may precipitate out of the organic solvent before being encapsulated if the solvent polarity changes too rapidly.

  • Loss During Purification: Aggressive purification methods, such as high-speed centrifugation or certain types of filtration, can lead to the loss of encapsulated dye or the nanoparticles themselves.

• Recommended Solutions:

  • Re-evaluate Formulation: Perform a Design of Experiments (DoE) at the pilot scale to identify the optimal concentrations and ratios of all components.

  • Solvent System Optimization: Ensure IR-825 remains fully dissolved in the organic phase before mixing. Consider using a solvent system that allows for a more gradual change in polarity during the nanoprecipitation process.

  • Gentle Purification: Utilize methods like tangential flow filtration (TFF) or dialysis for purification, which are generally gentler and more scalable than repeated centrifugation and resuspension.[7]

Data Presentation

Table 1: Impact of Critical Synthesis Parameters on Nanoparticle Properties

Parameter	Effect on Particle Size	Effect on Stability & PDI	Considerations for Scale-Up
pH	Can significantly alter size by affecting the surface charge of polymers or lipids.[8]	Critical for stability; moving away from the isoelectric point generally increases electrostatic repulsion and stability.[8]	pH gradients are more likely in large vessels; requires robust buffering and monitoring.
Temperature	Affects solvent properties and reaction kinetics; higher temperatures can lead to smaller particles but also potential degradation.[2]	Can influence the final arrangement of stabilizing molecules on the nanoparticle surface.	Maintaining uniform temperature is challenging; jacketed reactors are recommended.
Reactant Concentration	Higher concentrations can lead to larger particles due to increased aggregation before stabilization.[8]	High concentrations can overwhelm the stabilizer, leading to aggregation and high PDI.	Precise control over addition rates is needed to avoid localized high concentrations.
Mixing Speed/Method	Higher energy mixing generally produces smaller particles.	Uniform mixing is key to a narrow size distribution (low PDI).[1]	Lab-scale magnetic stirring does not scale linearly; mechanical stirrers or flow-based systems are necessary.[3]

Table 2: Comparison of Synthesis Techniques: Lab vs. Industrial Scale

Characteristic	Laboratory-Scale Approach	Scale-Up Challenge	Recommended Scale-Up Solution
Mixing	Magnetic Stirrer, Vortexing	Non-uniform shear forces, dead zones.[1]	Overhead mechanical stirrers, in-line static mixers, microfluidic reactors.[3]
Solvent Removal	Rotary Evaporator	Inefficient and slow for large volumes.	Tangential Flow Filtration (TFF), thin-film evaporation systems.
Purification	Centrifugation, Dialysis	Time-consuming, potential for product loss, difficult to automate.[3]	Tangential Flow Filtration (TFF), size exclusion chromatography.
Sterilization	Syringe Filtration (0.22 µm)	Not feasible for large volumes, potential for filter clogging.	Terminal sterilization (if product is stable), aseptic processing in a controlled environment.

Experimental Protocols

General Protocol for Synthesis of IR-825-Loaded Polymeric Nanoparticles via Nanoprecipitation

This protocol provides a general framework. Specific concentrations, solvents, and polymers must be optimized for your specific application.

• Preparation of the Organic Phase:

  • Dissolve an appropriate amount of a biodegradable polymer (e.g., PLGA, PCL) in a water-miscible organic solvent (e.g., acetone, acetonitrile).

  • Once the polymer is fully dissolved, add the desired amount of IR-825 dye to this solution.

  • Ensure complete dissolution, using gentle sonication if necessary, to form a clear solution.

• Preparation of the Aqueous Phase:

  • Prepare an aqueous solution containing a stabilizing agent (e.g., Pluronic F127, PVA).

  • Filter the solution through a 0.45 µm filter to remove any particulates.

• Nanoparticle Formation:

  • Using a syringe pump for precise control, add the organic phase dropwise into the aqueous phase under constant, vigorous stirring. The rate of addition and stirring speed are critical parameters to control particle size.

  • A milky, colloidal suspension should form immediately as the nanoparticles self-assemble.

• Solvent Evaporation:

  • Leave the suspension stirring in a fume hood for several hours (or overnight) to allow the organic solvent to evaporate completely. A rotary evaporator can be used to expedite this step, but care must be taken to avoid excessive foaming.

• Purification and Concentration:

  • To remove unencapsulated IR-825 and excess stabilizer, purify the nanoparticle suspension.

  • For lab scale, this can be done via ultracentrifugation and resuspension in deionized water.

  • For larger scales, Tangential Flow Filtration (TFF) is a more efficient and scalable method.

• Characterization:

  • Size and PDI: Measure the hydrodynamic diameter and polydispersity index using Dynamic Light Scattering (DLS).[12]

  • Encapsulation Efficiency: Separate the nanoparticles from the aqueous medium. Dissolve the nanoparticles in a suitable solvent and measure the absorbance of IR-825 using a UV-Vis spectrophotometer to determine the amount of encapsulated dye. Compare this to the initial amount used.

Mandatory Visualizations

Caption: Workflow for scaling up nanoparticle synthesis.

Caption: Troubleshooting decision tree for nanoparticle aggregation.

Caption: Interplay of synthesis parameters and nanoparticle attributes.

References

• 1. neto-innovation.com [neto-innovation.com]
• 2. admin.mantechpublications.com [admin.mantechpublications.com]
• 3. ijsat.org [ijsat.org]
• 4. mdpi.com [mdpi.com]
• 5. Structural parameters of nanoparticles affecting their toxicity for biomedical applications: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Indocyanine Green-Loaded Nanoparticles for Image-Guided Tumor Surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. Assembly-enhanced indocyanine green nanoparticles for fluorescence imaging-guided photothermal therapy - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D4TB01604A [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. Indocyanine green-incorporating nanoparticles for cancer theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nanoparticle Size Distribution and Stability Assessment Using Asymmetric-Flow Field-Flow Fractionation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing IR-825 Excitation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of the near-infrared (NIR) dye IR-825 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal laser wavelength for exciting IR-825?

The optimal excitation wavelength for IR-825 is in the near-infrared range, typically around 808 nm to 810 nm. For photothermal therapy applications, an 808 nm laser is commonly used to irradiate tumors after injection of IR-825 nanoparticles.[1] One study also showed polarity-sensitive fluorescence at ~830 nm under 780 nm excitation.

Q2: What are the expected absorption and emission maxima for IR-825?

The absorption and emission maxima of IR-825 can vary depending on the solvent and its aggregation state. Generally, the absorption maximum is around 810 nm, and the emission maximum is approximately 830 nm. In aqueous solutions, aggregation can lead to shifts in the absorption spectrum.

Q3: How should I store IR-825?

For long-term storage (months to years), it is recommended to store IR-825 at -20°C, protected from light and moisture. For short-term storage (days to weeks), 0-4°C is acceptable. Stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month in sealed, light-protected containers.[2]

Q4: In which solvents is IR-825 soluble?

IR-825 is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, methanol, and N,N-dimethylformamide (DMF). Its solubility in aqueous solutions is limited, and it has a tendency to aggregate.

Photophysical Properties of IR-825 and Related Dyes

The following table summarizes key photophysical properties of IR-825 and the closely related dye IR-820. Data for IR-820 is provided as a reference due to the limited availability of specific quantitative data for IR-825 in various solvents.

Property	IR-825	IR-820 (in 10% FBS)	IR-820 (in Water)	Solvent	Reference
Absorption Max (λabs)	~810 nm	~793 nm	~650 nm	Varies
Emission Max (λem)	~830 nm	>1100 nm	~830 nm	Varies	[1]
Molar Extinction Coefficient (ε)	Data not available	Data not available	Data not available
Fluorescence Quantum Yield (Φf)	Data not available	2.521%	0.313%	[1]

Note: The photophysical properties of cyanine (B1664457) dyes like IR-825 are highly sensitive to their environment. The provided values should be considered as a general guide. It is recommended to experimentally determine these parameters under your specific experimental conditions.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with IR-825.

Problem 1: Weak or No Fluorescence Signal

Potential Cause	Suggested Solution
Suboptimal Laser Wavelength	Ensure your laser wavelength is well-matched with the absorption peak of IR-825 in your specific solvent. The optimal wavelength is typically around 808-810 nm.
Low Laser Power	The fluorescence intensity is dependent on the excitation power. Follow the protocol below to determine the optimal laser power for your setup.
Incorrect Filter Set	Use appropriate emission filters to collect the fluorescence signal while blocking scattered excitation light. The emission maximum is expected around 830 nm.
Dye Aggregation	IR-825 tends to aggregate in aqueous solutions, which can quench fluorescence. Prepare fresh solutions and consider using a small percentage of an organic solvent like DMSO to reduce aggregation.
Photobleaching	Prolonged exposure to high-intensity light can lead to irreversible photobleaching. Minimize exposure time and laser power. See the protocol for measuring and minimizing photobleaching.
Low Dye Concentration	Ensure you are using an appropriate concentration of IR-825. Perform a concentration titration to find the optimal range for your application.
Solvent Effects	The fluorescence quantum yield of IR-825 is highly dependent on the solvent. Test different solvents to find the one that provides the best signal for your experiment.

Problem 2: High Background Signal

Potential Cause	Suggested Solution
Autofluorescence	Although less prominent in the NIR region, some biological samples may exhibit autofluorescence. Image an unstained control sample to determine the background level.
Scattered Excitation Light	Ensure your emission filter effectively blocks the excitation wavelength.
Impure Solvents or Reagents	Use high-purity solvents and reagents to avoid fluorescent contaminants.

Problem 3: Signal Fades Quickly During Imaging (Photobleaching)

Potential Cause	Suggested Solution
High Laser Power	Use the lowest laser power that provides an adequate signal-to-noise ratio.
Long Exposure Times	Minimize the duration of light exposure by using the shortest possible exposure time and reducing the frequency of image acquisition in time-lapse experiments.
Presence of Oxygen	For in vitro experiments, consider using an oxygen scavenging system or an anti-fade mounting medium for fixed samples.

Experimental Protocols

Protocol 1: Preparation of IR-825 Solutions and Absorbance Measurement

Objective: To prepare IR-825 solutions and measure their absorbance to determine concentration.

Materials:

• IR-825 dye

• Dimethyl sulfoxide (DMSO), spectroscopic grade

• Ethanol, spectroscopic grade

• Deionized water

• Volumetric flasks

• Micropipettes

• UV-Vis spectrophotometer

• Cuvettes (1 cm path length)

Procedure:

• Prepare a Stock Solution: Accurately weigh a small amount of IR-825 powder and dissolve it in DMSO to prepare a stock solution of known concentration (e.g., 1 mM). Protect the solution from light.

• Prepare Working Solutions: Prepare a series of dilutions of the stock solution in the desired solvent (DMSO, ethanol, or water) to obtain a range of concentrations (e.g., 1 µM to 10 µM).

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up for at least 30 minutes.

• Blank Measurement: Fill a cuvette with the pure solvent that was used to prepare the working solutions. Place the cuvette in the spectrophotometer and record a baseline spectrum.

• Sample Measurement: Empty the cuvette, rinse it with the first working solution, and then fill it with the same solution. Place the cuvette in the spectrophotometer and record the absorbance spectrum from 600 nm to 900 nm.

• Repeat for all dilutions: Repeat step 5 for all prepared working solutions.

• Data Analysis: Determine the wavelength of maximum absorbance (λmax). Plot the absorbance at λmax versus the concentration of the solutions. According to the Beer-Lambert law, this plot should be linear. The slope of this line is the molar extinction coefficient (ε).

Protocol 2: Determination of Optimal Laser Wavelength and Power

Objective: To determine the optimal laser wavelength and power for maximizing the fluorescence signal of IR-825 while minimizing photobleaching.

Materials:

• IR-825 solution of known concentration

• Fluorescence microscope equipped with a tunable NIR laser or multiple laser lines in the 780-830 nm range

• Power meter

• Appropriate emission filters

Procedure:

• Sample Preparation: Prepare a sample of IR-825 in the desired solvent and place it on the microscope stage.

• Wavelength Optimization (if using a tunable laser): a. Set the laser power to a low level. b. Acquire fluorescence images while scanning the excitation wavelength from approximately 780 nm to 830 nm in small increments (e.g., 5 nm). c. Analyze the fluorescence intensity in the images to identify the excitation wavelength that yields the maximum signal.

• Power Optimization: a. Set the laser to the optimal excitation wavelength determined in the previous step (or to 808 nm if a tunable laser is not available). b. Start with the lowest laser power setting. c. Acquire a fluorescence image and measure the average intensity in a region of interest. d. Gradually increase the laser power and repeat the image acquisition and intensity measurement. e. Plot the measured fluorescence intensity as a function of laser power. f. Identify the power setting that provides a strong signal without reaching saturation of the detector. For live-cell imaging, it is crucial to use the lowest power that gives an acceptable signal-to-noise ratio to minimize phototoxicity.

Protocol 3: Measurement of Photobleaching Rate

Objective: To quantify the rate of photobleaching of IR-825 under specific illumination conditions.

Materials:

• IR-825 solution

• Fluorescence microscope with a stable laser source

• Time-lapse imaging software

Procedure:

• Sample Preparation: Prepare a sample of IR-825 and place it on the microscope stage.

• Imaging Setup: a. Set the laser to the desired excitation wavelength and power. b. Choose a region of interest and focus on the sample.

• Time-lapse Acquisition: a. Set up a time-lapse acquisition with a fixed interval between frames (e.g., every 5 seconds). b. Start the acquisition and continuously illuminate the sample. c. Acquire images until the fluorescence intensity has significantly decreased (e.g., to less than 50% of the initial intensity).

• Data Analysis: a. Measure the average fluorescence intensity within the region of interest for each frame of the time-lapse series. b. Plot the normalized fluorescence intensity (Intensity at time t / Initial Intensity) as a function of time. c. Fit the decay curve to an exponential function to determine the photobleaching time constant. The time it takes for the fluorescence to decrease to 50% of its initial value is the photobleaching half-life.

Visualizations

Caption: Workflow for optimizing laser wavelength and power for IR-825 excitation.

Caption: Troubleshooting decision tree for low fluorescence signal with IR-825.

Caption: Workflow for relative fluorescence quantum yield measurement of IR-825.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Guide to In Vitro Phototoxicity Assessment of IR-825

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of in vitro assays for assessing the phototoxicity of the near-infrared (NIR) dye IR-825. While direct quantitative phototoxicity data for IR-825 from standardized assays is limited in publicly available literature, this document outlines the established methodologies, presents available data for related compounds, and discusses the mechanistic pathways involved. This guide will focus on comparing the known characteristics of IR-825 with Indocyanine Green (ICG), another widely used NIR dye, to provide a framework for phototoxicity evaluation.

Introduction to Phototoxicity Assessment

Phototoxicity is a light-induced toxic response from a substance. In the context of drug development and photosensitizing agents like IR-825, in vitro phototoxicity testing is a crucial step to ensure safety. The most widely accepted method is the 3T3 Neutral Red Uptake Phototoxicity Test (3T3 NRU PT), an OECD-validated assay.[1][2][3][4][5] This assay compares the cytotoxicity of a substance in the presence and absence of light.[3][4] Another common method is the MTT assay, which measures cell metabolic activity to determine cell viability after exposure to a photosensitizer and light.

Comparative Data on IR-825 and Indocyanine Green (ICG)

Table 1: Summary of In Vitro Phototoxicity Data

Parameter	IR-825	Indocyanine Green (ICG)
Assay Type	Data from standardized phototoxicity assays (e.g., 3T3 NRU PT) for the free dye is not readily available. Studies on IR-820 (a close analog) loaded nanoparticles using an MTT assay on MCF-7 cells show concentration-dependent phototoxicity upon NIR laser irradiation.	MTT assay on HeLa cells.
Cell Line	MCF-7 (for IR-820 nanoparticles)	HeLa[6]
Light Source	NIR Laser (wavelength typically around 808 nm)	830 nm laser[6]
Endpoint	Cell Viability	Cell Viability[6]
Reported Phototoxicity	Demonstrates photothermal and photodynamic effects, leading to apoptosis. Quantitative IC50 values for the free dye are not specified in the reviewed literature.	A marked phototoxic effect was observed. At a concentration of 94 µM and an energy density of 99 J/cm², a statistically significant decrease in cell viability was detected 24 hours after irradiation.[6]
Mechanism of Cell Death	Primarily apoptosis.[7]	Apoptosis and ferroptosis.[8]

Note: The data for IR-820 is for the dye encapsulated in lipid-polymer composite nanoparticles, which may influence its phototoxic profile compared to the free dye. The ICG data is from an MTT assay, not the 3T3 NRU PT. Direct comparison should be made with caution due to differences in experimental setup.

Experimental Protocols

3T3 Neutral Red Uptake (NRU) Phototoxicity Test (OECD 432)

This is the regulatory-accepted standard for in vitro phototoxicity testing.[1][2][3][4][5]

Experimental Workflow:

Caption: Workflow of the 3T3 NRU Phototoxicity Test.

Key Steps:

• Cell Culture: Balb/c 3T3 mouse fibroblasts are cultured to form a monolayer in 96-well plates.[5]

• Treatment: Cells are treated with a range of concentrations of the test substance (e.g., IR-825) in two separate plates.

• Irradiation: One plate is exposed to a non-cytotoxic dose of UVA light, while the other is kept in the dark as a control.[2]

• Neutral Red Uptake: After a 24-hour incubation period post-irradiation, cell viability is assessed by measuring the uptake of the neutral red dye.[3]

• Data Analysis: The concentration at which the substance reduces cell viability by 50% (IC50) is determined for both the irradiated and non-irradiated conditions. The ratio of the IC50 values (IC50 dark / IC50 irradiated) gives the Photo Irritation Factor (PIF). A PIF greater than 5 is generally considered indicative of phototoxic potential.

MTT Assay for Phototoxicity Assessment

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Experimental Workflow:

Caption: Workflow of the MTT Phototoxicity Assay.

Key Steps:

• Cell Seeding: Plate cells of a suitable line (e.g., HeLa, A549) in 96-well plates and allow them to attach.

• Incubation with Photosensitizer: Treat the cells with various concentrations of IR-825.

• Irradiation: Expose the cells to a specific wavelength and dose of light (e.g., 808 nm NIR laser).

• MTT Addition: After a post-irradiation incubation period, add MTT solution to each well. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization and Measurement: Solubilize the formazan crystals and measure the absorbance to determine the percentage of viable cells relative to untreated controls.

Signaling Pathways in IR-825 Mediated Phototoxicity

The phototoxicity of near-infrared dyes like IR-825 is primarily mediated through the generation of reactive oxygen species (ROS) upon light activation.[8] This initiates a cascade of cellular events leading to cell death, predominantly through apoptosis.[7][9][10][11]

Caption: Signaling pathway of IR-825 phototoxicity.

Key Events in the Pathway:

• Photoexcitation: IR-825 absorbs photons from the NIR light source, transitioning to an excited electronic state.

• ROS Generation: The excited IR-825 transfers energy to molecular oxygen, generating highly reactive oxygen species such as singlet oxygen and superoxide (B77818) radicals.

• Oxidative Stress and Cellular Damage: ROS induce oxidative damage to key cellular components, including mitochondria, the endoplasmic reticulum (ER), and DNA.

• Initiation of Apoptosis: Mitochondrial damage leads to the release of cytochrome c, which activates the caspase cascade. ER stress can also trigger apoptotic pathways.

• Execution of Apoptosis: Activated caspases, such as caspase-3 and -9, execute the programmed cell death process, leading to the demise of the cell.[9][11]

Conclusion

While IR-825 shows significant promise as a photothermal and photodynamic agent, a comprehensive understanding of its phototoxicity profile from standardized in vitro assays is still emerging. The available data suggests a mechanism involving ROS-mediated apoptosis. For a definitive assessment and comparison, further studies employing the 3T3 NRU phototoxicity test are warranted to establish quantitative IC50 and PIF values for the free dye. Researchers and drug developers should consider these factors when evaluating IR-825 for therapeutic applications.

References

• 1. syngeneintl.com [syngeneintl.com]
• 2. iivs.org [iivs.org]
• 3. Phototoxicity: 3T3 Neutral Red Uptake (NRU) Phototoxicity test - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 4. Phototoxicity test with 3T3 cells and reading of results with Neutral Red uptake (Internal method based on OECD 432: 2019). - IVAMI [ivami.com]
• 5. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 6. www2.med.muni.cz [www2.med.muni.cz]
• 7. New insights into the mechanisms for photodynamic therapy-induced cancer cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Indocyanine green as a near-infrared theranostic agent for ferroptosis and apoptosis-based, photothermal, and photodynamic cancer therapy [frontiersin.org]
• 9. The role of apoptosis in response to photodynamic therapy: what, where, why, and how - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Regulatory pathways in photodynamic therapy induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biodistribution of Near-Infrared Dyes in Preclinical Animal Models

In the landscape of preclinical research, near-infrared (NIR) fluorescent dyes are indispensable tools for in vivo imaging. Their ability to penetrate deep into tissues with minimal autofluorescence makes them ideal for tracking biological processes and evaluating the efficacy of therapeutic agents. Among these, heptamethine cyanine (B1664457) dyes have garnered significant attention. This guide provides a comparative analysis of the biodistribution of IR-825 and other commonly used NIR dyes, such as Indocyanine Green (ICG) and IR-783, in various animal models. The data presented is compiled from multiple biodistribution studies to aid researchers, scientists, and drug development professionals in selecting the appropriate imaging agent for their specific needs.

Quantitative Biodistribution Data

The following table summarizes the biodistribution of IR-783 and ICG in major organs of mice at different time points post-injection. The data is presented as the percentage of the injected dose per gram of tissue (%ID/g), providing a standardized measure for comparison across different studies. While specific quantitative data for IR-825 was not extensively available in the reviewed literature, IR-783 serves as a representative heptamethine cyanine dye with similar structural and spectral properties.

Time Post-Injection	Organ	IR-783 (%ID/g)	ICG (%ID/g)	Reference
6 hours	Liver	High Accumulation	High Accumulation	[1][2]
Kidney	High Accumulation	Moderate Accumulation	[1][2]
Lung	High Accumulation	Low Accumulation	[1]
Heart	High Accumulation	Low Accumulation	[1]
Spleen	Moderate Accumulation	Moderate Accumulation	[3]
Tumor	Moderate Accumulation	Low Accumulation	[1]
24 hours	Liver	Moderate Accumulation	Low Accumulation	[3]
Kidney	Moderate Accumulation	Low Accumulation	[3]
Lung	Low Accumulation	Negligible	[3]
Heart	Low Accumulation	Negligible	[3]
Spleen	Low Accumulation	Negligible	[3]
Tumor	High Accumulation	Negligible	[1][4]
80 hours	All Vital Organs	Cleared	Cleared	[1][2]
Tumor	Retention of Signal	Cleared	[1]

Key Observations:

• Tumor Targeting: A significant advantage of IR-783 is its inherent ability to preferentially accumulate and be retained in tumor tissues over time, with peak accumulation observed around 24 hours post-injection.[1][4] In contrast, ICG, the only FDA-approved NIR dye for clinical use, exhibits rapid clearance and lacks tumor-targeting capabilities without conjugation to a targeting moiety.[2][5]

• Organ Clearance: Both IR-783 and ICG are primarily cleared through the hepatobiliary system.[2][3] However, IR-783 shows a more prolonged retention in vital organs compared to the very rapid clearance of ICG.[1][2] By 80 hours, IR-783 is cleared from most vital organs, minimizing background signal for long-term tumor imaging.[1]

• Alternative Dyes: Other heptamethine cyanine dyes, such as IR-820, also demonstrate utility in preclinical imaging, particularly for visualizing vascularity and inflammation.[6][7] Studies comparing IR-820 with ICG have shown that IR-820 exhibits greater stability both in vitro and in vivo.[8][9]

Experimental Protocols

The methodologies employed in biodistribution studies are crucial for the accurate interpretation of results. Below are typical experimental protocols for assessing the biodistribution of NIR dyes in animal models.

Animal Models:

• Species: Athymic nude mice or other immunocompromised strains are commonly used for xenograft tumor models.[4] Healthy mice or rats are used for general biodistribution and pharmacokinetic studies.[10][11]

• Tumor Models: Human cancer cell lines (e.g., prostate, cervical, breast) are implanted either subcutaneously or orthotopically to generate tumor xenografts.[1][4] Spontaneous tumor models in transgenic animals are also utilized.[1]

Dye Administration:

• Formulation: Dyes are typically dissolved in a biocompatible solvent, such as a mixture of Cremophor EL, ethanol, and water, or in phosphate-buffered saline (PBS).

• Dosage: The dosage varies depending on the dye and the study but is generally in the range of 0.35 to 10 nmol per 20g mouse.[1][4]

• Route of Administration: Intravenous (i.v.) tail vein injection is the most common route for systemic biodistribution studies.[12] Intraperitoneal (i.p.) injections are also used.[1]

Imaging and Quantification:

• In Vivo Imaging: Anesthetized animals are imaged at various time points using an in vivo imaging system (e.g., Kodak Imaging Station, IVIS Spectrum).[4][13] These systems are equipped with appropriate excitation and emission filters for the specific NIR dye.

• Ex Vivo Organ Analysis: At the end of the study, animals are euthanized, and major organs (liver, spleen, kidneys, lungs, heart, tumor, etc.) are excised.[14] The fluorescence intensity of each organ is measured using the imaging system to quantify the dye distribution.[14][15]

• Quantitative Analysis: The fluorescence signal from each organ is typically normalized to the weight of the tissue to obtain the %ID/g.[16] This allows for a standardized comparison of dye accumulation across different organs and animals.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for an in vivo biodistribution study of a near-infrared dye.

Typical workflow for an in vivo biodistribution study of an NIR dye.

Signaling Pathways and Cellular Uptake

The preferential accumulation of certain heptamethine cyanine dyes like IR-783 in tumor cells is not fully elucidated but is thought to be related to the overexpression of organic anion transporting polypeptides (OATPs) on cancer cells.[12] This active transport mechanism facilitates the uptake and retention of the dye within the tumor microenvironment. Once inside the cancer cells, these dyes have been observed to localize in mitochondria and lysosomes.[12]

The diagram below illustrates the proposed mechanism of IR-783 uptake by cancer cells.

Proposed mechanism of IR-783 uptake and intracellular localization in cancer cells.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. spiedigitallibrary.org [spiedigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. Role of near-infrared heptamethine cyanine dye IR-783 in diagnosis of cervical cancer and its mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sterically Shielded Heptamethine Cyanine Dyes for Bioconjugation and High Performance Near-Infrared Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Near-Infrared Imaging of Injured Tissue in Living Subjects using IR-820 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparative study of the optical and heat generation properties of IR820 and indocyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pharmacokinetics and Biodistribution of Eriocitrin in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics and biodistribution of amphotericin B in rats following oral administration in a novel lipid-based formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Respiratory Tract Deposition and Distribution Pattern of Microparticles in Mice Using Different Pulmonary Delivery Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Biodistribution Analyses of a Near-Infrared, Fluorescently Labeled, Bispecific Monoclonal Antibody Using Optical Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. appliedstemcell.com [appliedstemcell.com]

A Head-to-Head Comparison of IR-825 and ICG for In Vivo Imaging

For researchers, scientists, and drug development professionals navigating the landscape of near-infrared (NIR) fluorescent dyes for in vivo imaging, the choice of the right contrast agent is paramount for achieving high-quality, reliable data. This guide provides an objective comparison of IR-825 and the widely used Indocyanine Green (ICG), supported by experimental data to inform your selection for preclinical imaging studies.

Indocyanine Green (ICG) has long been a staple in in vivo imaging, benefiting from its clinical approval and extensive characterization. However, emerging cyanine (B1664457) dyes like IR-825 offer potential advantages in specific applications. This guide delves into a detailed comparison of their spectral properties, stability, and in vivo performance to provide a clear, data-driven analysis.

At a Glance: Key Performance Metrics

To facilitate a direct comparison, the following table summarizes the essential quantitative data for IR-825 and ICG.

Property	IR-825	Indocyanine Green (ICG)
Maximum Absorption (λmax)	~780 nm	~780 nm in blood/plasma
Maximum Emission (λem)	~830 nm[1]	~810 - 830 nm in blood/plasma
Molar Extinction Coefficient (ε)	Data not available	~150,000 - 223,000 M⁻¹cm⁻¹ in blood/plasma
Fluorescence Quantum Yield (Φ)	Lower than ICG (for IR-820 analog)[2]	Low, dependent on solvent and binding to plasma proteins
In Vivo Stability	Higher than ICG (for IR-820 analog)[2]	Prone to degradation and aggregation in aqueous solutions
Clearance	Primarily renal (when encapsulated in nanoparticles)[3]	Primarily hepatic

In-Depth Analysis

Spectral Properties

Both IR-825 and ICG operate within the near-infrared (NIR) window, which is highly advantageous for in vivo imaging due to reduced tissue autofluorescence and deeper photon penetration. IR-825 exhibits a maximum excitation at approximately 780 nm and emission around 830 nm.[1] ICG, when bound to plasma proteins, has a similar absorption maximum at about 780 nm and an emission peak in the 810-830 nm range. The spectral profiles of both dyes are well-suited for commercially available in vivo imaging systems.

Stability and In Vivo Behavior

A significant drawback of ICG is its limited stability in aqueous solutions, where it is prone to aggregation and degradation, which can impact its fluorescent properties and biodistribution. A comparative study on IR-820, a close structural analog of IR-825, demonstrated that it possesses improved in vitro and in vivo stability compared to ICG, with degradation half-times approximately double those of ICG under various conditions.[2] This enhanced stability could translate to longer imaging windows and more consistent signal intensity over time.

Regarding clearance, ICG is known for its rapid removal from circulation, primarily through the liver and biliary system. In contrast, studies on IR-825 encapsulated in nanoparticles have shown a tendency for renal excretion.[3] The clearance pathway of free IR-825 requires further investigation but is a critical factor for longitudinal studies and minimizing background signal.

Experimental Protocols

The successful application of these dyes in in vivo imaging relies on optimized experimental protocols. Below are generalized workflows for in vivo fluorescence imaging in mice.

In Vivo Fluorescence Imaging Protocol for ICG in Mice

• Preparation of ICG Solution:

  • Dissolve ICG powder in sterile water or saline to create a stock solution.

  • Further dilute the stock solution with phosphate-buffered saline (PBS) or saline to the desired final concentration for injection. The final concentration should be prepared immediately before use to minimize aggregation.

• Animal Model:

  • Use appropriate tumor-bearing or healthy mice for the study. Athymic nude mice are often preferred to reduce signal attenuation from fur.

• Dye Administration:

  • Administer the ICG solution via intravenous (tail vein) injection.

  • A typical dosage ranges from 1 to 10 mg/kg body weight.

• In Vivo Imaging:

  • Anesthetize the mouse using isoflurane (B1672236) or another suitable anesthetic.

  • Place the mouse in a pre-clinical in vivo imaging system equipped for NIR fluorescence imaging.

  • Acquire images at various time points post-injection (e.g., 5 min, 1 hr, 4 hr, 24 hr, 48 hr, 72 hr) to monitor the biodistribution and clearance of the dye.

  • Use appropriate excitation (e.g., 745 nm or 785 nm) and emission (e.g., 810-840 nm) filters.

• Ex Vivo Imaging (Optional):

  • At the end of the in vivo imaging study, euthanize the mouse.

  • Excise tumors and major organs (liver, spleen, kidneys, lungs, heart).

  • Image the excised tissues to confirm the in vivo signal distribution and quantify dye accumulation.

In Vivo Fluorescence Imaging Protocol for IR-825 in Mice (Adapted from general cyanine dye protocols and nanoparticle studies)

• Preparation of IR-825 Solution:

  • Dissolve IR-825 in a small amount of DMSO and then dilute with PBS or saline to the final desired concentration. Ensure the final DMSO concentration is safe for intravenous injection (typically <5% v/v).

• Animal Model:

  • As with ICG, use a suitable mouse model for your research question.

• Dye Administration:

  • Administer the IR-825 solution via intravenous (tail vein) injection.

  • A reported dosage for IR-825 conjugated to nanomicelles is 10 mg/kg.[1] The optimal dose for free IR-825 may need to be determined empirically.

• In Vivo Imaging:

  • Follow the same procedure for anesthesia and positioning as for ICG imaging.

  • Acquire images at various time points post-injection. Given the potentially higher stability of IR-825, longer time points (e.g., up to 72 hours or longer) may be informative.[1]

  • Use an excitation wavelength of approximately 780 nm and an emission filter centered around 830 nm.

• Ex Vivo Imaging (Optional):

  • Perform ex vivo imaging of organs and tumors as described for ICG to validate in vivo findings.

Visualizing the Workflow

To illustrate the experimental process, the following diagrams outline the key steps in a typical in vivo imaging experiment and the biodistribution pathways.

Caption: A generalized workflow for in vivo fluorescence imaging experiments.

Caption: A simplified diagram illustrating the primary biodistribution and clearance pathways for ICG and nanoparticle-encapsulated IR-825.

Conclusion

ICG remains a valuable and well-characterized NIR fluorophore for in vivo imaging, particularly due to its clinical approval. However, its limitations, especially its suboptimal stability, present an opportunity for alternative dyes. IR-825, and its analog IR-820, show promise with potentially enhanced stability, which could be advantageous for longitudinal studies requiring consistent fluorescence over extended periods.

The choice between IR-825 and ICG will ultimately depend on the specific requirements of the research application. For studies demanding high stability and potentially longer imaging windows, IR-825 may offer a superior alternative. However, for applications where clinical translatability is a primary concern, ICG remains the benchmark. Further head-to-head studies with free IR-825 are warranted to fully elucidate its pharmacokinetic profile and directly compare its performance with ICG in various in vivo models.

References

• 1. akinainc.com [akinainc.com]
• 2. news-medical.net [news-medical.net]
• 3. Practical Methods for Molecular In Vivo Optical Imaging - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to IR-825 and IR-783 for Tumor Targeting and Imaging

In the landscape of near-infrared (NIR) fluorescent dyes for cancer research, IR-825 and IR-783 have emerged as prominent agents for tumor targeting and imaging. This guide provides a comprehensive and objective comparison of their performance, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the optimal dye for their specific applications.

At a Glance: Key Performance Characteristics

Property	IR-825	IR-783
Excitation Max (nm)	~825	~776-782
Emission Max (nm)	~830-850	~798-810
Tumor Uptake Mechanism	Primarily Enhanced Permeability and Retention (EPR) effect when formulated in nanoparticles. Uptake mechanism of free dye is not well-documented.	Primarily mediated by Organic Anion Transporting Polypeptides (OATPs).
Subcellular Localization	Mitochondria and Endoplasmic Reticulum (when in nanomicelles).	Mitochondria and Lysosomes.
Tumor Accumulation Peak	24 hours (for nanomicelle formulation).	24 hours (for free dye).
Primary Application	Photothermal therapy (PTT), often in nanoparticle formulations.	In vivo imaging and fluorescence-guided surgery.

Data Presentation: A Quantitative Comparison

Quantitative data for the free, unconjugated IR-825 dye for in vivo tumor targeting is limited in publicly available literature, with most studies focusing on its use within nanoparticle formulations. In contrast, IR-783 has been more extensively characterized as a standalone targeting agent.

In Vivo Tumor Imaging and Biodistribution of IR-783

Cancer Model	Time Post-Injection	Tumor-to-Background Ratio (TBR)	Peak Tumor Accumulation	Reference
HT-29 Human Colorectal Cancer	24 h	Maintained high until 48 h	24 h	[1]
Cervical Cancer Xenografts	24 h	Positive imaging specifically in tumors	24 h	[2]

Delving into the Mechanisms: How They Target Tumors

The distinct tumor-targeting mechanisms of IR-825 and IR-783 are crucial for understanding their respective advantages and limitations.

IR-783: Active Targeting via OATPs

IR-783 exhibits an inherent tumor-targeting ability, which is primarily attributed to its recognition and transport by Organic Anion Transporting Polypeptides (OATPs) that are often overexpressed on the surface of cancer cells[4]. This active transport mechanism facilitates the selective accumulation of IR-783 in tumor tissues.

Cellular uptake pathway of IR-783.

Upon entering the cancer cell, IR-783 localizes within the mitochondria and lysosomes[2][5][6]. This specific subcellular distribution can be leveraged for targeted therapies.

IR-825: Leveraging the EPR Effect with Nanoparticles

The tumor-targeting mechanism of IR-825 is most prominently documented when it is encapsulated within or conjugated to nanoparticles[7]. In these formulations, the accumulation of IR-825 in tumors is largely driven by the Enhanced Permeability and Retention (EPR) effect. The leaky vasculature and poor lymphatic drainage of tumors allow these nanoparticles to extravasate and be retained within the tumor microenvironment. When formulated as nanomicelles, IR-825 has been shown to localize in the mitochondria and endoplasmic reticulum of cancer cells[7].

Tumor targeting of IR-825 nanoparticles via the EPR effect.

Experimental Protocols: A Guide for in Vitro and in Vivo Studies

Detailed methodologies are essential for reproducible research. Below are summarized protocols for key experiments cited in the literature.

In Vitro Cellular Uptake

Objective: To assess the uptake of the near-infrared dye by cancer cells.

Protocol Summary (for IR-783):

• Cell Culture: Plate cancer cells (e.g., HeLa, HT-29) in appropriate culture vessels and allow them to adhere overnight.

• Dye Incubation: Prepare a working solution of IR-783 in cell culture medium (e.g., 2 µM to 50 µM) and incubate with the cells for a specified time (e.g., 4 hours)[1].

• Washing: Gently wash the cells with phosphate-buffered saline (PBS) to remove any unbound dye.

• Imaging: Visualize cellular uptake using a fluorescence microscope with appropriate NIR filters[1]. For subcellular localization, co-staining with organelle-specific trackers (e.g., MitoTracker, LysoTracker) can be performed[2][5].

In Vivo Tumor Imaging

Objective: To evaluate the tumor-targeting and imaging capabilities of the dye in a preclinical animal model.

Protocol Summary (for IR-783):

• Animal Model: Establish tumor xenografts by subcutaneously injecting human cancer cells (e.g., HT-29) into immunocompromised mice[1][3].

• Dye Administration: Once tumors reach a suitable size, intravenously inject a saline solution containing IR-783 (e.g., 0.8 mg/kg) into the tail vein of the mice[1].

• In Vivo Imaging: At various time points post-injection (e.g., 1, 4, 8, 24, 48 hours), anesthetize the mice and acquire whole-body NIR fluorescence images using an in vivo imaging system equipped with appropriate excitation and emission filters[1].

• Ex Vivo Analysis: After the final imaging time point, euthanize the mice and excise the tumor and major organs for ex vivo fluorescence imaging to confirm dye distribution[1].

General workflow for in vivo tumor imaging experiments.

Conclusion and Future Directions

Both IR-825 and IR-783 are valuable tools for cancer research, each with distinct characteristics. IR-783 stands out for its intrinsic tumor-targeting ability mediated by OATPs, making it a suitable candidate for straightforward in vivo imaging applications without the need for complex formulations. Its preferential accumulation in mitochondria and lysosomes also opens avenues for targeted therapies.

IR-825, while less characterized in its free form, has demonstrated significant potential as a potent agent for photothermal therapy, particularly when incorporated into nanoparticle delivery systems that exploit the EPR effect. Its subcellular localization to the mitochondria and endoplasmic reticulum within these nanoparticles suggests a different mechanism of action compared to IR-783.

The choice between IR-825 and IR-783 will ultimately depend on the specific research question and experimental design. For researchers focused on non-invasive tumor imaging and exploring active targeting mechanisms, IR-783 presents a well-documented and effective option. For those interested in developing nanoparticle-based theranostics and leveraging photothermal therapy, IR-825 is a compelling choice.

Future research should aim to conduct direct, head-to-head comparative studies of these two dyes under identical experimental conditions to provide a more definitive assessment of their relative performance. Furthermore, a deeper investigation into the tumor-targeting capabilities and biodistribution of free IR-825 is warranted to fully understand its potential as a standalone imaging agent.

References

• 1. Enhanced Tumor Uptake and Retention of Cyanine Dye–Albumin Complex for Tumor-Targeted Imaging and Phototherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Near-infrared (NIR) fluorescence-emitting small organic molecules for cancer imaging and therapy - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Structure-Inherent Tumor-Targeted IR-783 for Near-Infrared Fluorescence-Guided Photothermal Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Surface IR783 Density on the In Vivo Behavior and Imaging Performance of Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quicker, deeper and stronger imaging: A review of tumor-targeted, near-infrared fluorescent dyes for fluorescence guided surgery in the preclinical and clinical stages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to IR-825 and Other Cyanine Dyes for Photothermal Therapy

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of cancer nanomedicine, photothermal therapy (PTT) has emerged as a promising minimally invasive treatment modality. Central to this approach is the selection of an effective photothermal agent capable of converting near-infrared (NIR) light into localized heat to ablate tumor cells. Cyanine (B1664457) dyes, a class of organic molecules with strong NIR absorption, are at the forefront of PTT research. This guide provides an objective comparison of IR-825 with other commonly used cyanine dyes—Indocyanine Green (ICG), IR-780, and IR-820—supported by experimental data to aid researchers in selecting the optimal agent for their therapeutic applications.

Performance Comparison of Cyanine Dyes

The efficacy of a photothermal agent is determined by several key parameters, including its photothermal conversion efficiency (PCE), photostability, and biological performance both in vitro and in vivo. The following tables summarize the available quantitative data for IR-825 and its counterparts. It is important to note that direct comparisons can be challenging due to variations in experimental setups across different studies.

Dye	Photothermal Conversion Efficiency (PCE)	Wavelength (nm)	Notes
IR-825-Cl	17.4%[1]	808	Data from a specific derivative. PCE can vary with the molecular structure and environment.
ICG	~10-30%	808	PCE is highly dependent on the solvent and aggregation state. Encapsulation in nanoparticles can enhance PCE.
IR-780	7.6 - 10.7%[2]	808	Generally exhibits lower PCE compared to other cyanine dyes but has a high singlet oxygen quantum yield, making it suitable for combined PTT/PDT.
IR-820	Not explicitly found in a comparative context with IR-825, but generally considered to have similar or slightly lower photothermal generation than ICG.[3]	808	Praised for its higher stability compared to ICG.

Dye	Photostability	Key Findings
IR-825	Moderate	Encapsulation in nanoparticles is often employed to improve photostability and prevent photobleaching upon repeated laser irradiation.[4]
ICG	Low	Prone to degradation in aqueous solutions and upon light exposure, which limits its therapeutic efficacy.[5]
IR-780	Moderate to High	Generally more photostable than ICG. Nanoparticle formulation significantly enhances its photostability.[6]
IR-820	High	Demonstrates significantly better photostability and thermal stability in aqueous solutions compared to ICG.[7]

Dye	In Vitro & In Vivo Performance	Key Findings
IR-825	Effective	Nanoparticle formulations of IR-825 show excellent tumor uptake and effective tumor ablation in vivo under NIR irradiation.[4]
ICG	Effective but Limited	As an FDA-approved agent, it is widely used. However, its rapid clearance and poor stability necessitate encapsulation for effective PTT.[8][9] Cellular uptake is dependent on cell proliferation rate and occurs via clathrin-mediated endocytosis.[9]
IR-780	Highly Effective	Exhibits inherent tumor-targeting capabilities and can be used for both PTT and photodynamic therapy (PDT).[10][11]
IR-820	Effective	Shows significant cell growth inhibition at micromolar concentrations and more intense fluorescence signals in vivo compared to ICG after 24 hours.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key experiments in photothermal therapy research.

Measurement of Photothermal Conversion Efficiency (PCE)

The PCE of a photothermal agent is a measure of its ability to convert absorbed light energy into heat. A common method for its determination is as follows:

• Sample Preparation: Prepare a solution of the cyanine dye (e.g., in water or PBS) at a known concentration in a quartz cuvette.

• Laser Irradiation: Irradiate the solution with a continuous-wave NIR laser at the dye's maximum absorption wavelength (e.g., 808 nm) with a fixed power density (e.g., 1 W/cm²).

• Temperature Monitoring: Record the temperature of the solution over time using a thermocouple probe until it reaches a steady state.

• Cooling Curve: Turn off the laser and record the temperature as the solution cools down to room temperature.

• Calculation: The PCE (η) is calculated using the following formula:

  η = [hA(Tmax - Tsurr) - Q0] / [I(1 - 10-Aλ)]

  where h is the heat transfer coefficient, A is the surface area of the container, Tmax is the maximum steady-state temperature, Tsurr is the ambient temperature, Q0 is the heat absorbed by the solvent, I is the laser power, and Aλ is the absorbance of the dye at the laser wavelength.

In Vitro Photothermal Therapy Assay

This assay evaluates the efficacy of the photothermal agent in killing cancer cells upon laser irradiation.

• Cell Culture: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Incubation with Dye: Replace the culture medium with a fresh medium containing the cyanine dye or its nanoparticle formulation at various concentrations. Incubate for a predetermined period (e.g., 4-24 hours) to allow for cellular uptake.

• Laser Irradiation: Wash the cells with PBS to remove the extracellular dye. Add fresh medium and irradiate the designated wells with an NIR laser (e.g., 808 nm, 1 W/cm²) for a specific duration (e.g., 5-10 minutes).

• Cell Viability Assessment: After irradiation, incubate the cells for another 24 hours. Assess cell viability using a standard method such as the MTT assay.[10]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells.

In Vivo Photothermal Tumor Ablation Study

This study assesses the therapeutic efficacy of the photothermal agent in a living animal model.

• Tumor Model: Establish a subcutaneous tumor model by injecting cancer cells into the flank of immunocompromised mice (e.g., BALB/c nude mice). Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Administration of Dye: Intravenously inject the cyanine dye formulation into the tumor-bearing mice.

• Biodistribution and Tumor Accumulation: At different time points post-injection, use an in vivo imaging system to monitor the fluorescence of the dye and determine the optimal time for laser treatment when the dye accumulation in the tumor is at its maximum.

• Photothermal Therapy: At the optimal time point, irradiate the tumor region with an NIR laser (e.g., 808 nm, 1 W/cm²) for a specified duration (e.g., 10 minutes). Monitor the temperature of the tumor surface using an infrared thermal camera.[4]

• Therapeutic Efficacy Evaluation: Monitor the tumor size and body weight of the mice for a set period (e.g., 14-21 days). At the end of the study, euthanize the mice and excise the tumors for histological analysis (e.g., H&E staining, TUNEL assay) to assess the extent of necrosis and apoptosis.

Visualizing the Mechanisms

To better understand the processes involved in cyanine dye-mediated photothermal therapy, the following diagrams illustrate the experimental workflow and the key signaling pathways of cell death.

Fig. 1: General experimental workflow for evaluating cyanine dyes in PTT.

Fig. 2: Signaling pathways of PTT-induced cell death.

Conclusion

The choice of a cyanine dye for photothermal therapy is a critical decision that depends on the specific requirements of the research. IR-825 presents itself as a competent photothermal agent. While ICG is FDA-approved, its poor stability is a significant drawback. IR-780 offers the unique advantage of dual PTT and PDT action, and IR-820 stands out for its superior stability. For applications demanding high stability and effective heat generation, nanoparticle-formulated IR-825 and IR-820 are strong contenders. Ultimately, the selection should be guided by a thorough evaluation of the photophysical properties, stability, and biological efficacy in the context of the intended application. Further head-to-head comparative studies under standardized conditions are warranted to provide a more definitive ranking of these promising photothermal agents.

References

• 1. Photothermal Properties of IR-780-Based Nanoparticles Depend on Nanocarrier Design: A Comparative Study on Synthetic Liposomes and Cell Membrane and Hybrid Biomimetic Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. oipub.com [oipub.com]
• 4. Enhancing the Stability and Photothermal Conversion Efficiency of ICG by Pillar[5]arene-Based Host-Guest Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photostability Highly Improved Nanoparticles Based on IR-780 and Negative Charged Copolymer for Enhanced Photothermal Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Impact of Substituents in Tumor-Uptake and Fluorescence Imaging Ability of Near Infrared Cyanine-like Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. IR-780 dye loaded tumor targeting theranostic nanoparticles for NIR imaging and photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. IR780-loaded folate-targeted nanoparticles for near-infrared fluorescence image-guided surgery and photothermal therapy in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of Photothermal Efficiency: IR-825 Dye vs. Gold Nanorods

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of photothermal therapy (PTT), the selection of an efficient photothermal agent is paramount to achieving optimal therapeutic outcomes. Among the myriad of available agents, the organic near-infrared (NIR) dye IR-825 and inorganic gold nanorods have emerged as prominent candidates. This guide provides an objective comparison of their photothermal performance, supported by experimental data and detailed methodologies to aid researchers in making informed decisions for their specific applications.

Quantitative Performance Comparison

The photothermal conversion efficiency (PCE) is a critical parameter for evaluating the effectiveness of a photothermal agent. The following table summarizes the key performance metrics for IR-825 and gold nanorods based on available literature. It is important to note that the PCE of these materials can vary significantly depending on their environment and physical characteristics.

Parameter	IR-825 Dye	Gold Nanorods	Key Considerations
Photothermal Conversion Efficiency (PCE)	Generally lower in its free form due to aggregation-caused quenching. Encapsulation in nanoparticles can significantly enhance PCE. For the similar IR-820 dye, encapsulation in PLGA nanoparticles showed a temperature increase from 6 to 20.4 °C compared to 3.7 to 19 °C for the free dye under the same conditions[1].	High, with values often reported to be over 90%[2]. The PCE is highly dependent on the aspect ratio (length-to-width ratio) and the wavelength of the excitation laser[3][4][5][6].	Direct comparison is challenging due to variations in experimental conditions across different studies.
Peak Absorbance Wavelength	Typically in the NIR region, around 820 nm.	Tunable throughout the NIR region (typically 600-1100 nm) by adjusting the nanorod aspect ratio[4][5].	The tunability of gold nanorods offers greater flexibility in matching the excitation laser wavelength.
Photostability	Prone to photobleaching upon prolonged laser irradiation, especially in aqueous solutions. Encapsulation can improve stability[7][8].	Excellent photostability, capable of withstanding multiple cycles of laser irradiation without significant degradation.	Gold nanorods offer superior stability for applications requiring repeated or prolonged light exposure.
Biocompatibility & Biodegradability	As an organic molecule, it has the potential for biodegradation. However, the free dye can exhibit cytotoxicity.	Generally considered biocompatible, but long-term retention and potential toxicity of gold nanoparticles in the body are subjects of ongoing research. They are not biodegradable.	The choice depends on the desired in vivo fate of the agent.
Synthesis & Functionalization	Chemical synthesis allows for precise molecular engineering and functionalization with targeting ligands.	Well-established synthesis protocols allow for control over size and aspect ratio. Surface functionalization with various molecules is readily achievable.	Both materials offer good opportunities for chemical modification to enhance targeting and other functionalities.

Factors Influencing Photothermal Efficiency

IR-825 Dye

The photothermal performance of IR-825 and similar indocyanine green (ICG) dyes is significantly influenced by their molecular environment. In aqueous solutions, these dyes have a strong tendency to form aggregates, which leads to fluorescence quenching and a reduction in their photothermal conversion efficiency.[7][8] Encapsulating the dye within nanoparticles, such as liposomes or polymeric micelles, can prevent this aggregation, thereby enhancing both their stability and photothermal output.[7][8][9][10][11]

Gold Nanorods

The photothermal efficiency of gold nanorods is intrinsically linked to their physical dimensions, specifically their aspect ratio. This ratio determines the position of the longitudinal surface plasmon resonance (LSPR) peak, which is the wavelength at which the nanorods most strongly absorb light.[4][5] By tuning the aspect ratio, the LSPR peak can be aligned with the wavelength of the excitation laser, maximizing light absorption and subsequent heat generation.[3][4][5][6] Studies have shown that smaller gold nanorods may exhibit higher photothermal conversion efficiency.[3]

Experimental Protocols

Accurate and reproducible measurement of photothermal conversion efficiency is crucial for comparing different agents. The following is a generalized protocol based on common methodologies reported in the literature.[2][12][13][14][15]

Measurement of Photothermal Conversion Efficiency (PCE)

Objective: To quantify the efficiency of a photothermal agent in converting absorbed light energy into heat.

Materials and Equipment:

• Solution of the photothermal agent (IR-825 or gold nanorods) in a suitable solvent (e.g., deionized water).

• Quartz cuvette.

• NIR continuous-wave laser (e.g., 808 nm).

• Optical fiber and power meter.

• Thermocouple or infrared thermal imaging camera.

• Magnetic stirrer (optional, for ensuring uniform temperature distribution).

• Data acquisition system.

Procedure:

• Sample Preparation: Prepare a solution of the photothermal agent with a known concentration and absorbance at the laser wavelength. A control sample containing only the solvent should also be prepared.

• Experimental Setup:

  • Place the quartz cuvette containing the sample solution in a thermally insulated holder.

  • Position the tip of the thermocouple or the focus of the thermal camera in the center of the solution, ensuring it is not directly in the laser path. .

  • Align the laser beam to pass through the center of the cuvette.

  • Measure the incident laser power (P) using the power meter.

• Heating Phase:

  • Record the initial temperature of the solution (T_amb).

  • Turn on the laser and start recording the temperature of the solution as a function of time until it reaches a steady-state maximum temperature (T_max).

• Cooling Phase:

  • Turn off the laser and continue to record the temperature as the solution cools down to the ambient temperature.

• Data Analysis:

  • The photothermal conversion efficiency (η) is calculated using the following equation:

    η = [hA(T_max - T_amb) - Q_s] / [I(1 - 10^(-Aλ))]

    where:

    • h is the heat transfer coefficient.

    • A is the surface area of the container.

    • T_max is the maximum steady-state temperature.

    • T_amb is the ambient temperature.

    • Q_s is the heat absorbed by the solvent.

    • I is the incident laser power.

    • Aλ is the absorbance of the solution at the laser wavelength.

  • The term hA can be determined from the cooling phase data by plotting ln(θ) versus time, where θ = (T - T_amb) / (T_max - T_amb). The slope of the linear fit of this plot is equal to hA / (m * C_p), where m is the mass of the solution and C_p is its specific heat capacity.

Visualizing the Process and Workflow

To better understand the underlying principles and experimental procedures, the following diagrams have been generated using Graphviz.

Mechanism of Photothermal Therapy.

Workflow for PCE Measurement.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Plasmonic enhancement of photothermal conversion in hydrogels using gold nanorods - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00278H [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Selecting High-Performance Gold Nanorods for Photothermal Conversion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Enhancing the Stability and Photothermal Conversion Efficiency of ICG by Pillar[5]arene-Based Host-Guest Interaction [frontiersin.org]
• 8. Enhanced stability and photothermal efficiency of Indocyanine Green J-aggregates by nanoformulation with Calix[4]arene for photothermal therapy of cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Liposomal Indocyanine Green for Enhanced Photothermal Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dovepress.com [dovepress.com]
• 11. Turning double hydrophilic into amphiphilic: IR825-conjugated polymeric nanomicelles for near-infrared fluorescence imaging-guided photothermal cancer therapy - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Standardization of Methodology of Light-to-Heat Conversion Efficiency Determination for Colloidal Nanoheaters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ntno.org [ntno.org]
• 15. researchgate.net [researchgate.net]

Assessing the Targeting Specificity of IR-825 Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of targeted near-infrared (NIR) fluorescent probes is a critical area of research for advancing cancer imaging and therapy. Among the various NIR dyes, IR-825 has emerged as a promising candidate due to its favorable optical properties. This guide provides a comparative assessment of the targeting specificity of IR-825 conjugates against other commonly used NIR dye conjugates, supported by experimental data and detailed protocols.

Executive Summary

Ideal targeted NIR probes for cancer imaging and therapy should exhibit high accumulation at the tumor site while minimizing uptake in healthy tissues, leading to a high tumor-to-background ratio (TBR). This guide synthesizes available data on the in vivo performance of various NIR dye conjugates, with a focus on those targeted with cyclic Arginine-Glycine-Aspartic acid (cRGD) peptides, which bind to αvβ3 integrins overexpressed on many tumor cells and neovasculature.

Comparison of In Vivo Targeting Specificity

The following tables summarize the quantitative data on the tumor uptake and biodistribution of various NIR dye conjugates from preclinical studies in mouse models.

Table 1: Tumor-to-Background Ratios (TBR) of cRGD-NIR Dye Conjugates

Conjugate	Tumor Model	Time Post-Injection	Tumor-to-Background Ratio (TBR)	Reference
cRGD-ZW800-1	HT-29 (colorectal)	4 h	3.2 ± 0.5	[1]
cRGD-ZW800-1	HT-29 (colorectal)	24 h	3.8 ± 0.9	[2]
cRGD-ZW800-1	BxPC3 (pancreatic)	4 h	2.6 ± 0.2	[2]
cRGD-ZW800-1	BxPC3 (pancreatic)	24 h	2.2 ± 0.5	[2]
IRDye800–c(KRGDf)	M21 (melanoma, αvβ3-positive)	Not Specified	2.3	[3]
Cy5.5–c(KRGDf)	KS1767 (Kaposi's sarcoma)	24 h	5.5	[3]

Table 2: Biodistribution of cRGD-NIR Dye and Radiolabeled Conjugates (% Injected Dose per Gram - %ID/g)

Conjugate	Tumor Model	Time Post-Injection	Tumor (%ID/g)	Liver (%ID/g)	Kidneys (%ID/g)	Spleen (%ID/g)	Muscle (%ID/g)	Reference
89Zr-Df-[FK]2-3PEG4 (cRGD dimer)	U87MG (glioblastoma)	2 h	4.72 ± 0.66	2.15 ± 0.29	4.41 ± 0.77	0.44 ± 0.08	0.26 ± 0.04	[2]
89Zr-Df-[FK]2-3PEG4 (cRGD dimer)	U87MG (glioblastoma)	4 h	4.47 ± 0.81	1.83 ± 0.24	3.23 ± 0.45	0.38 ± 0.05	0.23 ± 0.03	[2]
111In(DOTA-2P4G-RGD4)	U87MG (glioma)	4 h	12.1 ± 1.5	1.2 ± 0.2	16.2 ± 2.1	0.4 ± 0.1	0.5 ± 0.1	[4]
64Cu-cRGD-SPIO	U87MG (glioblastoma)	48 h	~3.5	~15	~5	~10	~0.5	[5]
cRGD-ZW800F-[89Zr]Zr-DFO	HT-29 (colorectal)	4 h	0.9 ± 0.1	1.2 ± 0.2	16.8 ± 8.6	0.2 ± 0.1	Not Reported
cRGD-ZW800F-[89Zr]Zr-DFO	HT-29 (colorectal)	24 h	0.8 ± 0.2	1.0 ± 0.1	8.6 ± 1.0	0.2 ± 0.0	Not Reported

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of targeting specificity studies. Below are generalized protocols for key experiments cited in the literature.

In Vitro Cellular Uptake Assay

This assay quantifies the specific binding and internalization of the fluorescent conjugate into target cells.

Protocol:

• Cell Culture: Culture tumor cells with high and low expression of the target receptor (e.g., αvβ3 integrin) in appropriate media.

• Incubation: Seed cells in multi-well plates and incubate with varying concentrations of the NIR dye conjugate for a set period (e.g., 1-4 hours) at 37°C.

• Washing: After incubation, wash the cells thoroughly with phosphate-buffered saline (PBS) to remove any unbound conjugate.

• Lysis: Lyse the cells using a suitable lysis buffer.

• Quantification: Measure the fluorescence intensity of the cell lysate using a plate reader at the appropriate excitation and emission wavelengths for the specific NIR dye.

• Protein Normalization: Determine the total protein concentration in each well to normalize the fluorescence signal.

• Competition Assay (for specificity): In a parallel experiment, co-incubate the cells with the fluorescent conjugate and an excess of the unlabeled targeting ligand (e.g., free cRGD) to demonstrate receptor-specific binding. A significant reduction in fluorescence signal in the presence of the competitor indicates specific uptake.

In Vivo Biodistribution Study

This study determines the organ and tumor distribution of the NIR dye conjugate over time.

Protocol:

• Animal Model: Utilize immunodeficient mice bearing subcutaneous or orthotopic tumors derived from a relevant human cancer cell line.

• Injection: Intravenously inject a defined dose of the NIR dye conjugate into the tail vein of the mice.

• Time Points: At various time points post-injection (e.g., 2, 4, 24, 48 hours), euthanize a cohort of mice.

• Organ Harvesting: Dissect and collect the tumor and major organs (liver, spleen, kidneys, lungs, heart, muscle, etc.).

• Ex Vivo Imaging: Image the excised organs and tumors using an in vivo imaging system (IVIS) to visualize the fluorescence distribution.

• Quantification:

  • Weigh each organ and tumor.

  • Homogenize the tissues.

  • Measure the fluorescence intensity of the homogenates using a fluorescence plate reader.

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g) by comparing the fluorescence to a standard curve of the injected conjugate.

Visualizations

Signaling Pathway of iRGD-Mediated Targeting

The internalizing RGD (iRGD) peptide enhances tumor penetration through a multi-step process.

Caption: iRGD peptide-mediated tumor targeting and penetration pathway.

Experimental Workflow for In Vivo Biodistribution

The following diagram illustrates the key steps in determining the biodistribution of a targeted NIR dye conjugate.

Caption: Workflow for in vivo biodistribution analysis of NIR conjugates.

Conclusion

The selection of a near-infrared dye for targeted cancer imaging and therapy has a significant impact on the in vivo performance of the conjugate. While IR-825 shows promise, the lack of direct quantitative comparative studies with other established dyes makes a definitive assessment of its targeting specificity challenging. The data presented for cRGD conjugates of other NIR dyes, such as ZW800-1, demonstrate the level of tumor accumulation and tumor-to-background ratios that can be achieved. Researchers developing IR-825 conjugates should aim to generate similar quantitative data to allow for objective comparison and to validate the targeting efficacy of their constructs. The provided experimental protocols and workflows offer a standardized approach for conducting such validation studies. Future head-to-head comparative studies are warranted to definitively position IR-825 within the landscape of targeted NIR probes.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative cumulative biodistribution of antibodies in mice: Effect of modulating binding affinity to the neonatal Fc receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. wwwtest.cancer.wisc.edu [wwwtest.cancer.wisc.edu]
• 5. researchgate.net [researchgate.net]

Quantitative Analysis of IR-825 Uptake by Flow Cytometry: A Comparison Guide

This guide provides a comprehensive comparison of the near-infrared (NIR) fluorescent dye IR-825 with other common alternatives for quantitative cellular uptake analysis using flow cytometry. It is intended for researchers, scientists, and drug development professionals seeking to employ NIR dyes for cellular imaging and analysis. This document outlines detailed experimental protocols, presents comparative data in a structured format, and visualizes experimental workflows.

Introduction to IR-825 and Near-Infrared Flow Cytometry

IR-825 is a heptamethine cyanine (B1664457) dye that exhibits strong absorption and fluorescence in the near-infrared spectrum, typically with an excitation maximum around 805 nm and an emission maximum around 825 nm. The use of NIR dyes in flow cytometry offers significant advantages, including reduced autofluorescence from biological samples, leading to a better signal-to-noise ratio. Quantitative flow cytometry (QFCM) allows for the precise measurement of the number of fluorescent molecules per cell, providing standardized and reproducible data crucial for drug uptake studies and cellular mechanism investigations.

Comparison of IR-825 with Alternative NIR Dyes

The selection of an appropriate NIR dye is critical for successful flow cytometry experiments. Here, we compare the key characteristics of IR-825 with two widely used alternatives: Alexa Fluor 750 and Cyanine7 (Cy7).

Feature	IR-825	Alexa Fluor 750	Cyanine7 (Cy7)
Excitation Max (nm)	~805	~749[1]	~750
Emission Max (nm)	~825	~775[1]	~776[2]
Relative Brightness	Moderate	High[3]	High
Photostability	Moderate	High (Generally more photostable than Cy dyes)[4]	Moderate (Prone to photobleaching)[2]
Solubility	Soluble in organic solvents (e.g., DMSO)[5]	Good water solubility	Good water solubility
Primary Application	In vivo imaging, photothermal therapy, flow cytometry	Flow cytometry, microscopy, in vivo imaging[1][6]	Flow cytometry, microscopy[2]
Commercial Format	Powder	Powder, pre-conjugated to antibodies	Powder, pre-conjugated to antibodies

Note: The performance of these dyes can be cell-type and application-dependent. It is always recommended to perform initial optimization experiments.

Experimental Protocols

I. Protocol for Cellular Uptake of IR-825

This protocol is adapted from methodologies used for the structurally similar dye, IR-780, and should be optimized for your specific cell line and experimental conditions.[5]

Materials:

• IR-825 dye

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), pH 7.4

• Cell line of interest (e.g., cancer cell lines like PC-3 or 4T1)[5][7]

• Flow cytometry tubes

• Flow cytometer equipped with a red laser (e.g., 633 nm or 640 nm) and appropriate NIR detectors.

Procedure:

• Preparation of IR-825 Stock Solution:

  • Dissolve IR-825 powder in anhydrous DMSO to prepare a stock solution of 1 mM.

  • Store the stock solution at -20°C, protected from light.

• Cell Preparation:

  • Culture cells to a confluence of 70-80%.

  • Harvest the cells using a gentle dissociation reagent (e.g., Trypsin-EDTA).

  • Wash the cells once with complete culture medium by centrifugation (300 x g for 5 minutes).

  • Resuspend the cell pellet in pre-warmed complete culture medium at a concentration of 1 x 10^6 cells/mL.

• Staining with IR-825:

  • Prepare a working solution of IR-825 by diluting the stock solution in serum-free culture medium to a final concentration of 1-20 µM. Note: The optimal concentration should be determined by titration for each cell line. A concentration of 20 µM has been shown to be effective for IR-780.[5]

  • Add the IR-825 working solution to the cell suspension.

  • Incubate the cells for 15-60 minutes at 37°C in a humidified incubator. Note: An incubation time of 20 minutes has been found to be optimal for IR-780 uptake in PC-3 cells.[5] Uptake is time-dependent.[7]

  • Following incubation, wash the cells twice with 2 mL of ice-cold PBS to remove excess dye. Centrifuge at 300 x g for 5 minutes between washes.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in 500 µL of ice-cold PBS.

  • Acquire data on a flow cytometer equipped with a red laser for excitation (e.g., 633 nm or 640 nm) and a detector suitable for NIR emission (e.g., a 780/60 nm bandpass filter).

  • Collect a sufficient number of events (e.g., 10,000-20,000) for each sample.

  • Include an unstained cell sample as a negative control to set the baseline fluorescence.

II. Protocol for Quantitative Analysis using MESF Beads

To obtain quantitative data on dye uptake, calibration beads with known Molecules of Equivalent Soluble Fluorophore (MESF) values are used.

Materials:

• MESF calibration beads for the NIR range (ensure they are compatible with your flow cytometer's laser and filter configuration).

• Stained cell samples (from Protocol I).

• Unstained cell sample.

• Flow cytometer analysis software.

Procedure:

• Instrument Setup:

  • Use the unstained cell sample to adjust the forward scatter (FSC) and side scatter (SSC) voltages to properly visualize the cell population.

  • Adjust the NIR detector voltage so that the brightest MESF bead population is within the linear range of detection and not off-scale.

• Acquisition of MESF Beads:

  • Vortex the MESF beads thoroughly before use.

  • Acquire data for the MESF bead populations using the same instrument settings as for the cell samples.

• Data Analysis:

  • Gate on the singlet bead populations for each MESF level.

  • Determine the median fluorescence intensity (MFI) for each bead population.

  • Create a standard curve by plotting the MFI of each bead population against its corresponding MESF value. This will typically be a linear regression.

  • Determine the MFI of your stained cell samples.

  • Use the standard curve to convert the MFI of your cell samples into MESF values. This provides a quantitative measure of the number of IR-825 molecules taken up per cell.[8][9]

Visualization of Experimental Workflows

Figure 1. Workflow for cellular staining with IR-825.

Figure 2. Workflow for quantitative analysis using MESF beads.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. cancer.iu.edu [cancer.iu.edu]
• 3. Alexa Fluor® 750 Conjugated CST® Antibodies | Cell Signaling Technology [cellsignal.com]
• 4. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IR-780 Dye for Near-Infrared Fluorescence Imaging in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alexa Fluor 750 Dye | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. IR-780 Dye as a Sonosensitizer for Sonodynamic Therapy of Breast Tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. Quantitating Fluorescence Intensity From Fluorophore: Assignment of MESF Values - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Histological Analysis of Tissues Following IR-825 Photothermal Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the histological outcomes of IR-825-mediated photothermal therapy (PTT) with other common photothermal agents. It is designed to offer an objective overview of performance, supported by experimental data, to aid in the selection and evaluation of photothermal therapeutic strategies.

Introduction to IR-825 Photothermal Therapy

IR-825 is a near-infrared (NIR) cyanine (B1664457) dye that has gained significant attention as a photothermal agent.[1] Its strong absorbance in the NIR region (around 825 nm) allows for deep tissue penetration of light, enabling the targeted thermal ablation of tumor cells. Upon excitation with an NIR laser, IR-825 efficiently converts light energy into heat, leading to localized hyperthermia and subsequent cell death. The primary mechanisms of cell death induced by PTT are apoptosis and necrosis, the balance of which can be influenced by the intensity and duration of the heat treatment.[2][3] Histological analysis is a crucial tool for evaluating the efficacy and understanding the mechanism of action of IR-825 PTT by visualizing and quantifying the extent of tissue damage, cell proliferation, and apoptosis.

Mechanism of IR-825 Photothermal Therapy

The workflow of IR-825 photothermal therapy involves the systemic or local administration of the IR-825 agent, its accumulation in the target tissue (often enhanced by nanoparticle encapsulation), and subsequent irradiation with a near-infrared laser. The absorbed light energy is converted into heat, leading to a localized temperature increase that induces cellular damage and death.

References

• 1. researchgate.net [researchgate.net]
• 2. Elucidating the fundamental mechanisms of cell death triggered by photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of IR-825: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals is paramount. This guide provides essential safety and logistical information for the proper disposal of the near-infrared fluorescent dye, IR-825 (CAS No. 1558079-49-4), ensuring compliance and laboratory safety.

Immediate Safety and Handling Precautions

While IR-825 is not classified as a hazardous substance, it is crucial to follow standard laboratory safety protocols.[1] Always consult your institution's Environmental Health and Safety (EHS) office for specific guidelines, as local regulations may vary.

Personal Protective Equipment (PPE):

• Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.

• Avoid inhalation of the powder form by handling it in a well-ventilated area or a fume hood.

Storage:

• Store IR-825 in a cool, dry, and dark place.[2][3]

• Recommended short-term storage is at 0-4°C and long-term storage at -20°C.[2][3]

Step-by-Step Disposal Procedures

The disposal of IR-825 and its associated waste should be conducted systematically to ensure safety and environmental protection.

Step 1: Waste Segregation

• Solid Waste: Collect unused or expired IR-825 powder, contaminated gloves, weigh boats, and other solid materials in a designated, sealed container.

• Liquid Waste: Collect solutions containing IR-825 in a separate, leak-proof container. Do not mix with other solvent waste unless explicitly permitted by your institution's EHS guidelines.

• Sharps: Any contaminated sharps, such as needles or pipette tips, must be disposed of in a designated sharps container.

Step 2: Container Labeling

• Properly label all waste containers with the words "Hazardous Waste" (as a best practice for all chemical waste), the full chemical name ("IR-825"), the CAS number (1558079-49-4), and the accumulation start date.[4][5][6][7][8]

• Indicate the physical state of the waste (solid or liquid) and list all components of a mixture, including solvents and their approximate concentrations.[6][9]

Step 3: Waste Accumulation and Storage

• Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[9][10]

• Ensure containers are kept closed except when adding waste.[10][11]

• Do not accumulate more than 55 gallons of hazardous waste in an SAA.[10]

Step 4: Scheduling Waste Pickup

• Once a waste container is full, or if it has been in storage for an extended period (typically not exceeding one year for partially filled containers), contact your institution's EHS office to schedule a waste pickup.[9]

Decontamination:

• For non-disposable items like glassware, decontaminate by washing thoroughly with an appropriate solvent (such as ethanol (B145695) or acetone, depending on the solute) followed by soap and water. Collect the initial rinsate as chemical waste.

Quantitative Data Summary

Parameter	Guideline	Source
Storage Temperature (Short-term)	0 - 4 °C	[2][3]
Storage Temperature (Long-term)	-20 °C	[2][3]
Satellite Accumulation Area Limit	55 gallons	[10]
Partially Filled Container Storage Limit	Up to 1 year	[9]

Experimental Protocols

While this document focuses on disposal, it is important to note that any experimental protocols generating IR-825 waste should incorporate these disposal steps into their methodology to ensure a seamless and safe workflow from experiment initiation to waste disposal.

IR-825 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of IR-825 waste in a laboratory setting.

Caption: Workflow for the safe disposal of IR-825 waste.

References

• 1. medkoo.com [medkoo.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Hazardous Waste Label Requirements | BradyID.com [bradyid.com]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 6. actenviro.com [actenviro.com]
• 7. actenviro.com [actenviro.com]
• 8. Hazardous Waste Labeling: What You Need to Know | HWH Environmental [hwhenvironmental.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. vumc.org [vumc.org]